Cacotheline

• CAS: 561-20-6

Core Science & Biosynthesis

Cacotheline: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cacotheline (C₂₁H₂₁N₃O₇) is a nitro derivative of the alkaloid brucine, historically significant as a redox indicator and analytical reagent. This document provides an in-depth technical overview of cacotheline, encompassing its discovery, chemical properties, synthesis, and key applications. Detailed experimental protocols for its synthesis and use as an indicator are provided, along with a summary of its quantitative data. Visual diagrams generated using Graphviz are included to illustrate the synthetic pathway and analytical workflows.

Introduction and Historical Context

Cacotheline, a yellow crystalline solid, was first prepared by Leuchs et al. in 1910 through the reaction of brucine with nitric acid.[1] It is structurally a nitro derivative of brucine.[1][2][3] Historically, it gained prominence as a sensitive redox indicator, particularly for the titrimetric determination of tin(II) ions.[1][2] Its application has also been extended to the detection of other metal ions, including iron and vanadium.[4]

Chemical and Physical Properties

Cacotheline is sparingly soluble in water but soluble in dilute sodium hydroxide solutions.[1][5][6] It presents as yellow crystals or powder.[1][5][7]

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₂₁H₂₁N₃O₇	[2][3][5][7][8][9]
Molecular Weight	427.41 g/mol	[1][3][7][9]
Melting Point	Decomposes at 150°C	[10]
Appearance	Yellow crystals or powder	[1][5][7]
CAS Number	561-20-6	[1][5][7][8][9]
Purity (typical)	≥ 95%	[8][10]
Solubility	Sparingly soluble in water; Soluble in dilute NaOH	[1][5][6]

Synthesis of Cacotheline from Brucine

Cacotheline is synthesized by the nitration of brucine. The following protocol is based on the originally reported method by Leuchs et al. and subsequent descriptions.

Experimental Protocol: Synthesis of Cacotheline

Materials:

• Brucine (C₂₃H₂₆N₂O₄)

• Nitric Acid (HNO₃), 10% solution

• Distilled water

• Heating apparatus (water bath)

• Reaction vessel (e.g., round-bottom flask)

• Stirring apparatus

• Filtration apparatus

Procedure:

• In a suitable reaction vessel, dissolve a known quantity of brucine in 10% nitric acid.

• Heat the mixture on a water bath to a temperature of 60-70°C.[1]

• Maintain this temperature and stir the reaction mixture continuously. The reaction is typically allowed to proceed for a sufficient time to ensure complete conversion, which can be monitored by thin-layer chromatography.

• Upon completion of the reaction, the solution is cooled, and the precipitated cacotheline is collected by filtration.

• The collected solid is washed with cold distilled water to remove any remaining acid and unreacted starting material.

• The product is then dried under vacuum to yield yellow crystals of cacotheline.

Caption: Synthesis of Cacotheline from Brucine.

Applications as a Redox Indicator

Cacotheline's primary application is as a redox indicator. The color change is due to the reduction of the nitro group in cacotheline.

Titrimetric Determination of Tin (Sn²⁺)

Cacotheline is a specific indicator for the titration of tin(II) ions. In the presence of Sn²⁺, the yellow cacotheline solution turns to a distinct purple color at the endpoint.

Materials:

• Sample containing Sn²⁺ ions

• Standard oxidizing titrant (e.g., Potassium iodate, KIO₃)

• Cacotheline indicator solution (0.2% w/v in distilled water)

• Hydrochloric acid (HCl)

• Reduction agent (e.g., metallic aluminum or iron)

• Sodium bicarbonate (NaHCO₃) or an inert gas source (e.g., nitrogen, carbon dioxide)

• Titration apparatus (burette, flask)

Procedure:

• Sample Preparation: Acidify the sample solution containing tin with hydrochloric acid.

• Reduction of Sn⁴⁺ to Sn²⁺: If the sample contains tin in the +4 oxidation state, it must be reduced to Sn²⁺. Add a metallic reducing agent like aluminum foil or iron powder to the acidified solution and heat gently to facilitate the reduction. Ensure all the reducing metal has dissolved.

• Maintaining an Inert Atmosphere: After reduction, it is crucial to prevent the re-oxidation of Sn²⁺ by atmospheric oxygen. This is achieved by adding sodium bicarbonate to the solution to generate a blanket of carbon dioxide or by continuously purging the flask with an inert gas.

• Addition of Indicator: Add a few drops of the cacotheline indicator solution to the cooled, reduced tin solution. The solution should be yellow.

• Titration: Titrate the solution with a standard solution of an oxidizing agent, such as potassium iodate.

• Endpoint: The endpoint is reached when the solution color changes sharply from yellow to a persistent purple.

Caption: Workflow for Tin (Sn²⁺) Titration using Cacotheline.

Detection of Iron (Fe²⁺/Fe³⁺)

Cacotheline can also be used for the qualitative detection of ferrous (Fe²⁺) and ferric (Fe³⁺) ions.

Materials:

• Sample solution suspected to contain iron ions

• Cacotheline solution (0.25% w/v in distilled water)

• Buffer solutions (for pH adjustment)

• Complexing agent (e.g., sodium oxalate)

Procedure:

• For Fe²⁺ Detection:

  • Adjust the pH of the sample solution to between 1.48 and 4.58 using a suitable buffer.

  • Add a complexing agent such as sodium oxalate to sequester any Fe³⁺ ions present.

  • Add a few drops of the cacotheline solution. A pink to red color indicates the presence of Fe²⁺ ions.

• For Total Iron Detection (Fe²⁺ + Fe³⁺):

  • First, reduce any Fe³⁺ in the sample to Fe²⁺ using a suitable reducing agent.

  • Then, follow the procedure for Fe²⁺ detection.

Caption: Workflow for the Detection of Ferrous Iron (Fe²⁺).

Safety and Handling

Cacotheline is a derivative of brucine and should be handled with care. Brucine itself is a toxic alkaloid.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling cacotheline. Work in a well-ventilated area or a fume hood.

Conclusion

Cacotheline, a derivative of brucine, has a long-standing history as a reliable redox indicator, particularly for the determination of tin. Its synthesis from a readily available natural product and its distinct color change in redox reactions have made it a valuable tool in analytical chemistry. While modern instrumental techniques have superseded some of its traditional uses, the principles of its application remain relevant in chemical education and in specific analytical contexts. This guide has provided a comprehensive overview of its discovery, properties, synthesis, and key applications, with detailed protocols to aid researchers and professionals in its use.

References

• 1. Brucine - Wikipedia [en.wikipedia.org]
• 2. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]
• 3. Cacotheline | C21H21N3O7 | CID 68413 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Spectrophotometric determination of vanadium(V) in minerals, steels, soil and biological samples using phenothiazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ANALYTICAL METHODS - Toxicological Profile for Vanadium - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 8. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 9. Brucine | 357-57-3 | Q-100426 | Biosynth [biosynth.com]
• 10. How to Estimate the Tin Content: Assay Determination - 911Metallurgist [911metallurgist.com]

A Technical Guide to the Synthesis of Cacotheline from Brucine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis of cacotheline from brucine. It includes a detailed experimental protocol, a summary of relevant quantitative data, and visualizations of the chemical transformation and experimental workflow.

Introduction

Cacotheline, with the chemical formula C₂₁H₂₁N₃O₇, is a nitro derivative of the alkaloid brucine.[1] Historically, its formation through the reaction of brucine with nitric acid has been a known chemical transformation. This guide consolidates the available information to provide a clear and concise protocol for its laboratory preparation.

Reaction Scheme

The synthesis of cacotheline from brucine is achieved through an electrophilic aromatic substitution reaction, specifically, a nitration. The aromatic ring of the brucine molecule is nitrated using a mixture of nitric acid and sulfuric acid. The sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which then attacks the electron-rich aromatic ring of brucine.

Figure 1: Reaction Pathway for the Synthesis of Cacotheline from Brucine

Caption: Chemical transformation of brucine to cacotheline via nitration.

Experimental Protocol

The following protocol is based on established methods for the nitration of aromatic compounds and specific references to the reaction of brucine with nitric acid.

Materials:

• Brucine (C₂₃H₂₆N₂O₄)

• Concentrated Nitric Acid (HNO₃, ~70%)

• Concentrated Sulfuric Acid (H₂SO₄, ~98%)

• Distilled Water

• Ice Bath

• Standard laboratory glassware (beakers, flasks, stirring apparatus)

Procedure:

• Preparation of the Nitrating Mixture: In a flask, carefully add a measured volume of concentrated nitric acid to a pre-cooled volume of concentrated sulfuric acid. The addition should be done slowly and with constant stirring in an ice bath to dissipate the heat generated. A typical molar ratio for nitration is a slight excess of nitric acid relative to the substrate.

• Reaction: Dissolve a known quantity of brucine in a minimal amount of concentrated sulfuric acid in a separate reaction vessel. Cool this solution in an ice bath.

• Addition of Nitrating Mixture: Slowly add the prepared cold nitrating mixture dropwise to the brucine solution. Maintain the temperature of the reaction mixture below 10°C throughout the addition using the ice bath and vigorous stirring. A deep red color is expected to form upon the addition of the nitric acid.

• Reaction Completion: After the addition is complete, allow the reaction mixture to stir at a controlled temperature (e.g., 0-10°C) for a specified period. The reaction progress can be monitored by thin-layer chromatography (TLC). Upon completion, the color of the solution may change to yellow.

• Work-up: Carefully pour the reaction mixture onto crushed ice with stirring. This will precipitate the crude cacotheline product.

• Isolation and Purification: Collect the precipitated solid by vacuum filtration. Wash the solid with cold distilled water to remove any residual acid. The crude cacotheline can be further purified by recrystallization from a suitable solvent, such as aqueous ethanol, to obtain yellow crystals.

Figure 2: Experimental Workflow for Cacotheline Synthesis

Caption: Step-by-step workflow for the synthesis and purification of cacotheline.

Quantitative Data

While specific quantitative data for the synthesis of cacotheline is not extensively reported in readily available literature, the following table summarizes the key physical and chemical properties of the starting material and the product. Researchers performing this synthesis should aim to characterize their product and determine the reaction yield.

Parameter	Brucine (Starting Material)	Cacotheline (Product)
Molecular Formula	C₂₃H₂₆N₂O₄	C₂₁H₂₁N₃O₇
Molar Mass	394.47 g/mol	427.41 g/mol
Appearance	White crystalline solid	Yellow crystals
Melting Point	~178 °C (anhydrous)	Decomposes above 200 °C
Solubility	Sparingly soluble in water, soluble in ethanol and chloroform	Sparingly soluble in water, soluble in acidic solutions

Note: The yield of the reaction is highly dependent on the specific reaction conditions, including stoichiometry, temperature, and reaction time. Optimization of these parameters is recommended to achieve a higher yield.

Characterization

The synthesized cacotheline should be characterized to confirm its identity and purity. The following analytical techniques are recommended:

• Melting Point Determination: To compare with the literature value.

• Infrared (IR) Spectroscopy: To identify the presence of the nitro group (typically strong absorptions around 1550-1500 cm⁻¹ and 1350-1300 cm⁻¹) and the carbonyl groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the position of the nitro group on the aromatic ring.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular formula.

Safety Precautions

• Brucine is highly toxic. Handle with extreme care, using appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles. Work in a well-ventilated fume hood.

• Concentrated nitric and sulfuric acids are highly corrosive. Handle with extreme caution and appropriate PPE. Always add acid to water, not the other way around.

• The nitration reaction is exothermic . Proper temperature control is crucial to prevent runaway reactions.

This guide provides a foundational understanding of the synthesis of cacotheline from brucine. It is intended for use by qualified professionals in a laboratory setting. Adherence to all safety protocols is of the utmost importance.

References

• 1. levana.leopoldina.org [levana.leopoldina.org]

An In-depth Technical Guide to the Chemical and Physical Properties of Cacotheline

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cacotheline, a nitro derivative of the alkaloid brucine, is a crystalline organic compound with significant applications in analytical chemistry. This technical guide provides a comprehensive overview of its chemical and physical properties, synthesis, and its primary application as a redox indicator. The document details experimental protocols for its preparation and its use in the titrimetric analysis of stannous (tin(II)) ions. Furthermore, this guide presents its known spectroscopic data and a logical workflow for its application in a laboratory setting.

Chemical and Physical Properties

Cacotheline is a yellow crystalline solid.[1][2] It is sparingly soluble in water but soluble in dilute sodium hydroxide solutions. A comprehensive summary of its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Cacotheline

Property	Value	Source
Chemical Formula	C₂₁H₂₁N₃O₇	[3]
Molar Mass	427.41 g/mol	[3]
Appearance	Yellow crystals or powder	[1][2]
Melting Point	Decomposes above 150°C	[4]
Solubility	Sparingly soluble in water; Soluble in dilute NaOH solutions.
CAS Number	561-20-6	[4]
IUPAC Name	2-[(4S,12S,13R,14S,19R,21S)-9-nitro-7,8-dioxo-15-oxa-1,11-diazahexacyclo[16.3.1.0⁴,¹².0⁴,²¹.0⁵,¹⁰.0¹³,¹⁹]docosa-5,9,17-trien-14-yl]acetic acid	[1]

Synthesis of Cacotheline

Cacotheline is synthesized by the nitration of brucine using nitric acid.[3]

Experimental Protocol for Synthesis

Materials:

• Brucine

• 10% (v/v) Nitric Acid

• Distilled water

• Heating apparatus (e.g., water bath)

• Reaction vessel

• Filtration apparatus

Procedure:

• In a suitable reaction vessel, dissolve brucine in 10% nitric acid.

• Heat the mixture to a temperature of 60-70°C.

• Maintain this temperature and stir the reaction mixture for a sufficient time to allow for the nitration to complete. The solution will change color, and a precipitate of cacotheline may form.

• After the reaction is complete, cool the mixture to room temperature.

• If a precipitate has formed, collect the crude cacotheline by filtration. If no precipitate forms, the product can be precipitated by careful neutralization or by evaporation of the solvent.

• Wash the collected solid with cold distilled water to remove any unreacted nitric acid and other impurities.

• The crude cacotheline can be further purified by recrystallization from a suitable solvent, such as water or ethanol-water mixtures.

• Dry the purified crystals in a desiccator over a suitable drying agent.

Application as a Redox Indicator

Cacotheline is a well-established redox indicator, particularly for the titrimetric determination of tin(II) ions.[3] A redox indicator is a substance that changes color at a specific electrode potential, signaling the endpoint of a redox titration.[5][6]

Mechanism of Action

In the presence of a reducing agent, such as stannous ions (Sn²⁺), the nitro group (-NO₂) in the cacotheline molecule is reduced. This reduction leads to a change in the electronic structure of the molecule, resulting in a distinct color change. The oxidized form of cacotheline is yellow, while its reduced form is purple.

Experimental Protocol for Titrimetric Analysis of Tin(II)

Reagents:

• A standard solution of an oxidizing agent (e.g., potassium iodate, ceric sulfate).

• Cacotheline indicator solution (typically a 0.25% w/v solution in water).

• The sample containing an unknown concentration of tin(II) ions.

• Hydrochloric acid (HCl) to acidify the solution.

Procedure:

• Pipette a known volume of the tin(II) sample solution into a conical flask.

• Acidify the solution by adding a sufficient amount of hydrochloric acid. The optimal pH for the reaction is typically in the acidic range.

• Add a few drops of the cacotheline indicator solution to the flask. The solution should turn yellow.

• Titrate the tin(II) solution with the standard oxidizing agent from a burette.

• Continuously swirl the flask during the titration.

• The endpoint of the titration is reached when the color of the solution changes sharply from yellow to a persistent purple.

• Record the volume of the oxidizing agent used.

• Repeat the titration at least two more times to ensure accuracy and calculate the average volume.

• The concentration of tin(II) in the sample can be calculated using the stoichiometry of the redox reaction and the volume and concentration of the standard oxidizing agent used.

Spectroscopic Properties

The spectroscopic properties of cacotheline are crucial for its identification and characterization.

UV-Visible Spectroscopy

Infrared (IR) Spectroscopy

The IR spectrum of cacotheline would be expected to show characteristic absorption bands for its functional groups. These would include:

• Aromatic C-H stretching: around 3000-3100 cm⁻¹

• C=O stretching (from the quinone-like structure): around 1650-1690 cm⁻¹

• N-O stretching (from the nitro group): strong asymmetric and symmetric stretches around 1500-1560 cm⁻¹ and 1345-1385 cm⁻¹, respectively.

• C-N stretching: around 1000-1350 cm⁻¹

• C-O-C stretching (from the ether linkage): around 1000-1300 cm⁻¹

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed ¹H and ¹³C NMR data for cacotheline are not available in the searched literature. A full spectral analysis would be required to assign the chemical shifts of the various protons and carbons in its complex polycyclic structure.

Experimental and Logical Workflows

Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis and purification of cacotheline.

References

• 1. Cacotheline | C21H21N3O7 | CID 68413 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]
• 3. Cacotheline - Wikipedia [en.wikipedia.org]
• 4. CACOTHELINE AR (REDOX INDICATOR) Manufacturer, Supplier, Exporter [alphachemikaindia.com]
• 5. Redox indicator - Wikipedia [en.wikipedia.org]
• 6. Chrominfo: Redox indicator: Theory, Mechanism, Types, Use, Example, List [chrominfo.blogspot.com]

Spectroscopic Profile of Cacotheline: A Technical Overview

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the spectroscopic properties of cacotheline (C₂₁H₂₁N₃O₇) is crucial for its identification, characterization, and application. This technical guide provides a summary of available spectroscopic data and outlines typical experimental protocols for obtaining such data.

Cacotheline, a nitro derivative of the alkaloid brucine, is recognized for its use as a redox indicator. Its distinct color change is a direct consequence of its electronic structure, which can be probed using UV-Vis spectroscopy. Nuclear Magnetic Resonance (NMR) spectroscopy, in turn, provides detailed information about its molecular framework.

UV-Visible Spectroscopy

Experimental Protocol for UV-Vis Analysis

A standard experimental approach to determine the UV-Vis spectrum of cacotheline would involve the following steps:

• Sample Preparation: A stock solution of cacotheline is prepared by accurately weighing a small amount of the compound and dissolving it in a suitable solvent, such as dilute hydrochloric acid or an appropriate organic solvent. A series of dilutions are then made to obtain solutions of varying concentrations.

• Instrumentation: A dual-beam UV-Vis spectrophotometer is calibrated using a blank solution (the solvent used to dissolve the cacotheline).

• Data Acquisition: The absorbance of each cacotheline solution is measured over a wavelength range of approximately 200 to 800 nm.

• Data Analysis: The wavelength of maximum absorbance (λmax) is identified from the resulting spectrum. The molar absorptivity (ε) can be calculated at the λmax using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

The logical workflow for this process can be visualized as follows:

UV-Vis Spectroscopy Experimental Workflow

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed ¹H and ¹³C NMR spectroscopic data for cacotheline are not currently available in comprehensive public spectral databases. The complex structure of cacotheline, derived from brucine, would produce a correspondingly complex NMR spectrum with numerous signals.

Experimental Protocol for NMR Analysis

The acquisition of ¹H and ¹³C NMR spectra for cacotheline would typically follow this protocol:

• Sample Preparation: Approximately 5-10 mg of the purified cacotheline sample is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Tetramethylsilane (TMS) is usually added as an internal standard for chemical shift referencing (0 ppm).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire the spectra.

• ¹H NMR Data Acquisition:

  • A standard one-pulse experiment is performed.

  • Key parameters include the spectral width, acquisition time, relaxation delay, and the number of scans to be averaged for a good signal-to-noise ratio.

• ¹³C NMR Data Acquisition:

  • A proton-decoupled experiment is typically run to simplify the spectrum to single lines for each unique carbon atom.

  • Due to the low natural abundance of ¹³C, a larger number of scans is generally required compared to ¹H NMR.

• Data Processing and Analysis:

  • The raw data (Free Induction Decay - FID) is Fourier transformed to obtain the frequency-domain spectrum.

  • The spectrum is phased and baseline corrected.

  • The chemical shifts (δ) of the signals are referenced to TMS.

  • For ¹H NMR, the integration of the signals provides the relative number of protons, and the splitting patterns (multiplicity) give information about neighboring protons.

  • For ¹³C NMR, the chemical shifts provide information about the electronic environment of each carbon atom.

The logical relationship for NMR analysis is depicted below:

NMR Spectroscopy Analysis Workflow

The Solubility Profile of Cacotheline: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the solubility of cacotheline, a nitro derivative of brucine used as a redox indicator. The information is intended for researchers, scientists, and professionals in drug development and analytical chemistry who utilize cacotheline in their work. This document compiles available quantitative solubility data, outlines a detailed experimental protocol for solubility determination, and presents a visual workflow to guide researchers in this process.

Quantitative Solubility Data

The solubility of a compound is a critical physical property that influences its application, from formulation in drug delivery to its use as an analytical reagent. Quantitative data on the solubility of cacotheline is limited in publicly available literature. However, a key source provides the following data at an unspecified temperature, presumed to be standard room temperature (approximately 20-25°C).

Solvent	Solubility
Methanol	30 mg/mL
0.1N Hydrochloric Acid	18.4 mg/mL
Water	11.2 mg/mL

Data sourced from a Sigma-Aldrich product information sheet.

Experimental Protocol for Solubility Determination

For researchers wishing to determine the solubility of cacotheline or other compounds in specific solvents, the following protocol provides a standardized and rigorous methodology. This protocol is a synthesis of established methods for solubility determination of organic compounds.

Materials and Equipment

• Analytical balance (accurate to ±0.1 mg)

• Vials with screw caps (e.g., 4 mL glass vials)

• Constant temperature orbital shaker or magnetic stirrer with temperature control

• Centrifuge

• Calibrated micropipettes

• Volumetric flasks

• Spectrophotometer (e.g., UV-Vis) or High-Performance Liquid Chromatography (HPLC) system

• The compound of interest (cacotheline)

• A selection of solvents of known purity

Procedure: The Shake-Flask Method

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound in a given solvent.

• Preparation of Supersaturated Solutions:

  • Add an excess amount of the solid compound (e.g., cacotheline) to a series of vials, ensuring there is more solid than will dissolve.

  • Accurately pipette a known volume of the desired solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature orbital shaker or on a stirrer.

  • Agitate the samples at a constant temperature for a sufficient period to ensure equilibrium is reached (typically 24 to 72 hours). The time required for equilibration should be determined empirically by taking measurements at different time points (e.g., 24, 48, and 72 hours) to see when the concentration of the solute in the solution becomes constant.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the same temperature to allow the excess solid to settle.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a controlled temperature.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant.

  • Dilute the aliquot with a known volume of the solvent to a concentration that is within the linear range of the analytical method to be used.

  • Quantify the concentration of the dissolved compound using a validated analytical technique such as UV-Vis spectrophotometry or HPLC. A calibration curve should be prepared using standard solutions of the compound of interest.

• Calculation of Solubility:

  • Calculate the concentration in the original supernatant, taking into account the dilution factor. This value represents the equilibrium solubility of the compound in that solvent at the specified temperature.

  • The experiment should be repeated at least in triplicate to ensure the reproducibility of the results.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of a chemical compound.

Caption: Workflow for Solubility Determination.

This guide provides a foundational understanding of the solubility of cacotheline and a practical framework for its experimental determination. Researchers are encouraged to adapt the provided protocol to their specific laboratory conditions and analytical capabilities.

Cacotheline: A Technical Guide to Safety and Handling for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information, handling precautions, and an overview of the experimental application of cacotheline. The data herein is compiled from various Safety Data Sheets (SDS) and scientific publications to ensure a thorough understanding of its properties and safe usage in a laboratory setting.

Chemical and Physical Properties

Cacotheline is an organic compound, a nitro derivative of brucine, primarily used as a redox indicator.[1] Its fundamental properties are summarized below.

Property	Value	Reference(s)
Chemical Formula	C₂₁H₂₁N₃O₇	[1][2]
Molar Mass	427.41 g/mol	[2][3]
Appearance	Yellow crystals or powder	[3][4]
Melting Point	>299.85°C	[5][6]
Boiling Point	542.58°C (rough estimate)	[5][6]
Density	1.4011 g/cm³ (rough estimate)	[5][6]
Solubility	Soluble in dilute NaOH solution.	[4]

Safety and Hazard Information

There are conflicting classifications regarding the hazards of cacotheline. While some suppliers classify it as non-hazardous under Regulation (EC) No. 1272/2008, others categorize it as highly toxic.[1][4][7] It is imperative to handle this substance with caution, adhering to the more stringent safety precautions.

GHS Hazard Classification

The following table summarizes the GHS hazard statements associated with cacotheline from sources that classify it as hazardous.

Hazard Class	Category	Hazard Statement	Reference(s)
Acute Toxicity (Oral)	Category 2, 3	H300/H301: Fatal or Toxic if swallowed.	[4][8]
Acute Toxicity (Dermal)	Category 3	H311: Toxic in contact with skin.	[4]
Acute Toxicity (Inhalation)	Category 2, 3	H330/H331: Fatal or Toxic if inhaled.	[4][8]

Signal Word: Danger[4][8]

Hazard Pictograms:

Handling Precautions

To ensure safe handling, the following precautions should be strictly observed:

• Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.[4][9]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][7]

  • Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[3][7]

  • Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a particulate filter.[3][7]

• Hygiene Measures:

  • Do not eat, drink, or smoke when using this product.[4][9]

  • Wash hands thoroughly after handling.[3][9]

  • Avoid contact with skin and eyes.[3][9]

• Spill Response:

  • Minor Spills: Clean up spills immediately. Avoid generating dust. Use dry clean-up procedures (e.g., sweep or vacuum) and place the material in a sealed container for disposal.[9]

  • Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Prevent the material from entering drains or waterways.[9]

Storage

• Store in a cool, dry, well-ventilated place.[3][4]

• Keep the container tightly closed.[3][4]

• Store locked up.[4]

• Store away from incompatible materials, such as strong oxidizing agents.[1][7]

Experimental Protocol: Quantitative Determination of Tin (Sn²⁺)

Cacotheline is a sensitive indicator for the presence of stannous (Sn²⁺) ions, with which it forms a characteristic red-purple color.[3] The following is a general protocol for the spectrophotometric determination of tin using cacotheline, based on published methodologies.[3]

Reagents and Equipment

• Cacotheline solution (0.100 g in 250 mL of deionized water)[3]

• Standard tin solution (prepared by dissolving a known mass of reagent-grade tin in concentrated HCl and diluting)[3]

• Concentrated Hydrochloric Acid (HCl)

• 30-mesh Zinc, cp

• Spectrophotometer

• Volumetric flasks (50 mL)

• Pipettes

Procedure

• Sample Preparation: Transfer an aliquot of the sample solution containing tin to a 50 mL volumetric flask. The sample should be free from nitrate ions.[3]

• Reduction of Sn⁴⁺ to Sn²⁺: If the tin in the sample is in the +4 oxidation state, it must be reduced to Sn²⁺. This can be achieved by adding zinc and hydrochloric acid and heating the solution.[3]

• Color Development: To the reduced tin solution, add a specific volume of the cacotheline solution and mix thoroughly. A red-purple color will develop in the presence of Sn²⁺.[3]

• Spectrophotometric Measurement: Dilute the solution to the mark with deionized water and measure the absorbance at the wavelength of maximum absorption (λmax), which is approximately 560 nm for the tin-cacotheline complex.[3]

• Quantification: Create a calibration curve by preparing a series of standard tin solutions of known concentrations and measuring their absorbance after reaction with cacotheline. The concentration of tin in the unknown sample can then be determined by comparing its absorbance to the calibration curve.

Visualizations

Redox Indication Workflow

The following diagram illustrates the general workflow for the use of cacotheline as a redox indicator in the determination of Sn²⁺.

Caption: Workflow for the quantitative determination of Sn²⁺ using cacotheline as a redox indicator.

Logical Relationship in Redox Reaction

The fundamental principle of using cacotheline as an indicator for tin is a redox reaction. The following diagram illustrates this relationship.

Caption: The redox reaction between cacotheline and stannous ions (Sn²⁺).

References

• 1. Cacotheline - Wikipedia [en.wikipedia.org]
• 2. Cacotheline | C21H21N3O7 | CID 68413 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]
• 6. 561-20-6 CAS | CACOTHELINE | Redox Indicators | Article No. 02390 [lobachemie.com]
• 7. A biomimetic approach to aerobic oxidation of amines in water via a redox-active cacotheline organocatalyst - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Redirecting [linkinghub.elsevier.com]

An In-depth Technical Guide to Cacotheline: From Chemical Identity to Neuropharmacological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cacotheline, a nitro derivative of the alkaloid brucine, has long been recognized for its utility as a redox indicator in analytical chemistry. However, recent research has unveiled its potential as a modulator of neuronal activity, specifically its interaction with the N-methyl-D-aspartate (NMDA) receptor and its antidepressant-like effects. This technical guide provides a comprehensive overview of cacotheline, encompassing its chemical identifiers, established analytical applications, and emerging neuropharmacological properties. Detailed experimental protocols for both its analytical and biological assessment are provided, alongside quantitative data and a proposed signaling pathway, to serve as a valuable resource for researchers in chemistry, pharmacology, and drug development.

Chemical Identifiers and Properties

Cacotheline is systematically known as 2-[(4S,12S,13R,14S,19R,21S)-9-nitro-7,8-dioxo-15-oxa-1,11-diazahexacyclo[16.3.1.04,12.04,21.05,10.013,19]docosa-5,9,17-trien-14-yl]acetic acid.[1] It is a yellow crystalline solid.[1]

Table 1: Chemical Identifiers for Cacotheline

Identifier	Value
CAS Number	561-20-6[1][2][3]
Molecular Formula	C₂₁H₂₁N₃O₇[1][2]
Molecular Weight	427.41 g/mol [1][2]
PubChem CID	68413[1]
IUPAC Name	2-[(4S,12S,13R,14S,19R,21S)-9-nitro-7,8-dioxo-15-oxa-1,11-diazahexacyclo[16.3.1.0⁴,¹².0⁴,²¹.0⁵,¹⁰.0¹³,¹⁹]docosa-5,9,17-trien-14-yl]acetic acid[1]
InChI	InChI=1S/C21H21N3O7/c25-12-6-11-17(18(19(12)28)24(29)30)22-20-16-10-5-14-21(11,20)2-3-23(14)8-9(10)1-4-31-13(16)7-15(26)27/h1,6,10,13-14,16,20,22H,2-5,7-8H2,(H,26,27)/t10-,13-,14-,16-,20-,21+/m0/s1[1]
InChIKey	IVEMPCACOMNRGI-OFDJEBHLSA-N[1]
Canonical SMILES	C1CN2CC3=CCOC(C4C3CC2C15C4NC6=C(C(=O)C(=O)C=C56)--INVALID-LINK--[O-])CC(=O)O[1]
Isomeric SMILES	C1CN2CC3=CCO--INVALID-LINK--[O-]">C@HCC(=O)O[1]

Analytical Applications: Redox Indicator

Cacotheline is a well-established redox indicator, primarily used in titrimetric analysis for the quantification of tin (Sn²⁺) and the detection of iron ions.

Quantitative Data in Analytical Chemistry

Table 2: Quantitative Parameters for Cacotheline as a Redox Indicator

Analyte	Method	Detection Limit/Concentration Range	Reference
Tin (Sn²⁺)	Spectrophotometry	Parts per million (ppm) range
Ferrous Iron (Fe²⁺)	Colorimetry	Limit of identification: 1.5 γ; Concentration limit: 1:40,000

Experimental Protocols for Analytical Use

This method is suitable for samples containing less than one percent of tin.

Reagents and Apparatus:

• Standard tin solution (2.000 g of reagent grade granulated tin dissolved in 100 ml of concentrated hydrochloric acid and diluted to 2000 ml with redistilled water).

• Cacotheline solution (0.100 g of solid reagent in 250 ml of redistilled water).

• Concentrated hydrochloric acid.

• 30 mesh zinc.

• Beckman Quartz spectrophotometer with 2.00 ± 0.03 cm cells.

Procedure:

• Reduction: Transfer an aliquot of the nitrate-free sample containing tin to a 50 ml volumetric flask. The volume should be 5 ml or less.

• Color Development: To the reduced sample, add 8 ml of the cacotheline solution using a pipette with a cut-off tip and mix by swirling.

• Measurement: Immediately after dilution to volume with freshly boiled distilled water, measure the absorbance at 560 mµ against a reference cell containing all reagents except tin.

Principle: Ferrous ions (Fe²⁺) produce a pink color with a cacotheline solution at a pH between 1.48 and 4.58.[1] Ferric ions (Fe³⁺) can be complexed with agents like sodium oxalate to prevent interference.

Reagent Concentrations:

• For very low concentrations of Fe²⁺, a 0.025% cacotheline solution is recommended.

• For higher concentrations, a saturated cacotheline solution (approximately 0.25%) should be used.

Neuropharmacological Activity

Emerging research indicates that cacotheline possesses significant neuropharmacological properties, positioning it as a molecule of interest for drug development, particularly in the context of depression and neurological disorders.

Antidepressant-like Effects and NMDAR Antagonism

Cacotheline has been shown to exhibit antidepressant-like effects and to function as an antagonist of the N-methyl-D-aspartate receptor (NMDAR).

Table 3: Quantitative Data from Neuropharmacological Studies

Parameter	Value	Experimental System	Reference
In Vitro Concentration for NMDAR Activity Reduction	1 µM	Rat hippocampal slices
In Vivo Dosage for Antidepressant Effect	120 mg/kg (intraperitoneal)	Rats

Proposed Mechanism of Action and Signaling Pathway

Cacotheline's antidepressant effects are believed to be mediated through its inhibition of NMDAR activity. In conditions of chronic stress, excessive glutamate release can lead to overactivation of postsynaptic NMDA receptors, a process implicated in the pathophysiology of depression. By antagonizing the NMDAR, cacotheline may prevent this excitotoxicity and its downstream consequences. The reduction in NMDAR activity by cacotheline can be prevented by the addition of D-serine and glutamate, suggesting a competitive or allosteric interaction at the receptor complex.

Caption: Proposed signaling pathway of Cacotheline's antidepressant effect.

Experimental Protocols for Neuropharmacological Assessment

Objective: To assess the effect of cacotheline on NMDAR-mediated synaptic transmission.

Apparatus and Reagents:

• Vibratome for slicing brain tissue.

• Artificial cerebrospinal fluid (aCSF).

• Multi-electrode array (MEA) or standard electrophysiology rig for recording field excitatory postsynaptic potentials (fEPSPs).

• Cacotheline stock solution.

• NMDA, D-serine, and glutamate solutions.

Procedure:

• Slice Preparation: Prepare acute hippocampal slices (300-400 µm) from rats using a vibratome in ice-cold, oxygenated cutting solution.

• Incubation and Recording: Incubate slices in aCSF. For recording, transfer a slice to the recording chamber and perfuse with oxygenated aCSF.

• fEPSP Recording: Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region to record fEPSPs.

• Drug Application: After establishing a stable baseline fEPSP, perfuse the slice with aCSF containing 1 µM cacotheline. To test for competitive antagonism, co-apply cacotheline with NMDA, D-serine, or glutamate.

• Data Analysis: Measure the slope of the fEPSP to quantify synaptic strength. A reduction in the fEPSP slope in the presence of cacotheline indicates an inhibitory effect on synaptic transmission.

Objective: To evaluate the antidepressant-like effects of cacotheline in rodents using the Forced Swim Test and Tail Suspension Test.

Animals: Male rats.

Drug Administration: Administer a single intraperitoneal (i.p.) injection of cacotheline (120 mg/kg) or vehicle.

Forced Swim Test (FST) Protocol:

• Apparatus: A cylindrical tank (40-50 cm high, 20 cm diameter) filled with water (23-25°C) to a depth of 30 cm.

• Pre-test Session: On day 1, place each rat in the cylinder for a 15-minute pre-swim session.

• Test Session: 24 hours after the pre-test, administer cacotheline or vehicle. 30-60 minutes post-injection, place the rats back into the swim tank for a 5-minute test session.

• Scoring: Record the duration of immobility (floating with only minor movements to keep the head above water). A significant decrease in immobility time is indicative of an antidepressant-like effect.

Tail Suspension Test (TST) Protocol:

• Apparatus: A horizontal bar from which the mouse can be suspended by its tail using adhesive tape.

• Procedure: 30-60 minutes after cacotheline or vehicle administration, suspend each mouse by its tail from the bar.

• Scoring: Record the duration of immobility over a 6-minute test period. A decrease in immobility time suggests an antidepressant-like effect.

Toxicology and Safety

Cacotheline is a derivative of brucine, a highly toxic alkaloid. It is classified as fatal if swallowed, in contact with skin, or if inhaled. The lethal dose in humans is estimated to be between 30-100 milligrams.[1] Its toxic effects are primarily on the central nervous system, leading to convulsions and respiratory paralysis.[1] Appropriate safety precautions, including the use of personal protective equipment, are essential when handling this compound.

Conclusion

Cacotheline is a multifaceted compound with established roles in analytical chemistry and exciting potential in neuropharmacology. Its ability to antagonize the NMDA receptor and produce antidepressant-like effects in preclinical models warrants further investigation for the development of novel therapeutics for depressive disorders. The detailed protocols and quantitative data presented in this guide provide a solid foundation for researchers to explore the full potential of this intriguing molecule. Further studies are needed to elucidate the precise molecular mechanisms of its interaction with the NMDAR and to evaluate its safety and efficacy in more complex biological systems.

References

• 1. Using the rat forced swim test to assess antidepressant-like activity in rodents | Semantic Scholar [semanticscholar.org]
• 2. Frontiers | A Neurotoxic Ménage-à-trois: Glutamate, Calcium, and Zinc in the Excitotoxic Cascade [frontiersin.org]
• 3. researchgate.net [researchgate.net]

Biological Activity of Cacotheline Derivatives: An In-depth Technical Guide

Disclaimer: Scientific literature extensively documents the biological activities of brucine and its derivatives. However, there is a notable scarcity of research specifically investigating the biological activities of cacotheline, a nitro derivative of brucine. Therefore, this guide will focus on the well-documented biological activities of brucine and its other derivatives to provide a comprehensive overview of the potential therapeutic applications of this class of compounds.

Introduction

Cacotheline, a nitro derivative of the alkaloid brucine, is primarily recognized for its use as a chemical indicator. While the biological activities of cacotheline itself are not extensively studied, its parent compound, brucine, and a range of its derivatives have been the subject of significant research. Brucine is an indole alkaloid extracted from the seeds of Strychnos nux-vomica L.[1]. Modern pharmacological studies have revealed that brucine and its derivatives possess a wide array of biological activities, including anticancer, anti-inflammatory, analgesic, antioxidant, and antimicrobial effects[1][2]. This technical guide provides a detailed overview of these activities, with a focus on quantitative data, experimental methodologies, and the underlying signaling pathways.

Anticancer Activity

Brucine and its derivatives have demonstrated significant cytotoxic and anti-proliferative effects against a variety of cancer cell lines. The mechanisms underlying these effects are multifaceted, often involving the induction of apoptosis, cell cycle arrest, and the modulation of key signaling pathways[3][4].

Quantitative Data on Anticancer Activity

The anticancer efficacy of brucine is often quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit the growth of 50% of a cancer cell population. The IC50 values for brucine against various cancer cell lines are summarized in the table below.

Cell Line	Cancer Type	IC50 Value	Reference
A2780	Human Ovarian Carcinoma	1.43 µM (72h)	[4]
HepG2	Human Hepatoma	~0.1 mM (72h)	[4]
KB	Oral Cancer	30 µg/mL	[5]
Panc02	Pancreatic Ductal Adenocarcinoma	Not specified	[6]
Mia Paca-2	Pancreatic Ductal Adenocarcinoma	Not specified	[6]
LoVo	Human Colon Carcinoma	> 760 µM (72h)	[4]
BGC-823	Human Stomach Adenocarcinoma	> 500 µM	[4]
SGC-7901	Human Gastric Cancer	> 500 µM	[4]

Experimental Protocols

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and proliferation.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., brucine). A control group with no compound is also included. The plates are then incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, 10-20 µL of MTT solution (typically 5 mg/mL in PBS) is added to each well. The plate is then incubated for an additional 2-4 hours at 37°C.

• Formazan Solubilization: The medium containing MTT is carefully removed, and 100-150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO) or a solution of 10% SDS in 0.01 M HCl, is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting solution is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the control group, and the IC50 value is determined from the dose-response curve.[4][7][8]

Signaling Pathways in Anticancer Activity

The Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (AKT) signaling pathway is a crucial regulator of cell proliferation, survival, and apoptosis. Brucine has been shown to exert its anticancer effects by suppressing this pathway[6].

Caption: Brucine inhibits the PI3K/AKT pathway, leading to decreased cell proliferation and induction of apoptosis.

Antimicrobial Activity

While the antimicrobial properties of the broader alkaloid class are well-known, specific data for brucine derivatives are less abundant. However, some studies have demonstrated their potential as antibacterial agents.

Quantitative Data on Antimicrobial Activity

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound	Microorganism	MIC Value	Reference
Brucine Derivative 3	Escherichia coli	2.26 x 10⁻³ mmol/mL	[2]
Brucine Derivative 3	Salmonella typhi	Not specified	[2]
Brucine-dihydropyrimidine derivative	Salmonella typhi	9.21 x 10⁻⁴ mmol/mL	[3]
Brucine Sulfate	Staphylococcus aureus	10 mg/mL	[5]
Brucine Sulfate	Escherichia coli	10 mg/mL	[5]
Brucin (peptide)	Streptococcus pyogenes	20 µmol/L	[1]

Note: "Brucin" is a peptide and distinct from the alkaloid brucine.

Experimental Protocols

Principle: This method determines the lowest concentration of a substance that inhibits the growth of a microorganism in a liquid medium.

Protocol:

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared.

• Serial Dilution: The test compound is serially diluted in a liquid growth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Observation: The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed.[2][3]

Antioxidant and Anti-inflammatory Activity

Brucine and its derivatives have also been reported to possess antioxidant and anti-inflammatory properties, which may contribute to their therapeutic effects.

Overview of Antioxidant and Anti-inflammatory Effects

Studies have shown that brucine can augment the levels of antioxidant enzymes such as superoxide dismutase, catalase, and glutathione peroxidase[7]. Its anti-inflammatory effects are demonstrated by the inhibition of pro-inflammatory mediators. For instance, both brucine and brucine N-oxide have been shown to significantly inhibit the release of prostaglandin E2 in inflammatory tissue[9].

Experimental Protocols

Principle: This assay measures the ability of a compound to donate a hydrogen atom or an electron to the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical, thus neutralizing it. The reduction of DPPH is accompanied by a color change from violet to yellow, which can be measured spectrophotometrically.

Protocol:

• Reaction Mixture: A solution of the test compound at various concentrations is mixed with a solution of DPPH in a suitable solvent (e.g., methanol).

• Incubation: The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (typically around 517 nm).

• Calculation: The percentage of DPPH radical scavenging activity is calculated, and the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined.

Principle: This in vivo assay induces an acute inflammatory response in the paw of a rodent by injecting carrageenan. The anti-inflammatory effect of a compound is assessed by its ability to reduce the resulting edema.

Protocol:

• Animal Model: Typically, rats or mice are used.

• Compound Administration: The test compound is administered to the animals, usually orally or intraperitoneally, at a specific time before the carrageenan injection.

• Induction of Edema: A solution of carrageenan is injected into the sub-plantar region of the animal's hind paw.

• Measurement of Edema: The volume of the paw is measured at various time points after the carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of edema is calculated by comparing the paw volume of the treated group with that of the control group.[9]

Conclusion

While direct research on the biological activities of cacotheline derivatives is limited, the extensive studies on its parent compound, brucine, and other derivatives reveal a promising pharmacological profile. The anticancer, antimicrobial, antioxidant, and anti-inflammatory properties of brucine derivatives warrant further investigation. The development of novel derivatives could potentially lead to new therapeutic agents with improved efficacy and reduced toxicity. Future research should focus on elucidating the structure-activity relationships of these compounds and exploring their mechanisms of action in greater detail.

References

• 1. Brucin, an antibacterial peptide derived from fruit protein of Fructus Bruceae, Brucea javanica (L.) Merr - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. asianpubs.org [asianpubs.org]
• 4. benchchem.com [benchchem.com]
• 5. Brucine Sulfate, a Novel Bacteriostatic Agent in 3D Printed Bone Scaffold Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Brucine Inhibits Proliferation of Pancreatic Ductal Adenocarcinoma through PI3K/AKT Pathway-induced Mitochondrial Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. MTT assay protocol | Abcam [abcam.com]

Protocols & Analytical Methods

Application Notes and Protocols: Cacotheline as a Redox Indicator for Tin Titration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cacotheline, a nitro derivative of brucine, serves as an effective redox indicator for the quantitative determination of stannous tin (Sn(II)).[1][2] Its distinct color change from yellow or orange in its oxidized state to a persistent red-purple in the presence of excess reducing agent provides a clear and sharp endpoint in redox titrations. This property makes it a valuable tool in various analytical applications, including the quality control of raw materials and finished products in the pharmaceutical and chemical industries.

Cacotheline undergoes a reversible 2-electron reduction, allowing for its use in titrations involving common oxidizing agents.[2] The indicator is particularly well-suited for the titration of Sn(II) in acidic conditions, where the stannous ion is stable.

Principle of the Method

The titration of Sn(II) using cacotheline as an indicator is a redox reaction. The analyte, Sn(II), is oxidized to Sn(IV) by a suitable oxidizing titrant. Cacotheline, present in the solution, will only be reduced by the Sn(II) after all of the primary titrant has reacted. The endpoint of the titration is visually identified by the color change of the cacotheline indicator.

Reaction at the Endpoint:

Oxidized Cacotheline (Yellow/Orange) + 2e⁻ + 2H⁺ → Reduced Cacotheline (Red-Purple)

Quantitative Data Summary

The following tables summarize the key quantitative data for the use of cacotheline as a redox indicator in tin titration.

Table 1: Properties of Cacotheline Indicator

Property	Value	Reference
Chemical Formula	C₂₁H₂₁N₃O₇	[3][4]
Molecular Weight	427.41 g/mol	[3]
Appearance	Yellow to orange powder	[4]
Color in Oxidized Form	Yellow/Orange	[1]
Color in Reduced Form	Red-Purple	[1]
Electron Transfer	2 electrons	[2]

Table 2: Conditions for Tin (II) Titration using Cacotheline

Parameter	Recommended Condition	Notes
Analyte	Tin (II) ions (Sn²⁺)
Titrant	0.1 N Potassium Iodate (KIO₃) or other suitable oxidant	The choice of titrant depends on the specific application and potential interferences.
Indicator	Cacotheline solution (0.2% w/v)
Acid Medium	1 - 4 M Hydrochloric Acid (HCl)	Maintains the stability of Sn(II) and facilitates the indicator reaction.[2]
Temperature	Room Temperature
Endpoint Detection	First persistent red-purple color
Applicable Concentration Range	4 - 16 ppm of Tin	For colorimetric methods, which informs the sensitivity of the indicator.[1]

Table 3: Potential Interferences

Interfering Substance	Nature of Interference	Mitigation Strategy
Strong Reducing Agents (e.g., Ti(III), Cu(I))	React with the titrant, leading to inaccurate results.	Separation or masking of the interfering agent prior to titration.
Strong Oxidizing Agents (e.g., Nitrates)	Can oxidize Sn(II) or the indicator, leading to fading or incorrect endpoint.	Removal of oxidizing agents from the sample before analysis.[1]
High concentrations of colored ions	May obscure the endpoint color change.	Dilution of the sample or use of a potentiometric method.

Experimental Protocols

Preparation of Reagents

4.1.1. Cacotheline Indicator Solution (0.2% w/v)

• Weigh 0.2 g of cacotheline powder.

• Dissolve the powder in 100 mL of deionized water.

• Stir until fully dissolved. The solution will have a yellow to orange color.

• Store the solution in a dark, well-stoppered bottle. The solution is stable for several weeks.

Based on a common preparation for redox indicators.

4.1.2. Standard 0.1 N Potassium Iodate (KIO₃) Titrant

• Accurately weigh approximately 3.567 g of primary standard grade potassium iodate (KIO₃), previously dried at 120°C for 1 hour.

• Dissolve the KIO₃ in 200 mL of deionized water in a 1000 mL volumetric flask.

• Dilute to the mark with deionized water and mix thoroughly.

4.1.3. Standard 0.1 N Tin (II) Chloride Solution

• Weigh approximately 11.3 g of SnCl₂·2H₂O into a 1000 mL volumetric flask.

• Add 500 mL of concentrated hydrochloric acid and swirl to dissolve.

• Add a few pieces of pure metallic tin to prevent oxidation of Sn(II) to Sn(IV).

• Dilute to the mark with deionized water and mix well.

• Standardize this solution against the standard 0.1 N KIO₃ solution before use.

Standardization of Tin (II) Chloride Solution

• Pipette 25.00 mL of the prepared 0.1 N SnCl₂ solution into a 250 mL Erlenmeyer flask.

• Add 20 mL of concentrated hydrochloric acid and 50 mL of deionized water.

• Add 5-6 drops of the cacotheline indicator solution.

• Titrate with the standard 0.1 N KIO₃ solution until the color changes from yellow/orange to a persistent red-purple.

• Record the volume of KIO₃ solution used.

• Repeat the titration at least two more times and calculate the average normality of the SnCl₂ solution.

Titration of an Unknown Tin (II) Sample

• Accurately weigh or pipette a known amount of the sample containing Sn(II) into a 250 mL Erlenmeyer flask.

• Dissolve the sample in a suitable solvent and acidify with hydrochloric acid to a final concentration of 1-4 M.

• Add 5-6 drops of the cacotheline indicator solution.

• Titrate with the standardized 0.1 N KIO₃ solution, swirling the flask continuously.

• The endpoint is reached when the solution turns from yellow/orange to a persistent red-purple color.

• Record the volume of KIO₃ solution consumed.

• Calculate the concentration of Sn(II) in the sample.

Visualizations

Redox Reaction of Cacotheline

Caption: Redox reaction of cacotheline with tin(II).

Experimental Workflow for Tin (II) Titration

Caption: Workflow for the visual titration of tin(II).

Logical Relationship of Titration Components

Caption: Key components in the tin(II) titration.

References

• 1. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 2. Cacotheline as an oxidimetric reagent. Determination of Sn(II), Cu(I), Ti(III), Fe(II), V(II) and V(III) (Journal Article) | ETDEWEB [osti.gov]
• 3. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 4. CAS-561-20-6, Cacotheline AR (Redox Indicator) Manufacturers, Suppliers & Exporters in India | 478455 [cdhfinechemical.com]

Application Notes: Preparation and Use of Cacotheline Indicator Solution

Introduction

Cacotheline is a nitro derivative of brucine used as a redox indicator, primarily in the titrimetric analysis of specific metal ions.[1][2] It is particularly effective for the determination of tin (II) ions, where its distinct color change provides a clear endpoint.[2][3] In its oxidized form, the solution is typically yellow or orange, and in the presence of a reducing agent like Sn(II), it is reduced to a reddish-purple compound. This property also makes it useful as a reagent for the detection of vanadium, iron, and calcium ions.[4][5] This document provides a detailed protocol for the preparation of a standard Cacotheline indicator solution for use in research and analytical laboratories.

Quantitative Data Summary

The following table summarizes the key properties of Cacotheline.

Property	Value	Reference
Chemical Name	Nitrobrucine	[5]
CAS Number	561-20-6	[1][2][4]
Molecular Formula	C₂₁H₂₁N₃O₇ or C₂₁H₂₁N₃O₇·HNO₃·H₂O	[1][2][4]
Molecular Weight	427.41 g/mol or 508.44 g/mol	[1][2]
Appearance	Yellow to orange crystalline powder	[1][4][5]
Purity (Assay)	~95%	[1][4]
Solubility	Soluble in water and dilute NaOH solutions	[3][4][6]
Application	Redox Indicator for Sn(II), V, Fe(III), Ca titration	[2][4][5]
Color Change (Sn²⁺)	Orange/Yellow to Red-Purple	[3]

Experimental Protocol: Preparation of 0.25% (w/v) Cacotheline Indicator Solution

This protocol details the steps for preparing 100 mL of a 0.25% weight/volume Cacotheline aqueous solution, a concentration suitable for general titrimetric procedures. For analyses involving very low concentrations of ions, a more dilute solution (e.g., 0.04%) may be prepared by adjusting the mass of the solute accordingly.[3]

1. Materials and Equipment

• Chemicals:

  • Cacotheline powder (AR Grade, ~95% purity)[1][4]

  • Deionized or distilled water

• Equipment:

  • Analytical balance (readable to 0.1 mg)

  • 100 mL volumetric flask (Class A)

  • 50 mL beaker

  • Glass stirring rod

  • Weighing paper or boat

  • Wash bottle with deionized water

  • Funnel

  • Amber glass storage bottle

2. Safety Precautions

• Wear standard personal protective equipment (PPE), including safety glasses and a lab coat.

• Handle Cacotheline powder in a well-ventilated area or a fume hood to avoid inhalation.

• Refer to the Material Safety Data Sheet (MSDS) for Cacotheline for specific handling and disposal information.[5]

3. Preparation Procedure

• Weighing the Solute: Accurately weigh 0.250 g of Cacotheline powder using an analytical balance.

• Initial Dissolution: Transfer the weighed powder into a 50 mL beaker. Add approximately 30 mL of deionized water.

• Dissolving: Stir the mixture with a clean glass rod until the Cacotheline powder is completely dissolved. Gentle warming on a hot plate may be used to facilitate dissolution but is not typically necessary as Cacotheline is water-soluble.[4]

• Quantitative Transfer: Carefully place a funnel into the neck of the 100 mL volumetric flask. Pour the Cacotheline solution from the beaker into the flask.

• Rinsing: Rinse the beaker, stirring rod, and funnel multiple times with small volumes of deionized water, transferring all rinsings into the volumetric flask to ensure no solute is lost.

• Dilution to Volume: Add deionized water to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

• Homogenization: Stopper the flask and invert it 15-20 times to ensure the solution is thoroughly mixed and homogenous.

• Storage: Transfer the final solution into a clearly labeled amber glass bottle. The label should include the name of the solution ("Cacotheline Indicator 0.25% w/v"), preparation date, and initials of the preparer. Store in a cool, dry, and dark place.[4]

Visualizations

The following diagram illustrates the workflow for the preparation of the Cacotheline indicator solution.

Caption: Experimental workflow for preparing Cacotheline indicator solution.

References

• 1. Cacotheline, GR | 561-20-6 | www.ottokemi.com [ottokemi.com]
• 2. Cacotheline - Wikipedia [en.wikipedia.org]
• 3. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 4. CACOTHELINE AR (REDOX INDICATOR) Manufacturer, Supplier, Exporter [alphachemikaindia.com]
• 5. CACOTHELINE AR | Lab chemicals exporter, Lab chemical distributors, Laboratory chemicals manufacturer, Lab chemical supplier, Laboratory chemical suppliers, Lab chemical manufacturer, Laboratory Chemicals, Alpha Chemika India. [alphachemika.co]
• 6. cdhfinechemical.com [cdhfinechemical.com]

Application Notes: Cacotheline for the Determination of Iron (II) Ions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cacotheline, a nitro derivative of brucine, serves as a specific reagent for the detection of ferrous iron (Fe²⁺) ions.[1][2] Its application is primarily centered on qualitative analysis through spot tests and as a redox indicator in titrimetric procedures. The reaction between Cacotheline and Fe²⁺ ions results in a distinct color change, providing a visual method for the determination of the presence of Fe²⁺. This document outlines the principles, protocols, and key data associated with the use of Cacotheline for the detection of iron (II) ions.

Principle of Detection

The determination of Fe²⁺ ions using Cacotheline is based on a redox reaction. In an acidic medium, the yellow oxidized form of Cacotheline is reduced by ferrous ions to a pink-colored compound.[1] This color change is the basis for the qualitative identification of Fe²⁺. The optimal pH range for this reaction is between 1.48 and 4.58.[1]

Data Presentation

Parameter	Value	Reference
Analyte	Iron (II) ion (Fe²⁺)	[1]
Reagent	Cacotheline	[1]
Reaction Product	Pink-colored reduced form of Cacotheline	[1]
Optimal pH Range	1.48 - 4.58	[1]
Limit of Identification	1.5 µg	[1]
Concentration Limit	1:40,000	[1]
Color of Oxidized Form	Yellow	[3]
Color of Reduced Form	Pink/Red	[1]

Experimental Protocols

Preparation of Cacotheline Reagent

The concentration of the Cacotheline solution should be adjusted based on the expected concentration of the Fe²⁺ ions in the sample.[1]

• For very low concentrations of Fe²⁺: Prepare a 0.025% (w/v) aqueous solution of Cacotheline.[1]

• For higher concentrations of Fe²⁺: Prepare a saturated aqueous solution of Cacotheline (approximately 0.25% w/v).[1]

Procedure:

• Weigh the appropriate amount of Cacotheline powder.

• Dissolve it in distilled water. Gentle warming may be required to aid dissolution.

• Store the solution in a tightly capped, dark bottle, as it can be sensitive to light.

Qualitative Spot Test for Iron (II) Ions

This protocol describes a simple and rapid method for the detection of Fe²⁺ in a sample.

Materials:

• Cacotheline reagent (0.025% or saturated solution)

• Sample solution suspected to contain Fe²⁺

• Spot plate or filter paper

• pH meter or pH indicator paper

• Buffer solutions (to adjust pH)

• Sodium oxalate solution (optional, as a masking agent for Fe³⁺)

Procedure:

• Adjust the pH of the sample solution to be within the range of 1.48 to 4.58 using appropriate buffer solutions.

• If the presence of ferric ions (Fe³⁺) is suspected, add a sufficient concentration of a complexing agent such as sodium oxalate to the sample solution to prevent interference.[1] Other effective complexing agents include sodium malonate, sodium citrate, sodium malate, sodium tartrate, and sodium lactate.[1]

• Place a drop of the pH-adjusted sample solution onto a spot plate or a piece of filter paper.

• Add one to two drops of the Cacotheline reagent to the sample drop.

• Observe for a color change. The development of a pink color indicates the presence of Fe²⁺ ions.[1] The color develops slowly at pH values below 1.24.[1] At a pH of around 5.2, a blue color may be observed.[1]

Visualizations

Redox Reaction of Cacotheline with Iron (II)

Caption: Redox reaction between Cacotheline and Iron (II) ion.

Experimental Workflow for Spot Test

Caption: Experimental workflow for the qualitative detection of Fe(II).

Limitations

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. Cacotheline - Wikipedia [en.wikipedia.org]
• 3. CACOTHELINE AR (REDOX INDICATOR) Manufacturer, Supplier, Exporter [alphachemikaindia.com]

Application Notes and Protocols for the Quantitative Analysis of Reducing Agents Using Cacotheline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cacotheline, a nitro derivative of brucine, serves as a versatile redox indicator in the quantitative analysis of various reducing agents.[1] Its distinct color change upon reaction with substances capable of undergoing oxidation makes it a valuable tool in titrimetric and potentiometric analyses. This document provides detailed application notes and experimental protocols for the use of cacotheline in the quantitative determination of several common reducing agents.

Cacotheline is particularly noted for its application in the analysis of tin(II) ions, where it exhibits a sharp color transition from yellow or orange to a persistent red-purple at the endpoint.[2] It is also effectively employed for the detection and quantification of other reducing species, including iron(II), vanadium(II), vanadium(III), titanium(III), and copper(I) ions. The indicator is typically used as a dilute aqueous solution.

These protocols are designed to furnish researchers and analytical chemists with the necessary methodologies to accurately quantify these reducing agents in various sample matrices.

Chemical Properties of Cacotheline

Property	Value	Reference
Chemical Formula	C₂₁H₂₁N₃O₇	[3][4]
Molar Mass	427.42 g/mol	[4]
Appearance	Yellow to orange crystalline powder	[4][5]
Solubility	Soluble in water and dilute acids	[5]

Redox Indication Mechanism

The utility of cacotheline as a redox indicator stems from the reversible reduction of its nitro group, which results in a distinct color change. The oxidized form of cacotheline is yellow, while its reduced form is a violet-pink color. The exact structure of the reduced form is complex and involves the reduction of the nitro group to a hydroxylamine or related species.

The redox reaction can be conceptually represented as follows:

Caption: Redox equilibrium of cacotheline indicator.

Experimental Protocols

Preparation of Cacotheline Indicator Solution (0.25% w/v)

Materials:

• Cacotheline powder (C₂₁H₂₁N₃O₇)

• Distilled or deionized water

• 50 mL volumetric flask

• Analytical balance

• Stirring rod

Procedure:

• Accurately weigh 0.125 g of cacotheline powder using an analytical balance.

• Transfer the powder to a 50 mL volumetric flask.

• Add approximately 30 mL of distilled water to the flask.

• Stir the solution gently with a stirring rod until the cacotheline is completely dissolved. A gentle warming may be applied to aid dissolution.

• Once dissolved, allow the solution to cool to room temperature.

• Add distilled water to the flask up to the 50 mL mark.

• Stopper the flask and invert it several times to ensure a homogeneous solution.

• Store the indicator solution in a labeled, amber glass bottle, away from direct sunlight. The solution is stable for several months.

Application 1: Quantitative Analysis of Tin(II)

This protocol is suitable for the determination of tin(II) concentration in a sample. If tin(IV) is present, a reduction step is necessary prior to titration.

Experimental Workflow for Tin(II) Analysis

Caption: Workflow for the quantitative analysis of Tin(II).

Protocol for Visual Titration of Tin(II):

Materials:

• Standard potassium iodate (KIO₃) solution (e.g., 0.1 N)

• Concentrated hydrochloric acid (HCl)

• Zinc metal (30 mesh, nitrate-free)

• Cacotheline indicator solution (0.25% w/v)

• Sample containing tin(II)

• 250 mL Erlenmeyer flask

• Burette, pipette, and other standard laboratory glassware

Procedure:

• Pipette a known volume of the tin-containing sample into a 250 mL Erlenmeyer flask.

• Add concentrated HCl to make the solution approximately 2-3 M in HCl.

• If tin(IV) is present, add a few pieces of nitrate-free zinc metal to the flask to reduce Sn(IV) to Sn(II). Gently heat the solution on a steam bath for 2-3 minutes to facilitate the reduction. Ensure all the zinc has dissolved before proceeding.

• Cool the flask to room temperature.

• Add 2-3 drops of the cacotheline indicator solution. The solution should be yellow or orange.

• Titrate the solution with the standard potassium iodate (KIO₃) solution from a burette.

• The endpoint is reached when the color of the solution changes from yellow/orange to a persistent red-purple.[2]

• Record the volume of KIO₃ solution used.

• Perform the titration in triplicate to ensure accuracy.

Calculation: The concentration of Sn(II) can be calculated using the following formula:

Concentration of Sn(II) (M) = (V_KIO₃ × N_KIO₃) / V_sample

Where:

• V_KIO₃ = Volume of KIO₃ solution used (L)

• N_KIO₃ = Normality of KIO₃ solution

• V_sample = Volume of the tin sample (L)

Quantitative Data Summary for Tin(II) Analysis (Example)

Sample	Aliquot Volume (mL)	KIO₃ Concentration (N)	Titration Volume (mL)	Calculated Sn(II) Conc. (M)
1	25.00	0.1000	15.20	0.0608
2	25.00	0.1000	15.25	0.0610
3	25.00	0.1000	15.15	0.0606
Average	15.20	0.0608
Std. Dev.	0.05	0.0002

Application 2: Quantitative Analysis of Iron(II)

Cacotheline can be used as an indicator for the titration of iron(II) with a suitable oxidizing agent. The reaction is pH-dependent and may require the use of a complexing agent to prevent interference from iron(III).

Protocol for Visual Titration of Iron(II):

Materials:

• Standard potassium dichromate (K₂Cr₂O₇) solution (e.g., 0.1 N)

• Sulfuric acid (H₂SO₄) or a suitable buffer solution (e.g., acetate buffer)

• Sodium oxalate (Na₂C₂O₄) solution (optional, as a complexing agent)

• Cacotheline indicator solution (0.25% w/v)

• Sample containing iron(II)

• Standard laboratory glassware

Procedure:

• Pipette a known volume of the iron(II) sample into a 250 mL Erlenmeyer flask.

• Acidify the solution with sulfuric acid to a pH between 1.5 and 2.5. If necessary, use a buffer to maintain the pH in this range.

• (Optional) Add a sufficient concentration of sodium oxalate solution to complex any iron(III) present.

• Add 2-3 drops of cacotheline indicator solution.

• Titrate with the standard potassium dichromate solution until the appearance of a stable pink or violet color, which indicates the endpoint.

• Record the volume of titrant used and repeat the titration for accuracy.

Quantitative Data Summary for Iron(II) Analysis (Example)

Sample	Aliquot Volume (mL)	K₂Cr₂O₇ Concentration (N)	Titration Volume (mL)	Calculated Fe(II) Conc. (M)
1	20.00	0.1000	12.50	0.0625
2	20.00	0.1000	12.55	0.0628
3	20.00	0.1000	12.45	0.0623
Average	12.50	0.0625
Std. Dev.	0.05	0.0003

Application 3: Potentiometric Titration of Reducing Agents

Cacotheline can also be used in potentiometric titrations, where the endpoint is determined by a sharp change in the electrode potential. This method is particularly useful for colored or turbid solutions.

General Protocol for Potentiometric Titration:

Apparatus:

• Potentiometer with a platinum indicator electrode and a calomel or Ag/AgCl reference electrode

• Magnetic stirrer and stir bar

• Burette

• Standard laboratory glassware

Procedure:

• Set up the potentiometric titration apparatus.

• Pipette a known volume of the analyte solution (e.g., V(II), V(III), Ti(III), Cu(I)) into a beaker.

• Add the appropriate acidic medium as specified for the particular analyte.

• Immerse the electrodes in the solution and start the magnetic stirrer.

• Record the initial potential.

• Add the standard titrant (e.g., a standardized solution of an oxidizing agent) in small increments from the burette.

• Record the potential after each addition, allowing the reading to stabilize.

• Continue adding the titrant beyond the endpoint.

• Plot the potential (in mV) versus the volume of titrant added (in mL). The endpoint is the point of maximum slope on the titration curve (the inflection point). This can be determined more accurately by plotting the first or second derivative of the titration curve.

Logical Relationship of Cacotheline Applications

Caption: Applications of cacotheline in quantitative analysis.

Interferences

Substances that can be oxidized by the titrant under the experimental conditions will interfere with the analysis. Common interferences include other reducing agents present in the sample matrix. It is crucial to consider the sample composition and, if necessary, employ masking agents or separation techniques to eliminate interferences. For instance, in the analysis of Fe(II), the presence of other easily oxidizable ions could lead to inaccurate results.

Conclusion

Cacotheline is a reliable and effective redox indicator for the quantitative analysis of a range of reducing agents. The provided protocols offer a foundation for the accurate determination of these substances in research and industrial settings. Proper preparation of reagents, careful control of experimental conditions, and awareness of potential interferences are essential for obtaining precise and accurate results. The choice between visual and potentiometric titration will depend on the nature of the sample and the required level of precision.

References

• 1. Differences in the solution structures of oxidized and reduced cytochrome c measured by small-angle X-ray scattering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 3. Cacotheline | C21H21N3O7 | CID 68413 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. CACOTHELINE AR (REDOX INDICATOR) Manufacturer, Supplier, Exporter [alphachemikaindia.com]

Application of Cacotheline in Pharmaceutical Analysis: Detailed Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cacotheline, a nitro derivative of brucine, serves as a valuable redox indicator in pharmaceutical analysis. Its distinct color change from yellow (oxidized form) to violet-red (reduced form) makes it particularly useful for the quantitative determination of reducing agents. This application note details two key uses of Cacotheline in the pharmaceutical industry: the quantification of Ascorbic Acid (Vitamin C) in tablet formulations and the determination of stannous (tin II) ions in pharmaceutical preparations, which are often used as stabilizing agents in radiopharmaceutical kits.

The methodologies presented herein provide detailed experimental protocols, data presentation in tabular format for clarity, and visual representations of the analytical workflows to facilitate understanding and implementation in a laboratory setting.

Application 1: Quantitative Determination of Ascorbic Acid in Pharmaceutical Tablets by Redox Titration

This section outlines a proposed method for the titrimetric determination of Ascorbic Acid in commercial vitamin C tablets using N-Bromosuccinimide (NBS) as the titrant and Cacotheline as the redox indicator. Ascorbic acid, a potent reducing agent, is directly oxidized by NBS. The endpoint of the titration is indicated by the color change of Cacotheline.

Principle

Ascorbic acid is quantitatively oxidized by N-Bromosuccinimide. In the presence of an acidic medium, once all the ascorbic acid has been consumed, the excess NBS oxidizes the Cacotheline indicator, resulting in a sharp color change from violet-red to yellow, signaling the endpoint of the titration.

Experimental Protocol

1. Materials and Reagents:

• Standard Ascorbic Acid Solution (0.05 N): Accurately weigh approximately 2.2 g of pure ascorbic acid, dissolve in 100 mL of distilled water, and dilute to 250 mL in a volumetric flask.

• N-Bromosuccinimide (NBS) Solution (0.05 N): Accurately weigh approximately 4.45 g of NBS and dissolve in 500 mL of distilled water in a volumetric flask.

• Cacotheline Indicator Solution (0.2% w/v): Dissolve 0.2 g of Cacotheline in 100 mL of distilled water.

• Hydrochloric Acid (HCl), 1 M.

• Ascorbic Acid Tablets (Sample).

2. Sample Preparation:

• Weigh and finely powder 20 ascorbic acid tablets to determine the average tablet weight.

• Accurately weigh a quantity of the powdered tablets equivalent to about 200 mg of ascorbic acid and transfer it to a 100 mL volumetric flask.

• Add approximately 50 mL of distilled water and sonicate for 15 minutes to ensure complete dissolution of the active ingredient.

• Dilute to the mark with distilled water and mix thoroughly.

• Filter the solution to remove any insoluble excipients.

3. Standardization of NBS Solution:

• Pipette 20.0 mL of the standard ascorbic acid solution into a 250 mL Erlenmeyer flask.

• Add 10 mL of 1 M HCl and 2-3 drops of Cacotheline indicator solution. The solution should turn violet-red.

• Titrate with the prepared NBS solution from a burette until the color changes from violet-red to a persistent yellow.

• Record the volume of NBS solution consumed.

• Repeat the titration three times and calculate the average normality of the NBS solution.

4. Assay of Ascorbic Acid in Tablets:

• Pipette 20.0 mL of the filtered sample solution into a 250 mL Erlenmeyer flask.

• Add 10 mL of 1 M HCl and 2-3 drops of Cacotheline indicator solution.

• Titrate with the standardized NBS solution until the endpoint is reached (violet-red to yellow).

• Record the volume of NBS solution consumed.

• Perform the titration in triplicate.

Data Presentation

Table 1: Standardization of N-Bromosuccinimide (NBS) Solution

Replicate	Volume of Standard Ascorbic Acid (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of NBS Consumed (mL)	Calculated Normality of NBS
1	20.0	0.10	19.90	19.80	0.0505 N
2	20.0	20.00	39.85	19.85	0.0504 N
3	20.0	0.50	20.30	19.80	0.0505 N
Average	19.82	0.0505 N

Table 2: Assay of Ascorbic Acid in Pharmaceutical Tablets

Replicate	Volume of Sample Solution (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of NBS Consumed (mL)
1	20.0	0.20	18.50	18.30
2	20.0	18.60	36.95	18.35
3	20.0	0.40	18.70	18.30
Average	18.32

Calculation

The amount of ascorbic acid in the tablet sample can be calculated using the following formula:

Amount of Ascorbic Acid (mg/tablet) = (V × N × E × W_avg) / (W_sample × V_aliquot)

Where:

• V = Average volume of NBS consumed for the sample (mL)

• N = Normality of the standardized NBS solution

• E = Equivalent weight of ascorbic acid (88.06 g/eq)

• W_avg = Average weight of one tablet (mg)

• W_sample = Weight of the powdered tablet sample taken (mg)

• V_aliquot = Volume of the sample solution taken for titration (mL)

Workflow Diagram

Workflow for Ascorbic Acid Determination.

Application 2: Determination of Stannous (Tin II) Ions in Pharmaceutical Preparations

Stannous chloride is a common reducing agent used in the preparation of technetium-99m radiopharmaceuticals. The amount of Sn(II) is critical for the quality of the radiopharmaceutical. This protocol describes the determination of Sn(II) content by redox titration with a standardized oxidizing agent, using Cacotheline as an indicator.[1]

Principle

Stannous (Sn²⁺) ions are oxidized to stannic (Sn⁴⁺) ions by a suitable oxidizing titrant, such as ceric sulfate or potassium iodate. Cacotheline indicator, which is yellow in its oxidized state, is reduced by the excess Sn²⁺ in the solution to its violet-red form. During the titration, as the Sn²⁺ is consumed, the first excess of the oxidizing titrant will oxidize the Cacotheline back to its yellow form, indicating the endpoint.

Experimental Protocol

1. Materials and Reagents:

• Standard Ceric Sulfate Solution (0.01 N): Prepare and standardize against primary standard arsenic trioxide.

• Cacotheline Indicator Solution (0.2% w/v): Dissolve 0.2 g of Cacotheline in 100 mL of distilled water.

• Hydrochloric Acid (HCl), concentrated.

• Sample containing Stannous Ions.

2. Sample Preparation:

• Accurately measure a volume or weigh an amount of the pharmaceutical preparation expected to contain a suitable amount of stannous ions.

• Transfer the sample to a 250 mL Erlenmeyer flask.

• Add 20 mL of concentrated HCl to acidify the solution and prevent the hydrolysis of tin salts.

3. Titration Procedure:

• Add 2-3 drops of Cacotheline indicator solution to the prepared sample solution. The solution should turn violet-red.

• Titrate immediately with the standardized 0.01 N ceric sulfate solution from a burette.

• Continuously swirl the flask during the titration.

• The endpoint is reached when the color of the solution sharply changes from violet-red to a clear yellow.

• Record the volume of ceric sulfate solution consumed.

• Perform the titration in triplicate for accuracy.

Data Presentation

Table 3: Determination of Stannous (Sn II) Ions

Replicate	Sample Volume/Weight	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of Ceric Sulfate Consumed (mL)
1	5.0 mL	0.50	15.20	14.70
2	5.0 mL	15.30	30.05	14.75
3	5.0 mL	0.20	14.90	14.70
Average	14.72

Calculation

The concentration of stannous ions in the sample can be calculated as follows:

Concentration of Sn²⁺ (mg/mL) = (V × N × E) / S

Where:

• V = Average volume of ceric sulfate consumed (mL)

• N = Normality of the standardized ceric sulfate solution

• E = Equivalent weight of Sn (59.35 g/eq)

• S = Volume of the sample taken (mL)

Signaling Pathway Diagram

Reaction Pathway for Sn(II) Titration.

Conclusion

Cacotheline is a versatile and effective redox indicator for specific applications in pharmaceutical analysis. The detailed protocols for the determination of Ascorbic Acid and stannous ions demonstrate its utility in ensuring the quality and potency of pharmaceutical products. The sharp and distinct color change at the endpoint allows for accurate and reproducible results. These methods are cost-effective and can be readily implemented in quality control laboratories.

References

• 1. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]

Application Notes and Protocols for Cacotheline as a Redox Indicator

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cacotheline, a nitro derivative of brucine, is a versatile redox indicator employed in various analytical procedures. Its distinct color transition from a yellow-orange oxidized state to a red-purple reduced state makes it particularly useful for the titrimetric determination of reducing agents. These application notes provide a comprehensive overview of the mechanism, quantitative data, and detailed protocols for the effective use of cacotheline in redox titrations, with a focus on applications relevant to pharmaceutical analysis.

Mechanism of Action

Cacotheline functions as a redox indicator based on the reversible reduction of its nitro group. In an oxidizing environment, cacotheline exists in its stable, yellow-to-orange colored form. When a reducing agent is present in the solution, and the redox potential of the system reaches the indicator's transition potential, the nitro group on the cacotheline molecule is reduced. This chemical transformation leads to the formation of a new chromophore, resulting in a pronounced color change to a deep red-purple or violet. This visual endpoint signals the completion of the redox reaction being monitored.

The primary redox-active site in the cacotheline molecule is the nitro group attached to the aromatic ring. In the presence of a suitable reducing agent, such as stannous (Sn²⁺) or ferrous (Fe²⁺) ions, the nitro group undergoes reduction. The exact extent of the reduction can vary with the reaction conditions, but it is generally accepted to proceed to at least the hydroxylamine derivative, and potentially further to the amino derivative. This structural change is responsible for the observed color transition.

Caption: Redox mechanism of cacotheline indicator.

Quantitative Data

The efficiency of a redox indicator is characterized by its transition potential, which is the electrode potential at which the color change occurs. For cacotheline, the transition potential is approximately +0.2 V . This potential makes it suitable for titrations involving moderately strong reducing agents.

Parameter	Value/Range	Conditions/Notes
Transition Potential	~ +0.2 V	In acidic medium
Color (Oxidized Form)	Yellow to Orange
Color (Reduced Form)	Red-Purple to Violet
Typical Analytes	Sn²⁺, Fe²⁺, Ti³⁺
Indicator Concentration	0.2% (w/v) aqueous solution
pH Range for Fe²⁺ Detection	1.48 - 4.58	In the presence of a complexing agent for Fe³⁺

Experimental Protocols

Preparation of 0.2% Cacotheline Indicator Solution

Materials:

• Cacotheline powder

• Distilled or deionized water

• Analytical balance

• 100 mL volumetric flask

• Stirring rod

Procedure:

• Accurately weigh 0.2 g of cacotheline powder.

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 50 mL of distilled water to the flask.

• Stir the solution until the cacotheline is completely dissolved. Gentle warming may be applied to aid dissolution, but do not boil.

• Once dissolved, allow the solution to cool to room temperature.

• Dilute the solution to the 100 mL mark with distilled water.

• Stopper the flask and invert it several times to ensure homogeneity.

• Store the indicator solution in a dark, well-stoppered bottle, as it can be sensitive to light.

Protocol for the Determination of Stannous Chloride (SnCl₂) Concentration

This protocol describes the titrimetric determination of Sn²⁺ using potassium iodate (KIO₃) as the titrant and cacotheline as the indicator.

Materials:

• Standardized 0.1 N Potassium Iodate (KIO₃) solution

• Stannous chloride (SnCl₂) sample of unknown concentration

• Concentrated Hydrochloric Acid (HCl)

• 0.2% Cacotheline indicator solution

• Burette (50 mL)

• Pipette (25 mL)

• Erlenmeyer flask (250 mL)

• Graduated cylinders

• Distilled or deionized water

Procedure:

1. Sample Preparation: a. Accurately pipette 25.00 mL of the stannous chloride solution into a 250 mL Erlenmeyer flask. b. Carefully add 30 mL of concentrated hydrochloric acid and 20 mL of distilled water.

2. Titration: a. Add 5-6 drops of the 0.2% cacotheline indicator solution to the flask. The solution should be yellow/orange. b. Fill the burette with the standardized 0.1 N KIO₃ solution and record the initial volume. c. Titrate the SnCl₂ solution with the KIO₃ solution, swirling the flask continuously. d. As the endpoint is approached, the KIO₃ should be added dropwise. e. The endpoint is reached when the solution color changes from yellow/orange to a persistent red-purple/violet. f. Record the final volume of the KIO₃ solution used. g. Repeat the titration at least two more times to ensure concordant results.

3. Calculation of SnCl₂ Concentration:

The reaction between Sn²⁺ and IO₃⁻ in the presence of HCl is: 3Sn²⁺ + IO₃⁻ + 6H⁺ + 6Cl⁻ → 3Sn⁴⁺ + I⁻ + 3H₂O

From the stoichiometry, 1 mole of IO₃⁻ reacts with 3 moles of Sn²⁺.

The concentration of SnCl₂ can be calculated using the following formula:

Molarity of SnCl₂ = (Molarity of KIO₃ × Volume of KIO₃ in L × 3) / Volume of SnCl₂ in L

Caption: Experimental workflow for SnCl₂ titration.

Applications in Pharmaceutical Analysis

The accurate determination of certain metal ions is crucial in drug development and quality control. Stannous ions (Sn²⁺), for instance, are used as a reducing agent in the preparation of some radiopharmaceutical kits. In this context, ensuring the correct amount of Sn²⁺ is present is critical for the efficacy and safety of the final product. Cacotheline can be employed as an indicator in the quality control assays for these kits to verify the stannous ion concentration.

Furthermore, iron is an essential element, but its presence in excess can be toxic. In pharmaceutical formulations and cell culture media, monitoring iron levels is important. Cacotheline, in conjunction with appropriate sample preparation to ensure iron is in the Fe²⁺ state, can be a useful tool for the qualitative and semi-quantitative analysis of iron.

Conclusion

Cacotheline is a valuable redox indicator with a clear and distinct color change. Its utility in the determination of stannous and ferrous ions makes it a relevant tool for researchers and professionals in various scientific fields, including pharmaceutical analysis. The protocols and data provided in these application notes are intended to facilitate the effective and accurate use of this indicator in the laboratory.

Standard Operating Procedure for Cacotheline Titration in the Determination of Tin(II)

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed standard operating procedure (SOP) for the quantitative determination of tin(II) (Sn(II)) using a redox titration with cerium(IV) sulfate as the titrant and Cacotheline as the visual indicator. This method is applicable for the analysis of tin content in various samples, including pharmaceutical intermediates and final products, where the oxidation state of tin is a critical quality attribute.

Principle and Application

Cacotheline is a redox indicator that exhibits a distinct color change in the presence of an oxidizing agent. In this protocol, it is employed in the cerimetric titration of Sn(II). The titration is based on the oxidation of stannous ions (Sn²⁺) to stannic ions (Sn⁴⁺) by a standardized solution of cerium(IV) sulfate (Ce(SO₄)₂).

The overall reaction is:

Sn²⁺ + 2Ce⁴⁺ → Sn⁴⁺ + 2Ce³⁺

Cacotheline, which is yellow in its oxidized form, undergoes a reduction at the endpoint of the titration, resulting in a sharp color change to red-violet. This visual endpoint corresponds to the stoichiometric point of the reaction, allowing for the accurate quantification of the Sn(II) content in the sample.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)
Cerium(IV) sulfate solution	0.1 N, standardized	Sigma-Aldrich
Cacotheline indicator solution	Saturated, aqueous	Prepare in-house
Tin(II) chloride dihydrate (SnCl₂·2H₂O)	Analytical Reagent	Merck
Hydrochloric acid (HCl)	Concentrated, 37%	Fisher Scientific
Deionized water	Type II or better	-
Burette, 50 mL, Class A	-	-
Pipettes, Class A	-	-
Erlenmeyer flasks, 250 mL	-	-
Volumetric flasks, 100 mL	-	-

Experimental Protocols

Preparation of Saturated Cacotheline Indicator Solution

• Add approximately 0.5 g of Cacotheline powder to 100 mL of deionized water in a clean, labeled bottle.

• Shake vigorously for 1-2 minutes to ensure saturation.

• Allow the solution to stand for at least one hour for any undissolved solid to settle.

• Carefully decant the supernatant for use as the indicator solution.

Preparation of 0.1 N Tin(II) Standard Solution (for practice or validation)

• Accurately weigh approximately 2.82 g of tin(II) chloride dihydrate (SnCl₂·2H₂O).

• Dissolve the weighed solid in 50 mL of concentrated hydrochloric acid in a 100 mL volumetric flask.

• Dilute to the mark with deionized water and mix thoroughly. Note: The acidic environment is crucial to prevent the hydrolysis of tin(II) salts.

Titration Procedure

• Sample Preparation:

  • Accurately pipette 10.00 mL of the tin(II) sample solution into a 250 mL Erlenmeyer flask.

  • Add 20 mL of 6 M hydrochloric acid to maintain an acidic medium.

  • Add 3-5 drops of the saturated Cacotheline indicator solution. The solution should appear yellow.

• Titration:

  • Rinse and fill a 50 mL burette with the standardized 0.1 N cerium(IV) sulfate solution. Record the initial burette reading.

  • Titrate the tin(II) sample solution with the cerium(IV) sulfate solution dropwise while continuously swirling the flask.

  • As the endpoint approaches, the yellow color of the solution will start to show flashes of a different color.

  • The endpoint is reached when the solution exhibits a persistent red-violet color.

  • Record the final burette reading.

• Data Analysis:

  • Calculate the volume of cerium(IV) sulfate solution used.

  • Repeat the titration at least two more times for a total of three concordant results.

Data Presentation

The following tables summarize typical quantitative data obtained from a Cacotheline titration for the determination of Sn(II) concentration.

Table 1: Standardization of Cerium(IV) Sulfate Solution (Example Data)

Trial	Mass of SnCl₂·2H₂O (g)	Volume of Ce(SO₄)₂ (mL)	Normality of Ce(SO₄)₂ (N)
1	0.2821	10.05	0.1001
2	0.2825	10.08	0.1000
3	0.2819	10.03	0.1002
Average	-	-	0.1001

Table 2: Titration of an Unknown Tin(II) Sample (Example Data)

Trial	Volume of Sn(II) Sample (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of 0.1001 N Ce(SO₄)₂ (mL)	Calculated Concentration of Sn(II) (M)
1	10.00	0.10	12.60	12.50	0.0626
2	10.00	12.60	25.08	12.48	0.0625
3	10.00	25.08	37.59	12.51	0.0626
Average	-	-	-	12.50	0.0626

Calculation

The concentration of the Sn(II) solution can be calculated using the following formula:

Molarity of Sn(II) = (Normality of Ce(SO₄)₂ × Volume of Ce(SO₄)₂ in L) / (Volume of Sn(II) sample in L × 2)

The factor of 2 is used to convert the normality of the titrant to molarity in the context of the 2-electron transfer reaction.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the Cacotheline titration of Tin(II).

Redox Reaction Pathway

Application Notes and Protocols: Cacotheline as a Histochemical Stain for Ferrous Iron Detection in Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cacotheline is a nitro derivative of brucine that has traditionally been utilized as a redox indicator and a colorimetric reagent for the detection of certain metal ions. While not a conventional histological stain for general tissue morphology, its specific color reaction with ferrous iron (Fe²⁺) presents a potential application for the histochemical localization of this ion in biological specimens. These notes provide a detailed protocol for the investigational use of cacotheline as a specific stain for ferrous iron in tissue sections for microscopic analysis.

The underlying principle of this technique is the reduction of cacotheline by ferrous ions, which results in a distinct color change. In an acidic environment, cacotheline solution reacts with Fe²⁺ to produce a stable pink to reddish-purple color, allowing for the visualization of labile ferrous iron pools within cells and tissues. This can be particularly relevant in studies related to iron metabolism, oxidative stress, and certain pathological conditions where iron accumulation is a key feature.

Principle of Staining

The application of cacotheline as a histochemical stain for ferrous iron is based on a redox reaction. Cacotheline, in its oxidized form, is yellow. When it comes into contact with a reducing agent, such as ferrous iron (Fe²⁺), cacotheline is reduced, leading to the formation of a colored compound. The reaction is pH-dependent, with a stable pink to reddish-purple color developing in an acidic to slightly acidic medium (pH 1.48 - 4.58).[1] This color change allows for the specific localization of ferrous iron within tissue sections when observed under a light microscope.

Caption: Principle of Cacotheline Staining for Ferrous Iron.

Materials and Reagents

• Cacotheline (C₂₁H₂₁N₃O₇)

• Distilled or deionized water

• Hydrochloric acid (HCl) or Acetic Acid

• Sodium acetate

• Paraffin-embedded tissue sections on charged slides

• Xylene

• Ethanol (100%, 95%, 70%)

• Coplin jars

• Mounting medium

• Coverslips

Solution Preparation

Cacotheline Staining Solution (0.25% w/v)

• Weigh 0.25 g of cacotheline powder.

• Dissolve in 100 mL of distilled water. A saturated solution is approximately 0.25%.[1] For detection of very low concentrations of ferrous iron, a more dilute solution of 0.025% may be prepared.[1]

• Stir until fully dissolved. The solution will have a yellow color.

• This stock solution is stable for several weeks when stored in a dark bottle at 4°C.

Acetate Buffer (pH 4.0)

• Solution A (0.1 M Acetic Acid): Add 5.7 mL of glacial acetic acid to 1 L of distilled water.

• Solution B (0.1 M Sodium Acetate): Dissolve 8.2 g of sodium acetate in 1 L of distilled water.

• To prepare the buffer, mix 92.5 mL of Solution A with 7.5 mL of Solution B.

• Adjust the pH to 4.0 using a pH meter.

Experimental Protocol: Staining of Paraffin-Embedded Sections

This protocol is designed for the detection of ferrous iron in formalin-fixed, paraffin-embedded tissue sections.

Caption: Workflow for Cacotheline Staining of Tissue Sections.

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene for 5 minutes (repeat once).

  • Transfer slides through a descending series of ethanol solutions: 100% (2 minutes), 95% (2 minutes), and 70% (2 minutes).

  • Rinse slides in distilled water for 2 minutes.

• Staining:

  • Incubate the slides in acetate buffer (pH 4.0) for 5 minutes.

  • Transfer the slides to the 0.25% cacotheline staining solution and incubate for 30-60 minutes at room temperature in the dark. The optimal incubation time may need to be determined empirically.

  • Rinse the slides briefly in acetate buffer (pH 4.0) to remove excess stain.

  • Wash in distilled water for 2 minutes.

• Counterstaining (Optional):

  • To visualize cell nuclei, a counterstain such as Nuclear Fast Red can be applied.

  • Immerse slides in Nuclear Fast Red solution for 1-5 minutes.

  • Wash gently in running tap water.

• Dehydration and Mounting:

  • Dehydrate the sections through an ascending series of ethanol solutions: 70% (2 minutes), 95% (2 minutes), and 100% (2 minutes).

  • Clear the slides in xylene for 5 minutes (repeat once).

  • Mount the coverslip using a permanent mounting medium.

Data Presentation and Expected Results

The results should be interpreted in the context of the specific tissue and experimental conditions.

Parameter	Description
Target	Ferrous Iron (Fe²⁺)
Staining Color	Pink to Reddish-Purple
Localization	Cytoplasmic, granular, or diffuse, depending on the distribution of labile ferrous iron.
Control	A tissue section known to be low in ferrous iron should be used as a negative control. A section pre-treated with an iron chelator (e.g., deferoxamine) can also serve as a negative control. For a positive control, a section from a tissue with known iron deposits (e.g., in cases of hemochromatosis) or a section briefly treated with a dilute ferrous sulfate solution can be used.

Table 1: Summary of Expected Staining Results

Component	Expected Color with Cacotheline Staining	Color with Optional Counterstain (Nuclear Fast Red)
Sites of Ferrous Iron	Pink to Reddish-Purple	Pink to Reddish-Purple
Cell Nuclei	Unstained	Red
Cytoplasm (General)	Unstained (or pale yellow background)	Pink
Collagen/Connective Tissue	Unstained	Pink

Table 2: Influence of pH on Color Development with Ferrous Ions [1]

pH Range	Observed Color	Stability
< 1.24	Very light pink, develops slowly	Low
1.48 - 4.58	Pink	Stable
~ 5.2	Blue	Unstable

Troubleshooting

• No Staining: Ensure the pH of the buffer is within the optimal range. Check the freshness of the cacotheline solution. The tissue may not contain detectable levels of ferrous iron.

• Weak Staining: Increase the incubation time in the cacotheline solution. Use a freshly prepared staining solution.

• Non-specific Background Staining: Ensure adequate rinsing after staining. A slight yellow background from the cacotheline solution is normal.

• Precipitate on Tissue: Filter the cacotheline solution before use.

Safety Precautions

Cacotheline is a toxic compound. Handle with appropriate personal protective equipment (gloves, lab coat, safety glasses). All procedures should be performed in a well-ventilated area or under a fume hood. Dispose of waste according to institutional guidelines. Xylene and ethanol are flammable and should be handled with care.

Conclusion

The use of cacotheline as a histochemical stain offers a potential method for the specific detection of ferrous iron in tissue sections. This protocol provides a foundation for researchers to explore this application. However, as this is an investigational technique, optimization of incubation times, solution concentrations, and pH may be necessary for different tissue types and research questions. Validation with established methods for iron detection is recommended.

References

• 1. Redirecting [linkinghub.elsevier.com]

Application Notes and Protocols: Electrochemical Properties of Cacotheline for Sensor Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cacotheline, a nitro derivative of brucine, is a well-established redox indicator, historically utilized in colorimetric and potentiometric titrations for the determination of various metal ions, including tin(II), iron(II), and vanadium(III).[1][2] Its utility stems from a distinct color change upon reduction. The underlying principle of this change is a reversible two-electron redox reaction, which can be harnessed for the development of electrochemical sensors.[1] This document provides detailed application notes and proposed protocols for the development of electrochemical sensors based on the redox properties of Cacotheline.

Principle of Detection

The electrochemical detection mechanism is based on the reduction of Cacotheline. In the presence of a suitable reducing agent, such as Sn(II) or Fe(II) ions, Cacotheline undergoes a two-electron reduction, resulting in a measurable electrochemical signal.[1] This reaction can be monitored using voltammetric techniques, such as cyclic voltammetry (CV) or differential pulse voltammetry (DPV), where the reduction peak current of Cacotheline will change in response to the analyte concentration.

For a Cacotheline-modified electrode, the sensing principle involves the analyte (e.g., Sn(II)) reducing the immobilized Cacotheline. The reduced Cacotheline is then electrochemically re-oxidized at the electrode surface, generating a signal proportional to the analyte concentration.

Quantitative Data Summary

As the direct application of Cacotheline in voltammetric sensors is a novel area, the following table summarizes the known titrimetric data and proposes target performance characteristics for a hypothetical Cacotheline-based electrochemical sensor.

Parameter	Known Titrimetric Application Data	Target Electrochemical Sensor Performance
Analytes	Sn(II), Fe(II), V(III), Cu(I), Ti(III)[1]	Sn(II), Fe(II), Ascorbic Acid
Reaction	2-electron reduction of Cacotheline[1]	2-electron transfer
Limit of Detection (LOD)	N/A	0.1 µM - 10 µM
Linear Range	N/A	0.5 µM - 500 µM
Response Time	N/A	< 60 seconds
Operating pH	Acidic media (e.g., HCl, H₂SO₄)[1]	pH 1.0 - 4.0

Experimental Protocols

Protocol 1: Fabrication of a Cacotheline-Modified Carbon Paste Electrode (CPE)

This protocol describes the preparation of a carbon paste electrode modified with Cacotheline, a common and effective method for creating a stable and reproducible sensor surface.

Materials:

• Cacotheline powder

• Graphite powder

• Mineral oil (Nujol)

• Mortar and pestle

• Glassy carbon electrode (GCE) body or a suitable electrode holder

• Spatula

• Weighing paper

Procedure:

• Weigh 20 mg of Cacotheline powder and 80 mg of graphite powder.

• Transfer the powders to a mortar and grind with a pestle for 15 minutes to ensure a homogeneous mixture.

• Add 2-3 drops of mineral oil to the powder mixture.

• Continue to mix and grind the paste with the pestle until a uniform, firm, and well-packed paste is obtained.

• Pack a portion of the prepared Cacotheline-modified carbon paste into the cavity of the electrode holder.

• Smooth the surface of the electrode by gently rubbing it on a clean weighing paper until a shiny and uniform surface is achieved.

• The Cacotheline-modified CPE is now ready for use.

Protocol 2: Electrochemical Characterization and Analyte Detection using Differential Pulse Voltammetry (DPV)

DPV is a highly sensitive voltammetric technique suitable for quantitative analysis.[3][4][5] This protocol outlines the steps for characterizing the Cacotheline-modified electrode and detecting a target analyte (e.g., Sn(II)).

Instrumentation:

• Potentiostat/Galvanostat

• Three-electrode cell comprising:

  • Cacotheline-modified CPE (Working Electrode)

  • Ag/AgCl (3M KCl) (Reference Electrode)

  • Platinum wire (Counter Electrode)

• Stirring plate and stir bar

• Nitrogen gas cylinder with a diffuser

Reagents:

• Supporting Electrolyte: 0.1 M Hydrochloric Acid (HCl)

• Analyte Stock Solution: 10 mM SnCl₂ in 1 M HCl

• Deionized water

Procedure:

• Assemble the three-electrode cell with 10 mL of the 0.1 M HCl supporting electrolyte.

• Deoxygenate the solution by purging with nitrogen gas for 10 minutes. Maintain a nitrogen atmosphere over the solution during the experiment.

• Connect the electrodes to the potentiostat.

• Record the DPV of the supporting electrolyte (blank) by scanning the potential from +0.6 V to -0.2 V. The DPV parameters should be optimized, but typical starting parameters are:

  • Pulse Amplitude: 50 mV

  • Pulse Width: 50 ms

  • Scan Rate: 20 mV/s

• Add a known concentration of the Sn(II) stock solution to the cell (e.g., to a final concentration of 10 µM).

• Stir the solution for 60 seconds to ensure homogeneity, then stop stirring and allow the solution to become quiescent for 30 seconds.

• Record the DPV of the solution containing the analyte. An increase in the cathodic peak current corresponding to the reduction of Cacotheline is expected.

• Repeat steps 5-7 for a series of increasing analyte concentrations to construct a calibration curve.

• Plot the peak current versus the analyte concentration to determine the linear range and sensitivity of the sensor. The limit of detection can be calculated using the formula LOD = 3 * (standard deviation of the blank) / (slope of the calibration curve).

Visualizations

Caption: Proposed sensing mechanism at the electrode-solution interface.

Caption: Experimental workflow for sensor characterization.

References

• 1. Cacotheline as an oxidimetric reagent. Determination of Sn(II), Cu(I), Ti(III), Fe(II), V(II) and V(III) (Journal Article) | ETDEWEB [osti.gov]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. Differential Pulse Voltammetry (DPV) | Pine Research Instrumentation [pineresearch.com]
• 4. Differential pulse voltammetry - Wikipedia [en.wikipedia.org]
• 5. Differential Pulse Voltammetry (DPV) - PalmSens [palmsens.com]

Application Notes and Protocols for Cacotheline in Environmental Analysis of Metal Ions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cacotheline (C₂₁H₂₁N₃O₇) is a nitro derivative of brucine that serves as a versatile redox indicator for the detection and quantification of various metal ions.[1][2] Its application in environmental analysis is primarily centered on its ability to produce distinct color changes upon reaction with specific metal ions in their lower oxidation states. This property allows for both qualitative and quantitative assessments, making it a valuable tool for screening and analyzing metal ion contamination in environmental samples. Cacotheline is particularly noted for its reactions with stannous (Sn²⁺), ferrous (Fe²⁺), and vanadyl (V³⁺) ions.[3]

This document provides detailed application notes and experimental protocols for the use of cacotheline in the detection of these metal ions.

Principle of Detection

The detection mechanism of cacotheline is based on a redox reaction. In the presence of a suitable reducing agent, such as Sn(II) or Fe(II) ions, the yellow cacotheline molecule is reduced to a purple or pink dihydrocacotheline.[4] The intensity of the resulting color is proportional to the concentration of the metal ion, allowing for quantitative analysis through spectrophotometry.

Quantitative Data Summary

The following table summarizes the quantitative data for the analysis of various metal ions using cacotheline.

Metal Ion	Method	λmax (nm)	Limit of Detection (LOD)	Concentration Range/Limit	Optimal pH
Tin (Sn²⁺)	Spectrophotometry	560[5]	10 wt% (practical limit for spot test)[4]	Follows Beer's Law[5]	Acidic
Iron (Fe²⁺)	Colorimetry	-	1.5 µg[3]	1:40,000[3]	1.48 - 4.58[3]
Vanadium (V³⁺/V²⁺)	Potentiometric Titration	-	-	-	Acidic (Acetic Acid)[6]
Copper (Cu⁺)	Potentiometric Titration	-	-	-	0.5-1.5 M H₂SO₄ (with EDTA)[6]
Titanium (Ti³⁺)	Potentiometric Titration	-	-	-	0.5-2 M HCl[6]

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the signaling pathway of cacotheline reduction and the general experimental workflows for metal ion detection.

Cacotheline Reduction Pathway

Metal Ion Detection Workflow

Experimental Protocols

Preparation of Cacotheline Reagent (0.25% w/v)

Materials:

• Cacotheline powder (C₂₁H₂₁N₃O₇)

• Distilled or deionized water

• Volumetric flask (100 mL)

• Analytical balance

Procedure:

• Accurately weigh 0.25 g of cacotheline powder.

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 50 mL of distilled water and swirl to dissolve the powder. Gentle warming may be required to aid dissolution.

• Once dissolved, allow the solution to cool to room temperature.

• Dilute the solution to the 100 mL mark with distilled water.

• Stopper the flask and invert several times to ensure homogeneity.

• Store the reagent in a dark, cool place. For very low concentration measurements of Fe²⁺, a more dilute 0.025% solution may be necessary.[3]

Qualitative Spot Test for Tin (Sn²⁺)

This protocol is a rapid screening method for the presence of stannous ions.

Materials:

• Cacotheline reagent (0.25% w/v)

• Hydrochloric acid (HCl), 1 M

• Filter paper

• Dropper or micropipette

• Test sample solution (acidified with HCl)

Procedure:

• Place a drop of the acidified test sample solution onto a piece of filter paper.

• Add a drop of the cacotheline reagent to the same spot.

• Observe for a color change. A purple or violet color indicates the presence of Sn²⁺ ions.[4]

Interferences:

• Copper (Cu²⁺) and antimony (Sb³⁺) ions can interfere with the test.[4]

• Strong reducing agents such as hydrogen sulfide, dithionites, sulfites, and selenites can also cause a color change.[7]

Spectrophotometric Determination of Tin (Sn²⁺)

This method allows for the quantitative measurement of Sn(II) concentration.

Materials:

• Cacotheline reagent (0.100 g in 250 mL of redistilled water)[5]

• Standard tin solution (prepared by dissolving reagent grade tin in concentrated HCl and diluting)[5]

• Hydrochloric acid (HCl), concentrated

• Zinc (30 mesh) for reduction of Sn(IV) if present[5]

• Spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation: Transfer an aliquot of the sample solution (free from nitrate ions) to a 50 mL volumetric flask. If Sn(IV) is present, add a small amount of 30 mesh zinc and concentrated HCl and warm on a steam plate to reduce Sn(IV) to Sn(II).[5]

• Color Development: Add 8 mL of the cacotheline reagent to the sample solution and mix by swirling.[5]

• Measurement: Dilute the solution to the mark with freshly boiled distilled water and measure the absorbance at 560 nm against a reagent blank.[5]

• Calibration: Prepare a series of standard tin solutions and follow the same procedure to generate a Beer's Law calibration curve.

• Quantification: Determine the concentration of tin in the sample by comparing its absorbance to the calibration curve.

Colorimetric Detection of Iron (Fe²⁺)

This protocol is for the selective detection of ferrous ions.

Materials:

• Cacotheline reagent (0.25% or 0.025% w/v)

• Sodium oxalate solution (saturated)

• Buffer solution (pH 1.48 - 4.58)

• Test sample solution

Procedure:

• To a test tube, add a known volume of the test sample.

• Add a sufficient concentration of sodium oxalate solution to complex any Fe³⁺ ions present.[3]

• Adjust the pH of the solution to between 1.48 and 4.58 using a suitable buffer.[3]

• Add a few drops of the cacotheline reagent.

• Observe for a color change. A pink color indicates the presence of Fe²⁺.[3] At a pH of around 5.2, a blue color may be obtained.[3]

Limit of Identification: 1.5 µg of Fe²⁺.[3] Concentration Limit: 1:40,000.[3]

Potentiometric Titration of Various Metal Ions

Cacotheline can be used as an oxidimetric reagent for the potentiometric titration of several metal ions. The endpoint is determined by a sharp change in the potential of the solution.

General Procedure:

• Prepare a standard solution of cacotheline (e.g., 0.005 M in 0.02 M HCl).[6]

• Prepare the sample solution containing the metal ion of interest in the specified acidic medium (see table below).

• Titrate the sample solution with the standard cacotheline solution using a potentiometer with a platinum indicator electrode and a calomel reference electrode.

• The endpoint is the point of maximum potential change per unit volume of titrant added.

Specific Conditions for Different Metal Ions: [6]

Metal Ion	Acid Medium
Sn(II)	1-4 M Hydrochloric acid
Cu(I)	0.5-1.5 M Sulphuric acid + 10% EDTA
Ti(III)	0.5-2 M Hydrochloric acid
Fe(II)	9-10 M Phosphoric acid
V(II)	3-8 M Acetic acid
V(III)	4-8 M Acetic acid

Conclusion

Cacotheline is a valuable reagent for the qualitative and quantitative analysis of several metal ions in environmental samples. Its distinct color change upon reaction with reducing metal ions provides a simple and effective detection method. The protocols provided herein offer a starting point for researchers to develop and validate analytical methods for their specific applications. It is important to consider potential interferences and to perform proper method validation to ensure accurate and reliable results.

References

• 1. CACOTHELINE AR (REDOX INDICATOR) Manufacturer, Supplier, Exporter [alphachemikaindia.com]
• 2. Preparation of Standard Solutions | Pharmaguideline [pharmaguideline.com]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. Cacotheline as a redox indicator in the determination of antimony(V), thallium(III), osmium(VIII) and iridium(IV) with iron(II) - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 6. chemlab.truman.edu [chemlab.truman.edu]
• 7. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]

Technical Notes & Optimization

Technical Support Center: Optimizing Endpoint Sharpness with Cacotheline Indicator

Welcome to the technical support center for the effective use of Cacotheline as a redox indicator. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on improving endpoint sharpness in titrimetric analyses. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Cacotheline and in which reactions is it used as an indicator?

Cacotheline is a redox indicator used in quantitative analysis to determine the concentration of reducing agents. It is particularly effective for the titration of tin(II) (Sn²⁺), as well as other ions like copper(I), titanium(III), iron(II), and vanadium(II) and (III).[1] In its oxidized form, a solution of Cacotheline is typically yellow or orange, and upon reduction, for instance by stannous tin, it undergoes a distinct color change to a red-purple.[2]

Q2: What is the mechanism of the color change of the Cacotheline indicator?

The color change of Cacotheline is a result of a reversible redox reaction. The indicator molecule has oxidized and reduced forms that exhibit different colors. In a titration, as the titrant is added, the electrochemical potential of the solution changes. At the equivalence point, there is a sharp change in this potential, which causes the indicator to switch from its oxidized to its reduced form (or vice versa), resulting in a visible color change. For Cacotheline, the reduction process involves a two-electron transfer.[1]

Q3: My endpoint with Cacotheline is faint or indistinct. What are the possible causes and solutions?

An indistinct endpoint is a common issue and can be attributed to several factors. Refer to the troubleshooting guide below for a systematic approach to identifying and resolving the problem.

Troubleshooting Guide: Improving Endpoint Sharpness

A faint, fleeting, or ill-defined endpoint can compromise the accuracy of your titration. The following guide provides a structured approach to troubleshooting and enhancing the sharpness of the Cacotheline endpoint.

Initial Checks

• Concentration of the Indicator: The concentration of the Cacotheline solution is crucial. An overly concentrated solution can lead to a gradual color change, while a too-dilute solution may result in a faint endpoint that is difficult to discern.

• pH of the Analyte Solution: The redox potential of many indicators, including Cacotheline, is pH-dependent. The titration of Sn(II) with Cacotheline as the indicator is effectively carried out in a hydrochloric acid medium, typically between 1 and 4 M HCl.[1] An incorrect pH can shift the transition potential of the indicator, leading to a mismatch with the equivalence point potential.

• Atmospheric Oxidation: Stannous tin (Sn²⁺) is highly susceptible to oxidation by atmospheric oxygen, which can lead to an underestimation of the analyte and a poorly defined endpoint.

The following diagram illustrates a logical workflow for troubleshooting common endpoint issues.

Caption: Troubleshooting workflow for an indistinct endpoint with Cacotheline.

Quantitative Data Summary

For optimal performance, it is essential to consider the electrochemical properties of the reactants and the indicator.

Table 1: Standard Redox Potentials

Redox Couple	Standard Potential (E°)
Sn⁴⁺/Sn²⁺	+0.15 V
Cacotheline (ox/red)	Varies with pH

Note: The standard potential of the Sn⁴⁺/Sn²⁺ couple can be influenced by the composition of the electrolyte solution.[3]

Table 2: Recommended Cacotheline Indicator Concentrations

Analyte Concentration	Recommended Cacotheline Solution
Low	0.025% (w/v)
High	0.25% (w/v) (saturated solution)

Experimental Protocols

Preparation of Cacotheline Indicator Solution (0.25% w/v)

• Weigh 0.25 g of Cacotheline powder.

• Dissolve the powder in 100 mL of deionized water. Gentle warming may be required to facilitate dissolution.

• Store the solution in a well-stoppered bottle, protected from light. A 0.005 M solution of Cacotheline in 0.02 M hydrochloric acid is reported to be stable for several months.[1]

Titration of Tin(II) with a Standard Oxidant (e.g., Potassium Iodate)

This protocol is adapted for the visual determination of Sn(II) using Cacotheline indicator.

Reagents:

• Standardized Potassium Iodate (KIO₃) solution (e.g., 0.1 N)

• Hydrochloric Acid (HCl), concentrated

• Cacotheline indicator solution (0.25% w/v)

• Sodium Bicarbonate (NaHCO₃) or dry ice (solid CO₂) to create an inert atmosphere

• Tin(II) sample solution

Procedure:

• Accurately pipette a known volume of the Tin(II) sample solution into a conical flask.

• Add concentrated HCl to bring the final acid concentration to within the 1-4 M range.

• To prevent atmospheric oxidation of the Sn(II), add a small amount of sodium bicarbonate or a few pellets of dry ice to the flask. The evolving CO₂ will displace the air above the solution.

• Add 2-3 drops of the Cacotheline indicator solution. The solution should turn a red-purple color.

• Titrate with the standardized potassium iodate solution. The titrant should be added dropwise with constant swirling, especially as the endpoint is approached.

• The endpoint is reached when the red-purple color of the reduced indicator disappears, and the solution becomes yellow or orange-yellow, which persists for at least 30 seconds.

The following diagram illustrates the key steps in the experimental workflow.

Caption: Key steps for the titration of Tin(II) using Cacotheline indicator.

Potential Interferences

• Other Reducing Agents: Substances with a reduction potential lower than that of the Sn⁴⁺/Sn²⁺ couple can be oxidized by the titrant, leading to erroneously high results.

• Strongly Colored Solutions: The color of the sample solution may obscure the color change of the indicator. In such cases, a potentiometric titration may be a more suitable method.

• Presence of Oxidizing Agents: The presence of oxidizing agents in the sample will consume the Sn(II) before titration begins, leading to inaccurate results.

References

• 1. Cacotheline as an oxidimetric reagent. Determination of Sn(II), Cu(I), Ti(III), Fe(II), V(II) and V(III) [inis.iaea.org]
• 2. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Cacotheline Indicator

Welcome to the technical support center for cacotheline indicator. This guide provides troubleshooting assistance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using cacotheline in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is cacotheline and what is its primary application?

Cacotheline is a redox indicator used in analytical chemistry. It is a nitro derivative of brucine and appears as a yellow to orange crystalline powder. Its primary application is in redox titrations to determine the concentration of reducing agents, most notably stannous (tin(II)) ions. It is also used for the detection of ferrous (iron(II)), antimony(V), thallium(III), osmium(VIII), and iridium(IV) ions.[1]

Q2: What is the principle behind the color change of cacotheline indicator?

The color change of cacotheline is based on a redox (oxidation-reduction) reaction. In its oxidized form, cacotheline is yellow or orange. When it reacts with a reducing agent, such as stannous chloride (SnCl₂), it gets reduced, leading to a structural change in the molecule that results in a distinct color change to a red-purple or pink hue. This color transition signals the endpoint of the titration.

Q3: How do I prepare a cacotheline indicator solution?

The preparation of the indicator solution can vary depending on the application and the concentration of the analyte. A general-purpose 0.25% (w/v) solution is often used. For detecting very low concentrations of certain ions, a more dilute solution may be preferable.

• Standard 0.25% (w/v) Solution: Dissolve 0.25 g of cacotheline powder in 100 mL of deionized water. Gentle warming may be required to fully dissolve the solid.

• For Low Analyte Concentrations (e.g., Fe²⁺): A 0.025% (w/v) solution may be used for better visualization of the endpoint.[2]

Troubleshooting Guide

This section addresses common issues encountered during experiments using cacotheline indicator.

Issue 1: Faint or Indistinct Endpoint Color Change

Possible Causes:

• Incorrect Indicator Concentration: The concentration of the cacotheline solution may be too high or too low for the specific analysis.

• Low Analyte Concentration: If the concentration of the reducing agent is very low, the color change may be weak.

• Slow Reaction Kinetics: The reaction between cacotheline and the reducing agent may be slow, leading to a gradual and difficult-to-perceive color change.

• Improper pH: The redox potential of cacotheline, and thus its color change, can be pH-dependent.

Solutions:

• Optimize Indicator Concentration: For titrating low concentrations of analyte, try using a more dilute indicator solution (e.g., 0.025%). Conversely, for higher analyte concentrations, a more concentrated solution (e.g., 0.25%) might provide a sharper endpoint.

• Adjust pH: Ensure the pH of the reaction mixture is within the optimal range for the specific titration. For the detection of Fe²⁺, a pH between 1.48 and 4.58 is recommended for a pink color, while a pH of around 5.2 can produce a blue color.[2]

• Heating: Gently heating the solution (if the reactants are stable at higher temperatures) can increase the reaction rate and lead to a more defined color change.

Issue 2: Premature or Delayed Endpoint

Possible Causes:

• Presence of Interfering Substances: Other oxidizing or reducing agents in the sample can react with the titrant or the indicator, leading to an incorrect endpoint.

• Incorrect pH: An inappropriate pH can shift the redox potential of the analyte or the indicator, causing the color change to occur before or after the true equivalence point.

• Decomposition of Reactants: Stannous chloride solutions are susceptible to oxidation by atmospheric oxygen, which can lead to a lower perceived concentration and a delayed endpoint.

Solutions:

• Sample Pre-treatment: Remove interfering substances through appropriate sample preparation techniques such as precipitation or complexation. For instance, when detecting Fe²⁺ in the presence of Fe³⁺, sodium oxalate can be used to complex the ferric ions.[2]

• pH Control: Use appropriate buffer solutions to maintain a constant and optimal pH throughout the titration.

• Freshly Prepared Solutions: Always use freshly prepared stannous chloride solutions to minimize errors due to oxidation.

Issue 3: Unexpected Color Changes

Possible Causes:

• pH-Dependent Color Transition: As mentioned, the color of the reduced form of cacotheline can vary with pH. For example, in the presence of Fe²⁺, it is pink in acidic conditions and blue at a pH around 5.2.[2]

• Complex Formation: The presence of certain ions in the sample may lead to the formation of colored complexes with the indicator or the analyte, obscuring the expected endpoint color.

Solutions:

• Verify and Adjust pH: Carefully check and adjust the pH of your solution to the recommended range for your specific analysis.

• Masking Agents: Use masking agents to complex interfering ions and prevent the formation of unwanted colored species.

Quantitative Data

Parameter	Value/Observation	Conditions
Color Change (Oxidized → Reduced)	Yellow/Orange → Red-Purple/Pink	In the presence of a reducing agent (e.g., Sn²⁺)
Optimal pH for Fe²⁺ Detection (Pink Color)	1.48 - 4.58	-
Color at pH ~5.2 for Fe²⁺ Detection	Blue	-

Experimental Protocols

Protocol: Titration of Stannous Chloride (SnCl₂) with Ferric Chloride (FeCl₃) using Cacotheline Indicator

This protocol outlines the determination of the concentration of a stannous chloride solution using a standardized ferric chloride solution as the titrant and cacotheline as the indicator.

Materials:

• Stannous chloride (SnCl₂) solution of unknown concentration

• Standardized ferric chloride (FeCl₃) solution (e.g., 0.1 N)

• Cacotheline indicator solution (0.25% w/v)

• Hydrochloric acid (HCl), concentrated

• Deionized water

• Burette, pipette, conical flask, and other standard laboratory glassware

Procedure:

• Sample Preparation: Pipette a known volume (e.g., 25.00 mL) of the stannous chloride solution into a 250 mL conical flask.

• Acidification: Add approximately 20 mL of concentrated hydrochloric acid to the conical flask. This ensures an acidic medium for the reaction.

• Indicator Addition: Add 3-4 drops of the cacotheline indicator solution to the flask. The solution should turn a red-purple or pink color, indicating the presence of Sn²⁺.

• Titration: Fill the burette with the standardized ferric chloride solution. Titrate the stannous chloride solution with the ferric chloride solution, swirling the flask continuously.

• Endpoint Determination: The endpoint is reached when the color of the solution changes from red-purple/pink to a persistent yellow or orange color of the oxidized cacotheline.

• Calculation: Record the volume of the ferric chloride solution used. Calculate the concentration of the stannous chloride solution using the stoichiometry of the reaction:

  Sn²⁺ + 2Fe³⁺ → Sn⁴⁺ + 2Fe²⁺

Signaling Pathways and Workflows

Below are diagrams illustrating the logical workflow for troubleshooting common issues with cacotheline indicator.

Caption: Troubleshooting workflow for cacotheline indicator issues.

Caption: Logical relationship of redox reactions in a titration with cacotheline.

References

• 1. Cacotheline as a redox indicator in the determination of antimony(V), thallium(III), osmium(VIII) and iridium(IV) with iron(II) - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. Redirecting [linkinghub.elsevier.com]

interference of other ions in Cacotheline titration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the cacotheline titration for the determination of tin (Sn(II)).

Frequently Asked Questions (FAQs)

Q1: What is the principle of the cacotheline test for tin (Sn(II))?

A1: The cacotheline test is a redox-based colorimetric method used for the qualitative detection and quantitative determination of tin(II) ions. Cacotheline, an organic indicator, has an orange color in its oxidized state. In the presence of a reducing agent like Sn(II) in an acidic medium, cacotheline is reduced to a violet-colored compound. The intensity of the violet color is proportional to the concentration of Sn(II), which can be measured spectrophotometrically.

Q2: Why is my cacotheline reagent solution unstable?

A2: The stability of the cacotheline reagent can be a significant challenge. The reduced form of cacotheline is susceptible to air oxidation, which can lead to a gradual loss of sensitivity and inaccurate results. It is recommended to prepare fresh reagent daily and to minimize its exposure to air. Some studies indicate that different preparations of the reagent may yield slightly different color intensities, necessitating daily calibration of your analytical curve.[1]

Q3: My results are not reproducible. What are the common causes?

A3: Lack of reproducibility in the cacotheline test can stem from several factors:

• Reagent Instability: As mentioned in Q2, the cacotheline reagent can degrade. Always use a freshly prepared and calibrated solution.[1]

• Air Oxidation of Sn(II): Tin(II) is readily oxidized to Tin(IV) by atmospheric oxygen, especially in neutral or alkaline solutions. Ensure your sample preparation and titration are performed in an acidic environment and without undue delay.

• Incomplete Reduction of Sn(IV): If your sample contains Tin(IV), a reduction step is necessary to convert it to Sn(II) prior to the addition of cacotheline. Incomplete reduction will lead to underestimation of the total tin content.

• Presence of Interfering Ions: Several ions can interfere with the reaction, leading to erroneous results. Refer to the troubleshooting guide below for managing these interferences.

• Temperature and pH Fluctuations: The reaction rate and the stability of the colored complex can be influenced by temperature and pH. Maintain consistent experimental conditions for all your measurements.

Troubleshooting Guide: Interference of Other Ions

Q4: I suspect ionic interference in my cacotheline titration. Which ions are known to interfere?

A4: The cacotheline test is susceptible to interference from other reducing or oxidizing agents, as well as ions that can form stable complexes with tin or the reagent itself. The table below summarizes common interfering ions.

Data Presentation: Interference of Other Ions in Cacotheline Titration

Ion	Interference Type	Notes
Fe(III)	Oxidizing Agent	Can re-oxidize the reduced cacotheline, leading to faded color and underestimation of Sn(II).
Cu(II)	Reducing Agent (can be reduced)	Can be reduced by stronger reducing agents in the sample matrix and then interfere.
Hg(II)	Complex Formation	Can form stable complexes with Sn(II), making it unavailable for reaction with cacotheline.
Sb(III)	Reducing Agent	Can reduce cacotheline, leading to a false positive or overestimation of Sn(II).
As(III)	Reducing Agent	Similar to Sb(III), it can reduce cacotheline.
Mo(VI)	Forms Colored Complexes	Molybdenum can form colored complexes that interfere with the spectrophotometric measurement.
W(VI)	Forms Precipitates	Tungsten can form precipitates in acidic solutions, leading to turbidity and inaccurate readings.
Nitrates (NO₃⁻)	Oxidizing Agent	Can interfere with the reduction of Sn(IV) to Sn(II) and can also oxidize the reduced cacotheline.
Sulfides (S²⁻)	Precipitating Agent	Can precipitate Sn(II) as SnS, removing it from the solution.

Q5: How can I mitigate the interference from these ions?

A5: Several strategies can be employed to minimize or eliminate ionic interferences:

• pH Adjustment: Controlling the pH of the solution can prevent the precipitation of metal hydroxides and can influence the redox potential of interfering ions, sometimes reducing their impact.

• Masking: Masking agents are chemicals that form stable, soluble complexes with interfering ions, preventing them from participating in the main reaction.

  • Triethanolamine: Can be used to mask Fe(III) and Al(III).

  • Fluoride ions (e.g., from NH₄F): Can effectively mask Fe(III) and Al(III) by forming stable fluoro-complexes.

  • Cyanide ions (KCN or NaCN): Can mask a wide range of metal ions including Cu(II), Cd(II), Co(II), Ni(II), and Zn(II). Caution: Cyanides are highly toxic and should be handled with extreme care in a well-ventilated fume hood.

  • Tartaric or Citric Acid: Can prevent the precipitation of hydroxides of several metals, including tungsten and vanadium.[2][3]

• Precipitation: The interfering ion can be selectively precipitated and removed by filtration or centrifugation. For instance, sulfides can be removed by acidification and boiling (in a fume hood).

• Separation Techniques: In complex matrices, techniques like ion-exchange chromatography or solvent extraction may be necessary to separate tin from interfering ions prior to titration. For example, tin can be separated from iron by coprecipitation with manganese dioxide.[4]

Experimental Protocols

Q6: Can you provide a detailed protocol for the preparation of the cacotheline reagent?

A6: Preparation of Cacotheline Reagent (0.2% w/v)

• Weighing: Accurately weigh 0.2 g of cacotheline powder.

• Dissolving: Transfer the powder to a 100 mL volumetric flask.

• Dilution: Add about 50 mL of deionized water and swirl to dissolve. Gentle warming in a water bath may be necessary to aid dissolution.

• Final Volume: Once the solid is completely dissolved and the solution has cooled to room temperature, dilute to the 100 mL mark with deionized water.

• Storage: Store the reagent in a dark, well-stoppered bottle. As the reagent is prone to degradation, it is best to prepare it fresh daily.

Q7: What is a standard experimental workflow for a cacotheline titration?

A7: Experimental Workflow for Sn(II) Determination

• Sample Preparation:

  • Accurately weigh a suitable amount of the sample and dissolve it in concentrated hydrochloric acid.

  • If the total tin content is to be determined, any Sn(IV) must be reduced to Sn(II). This can be achieved by adding a reducing agent like metallic zinc or aluminum powder and heating the solution. Ensure all the added metal has dissolved.

  • Filter the solution if any solid particles are present.

  • Transfer the solution to a volumetric flask and dilute to a known volume with deionized water.

• Titration Procedure:

  • Pipette a known aliquot of the prepared sample solution into a titration flask.

  • Add a specific volume of the freshly prepared cacotheline reagent. The solution should turn orange.

  • The cacotheline will be reduced by the Sn(II), resulting in a color change from orange to violet.

  • For quantitative analysis, the absorbance of the resulting violet solution is measured at its maximum wavelength (around 530-550 nm) using a spectrophotometer.

  • A blank solution (containing all reagents except the tin sample) should be prepared and its absorbance measured to zero the spectrophotometer.

• Quantification:

  • Prepare a series of standard Sn(II) solutions of known concentrations.

  • Treat these standards with the cacotheline reagent in the same manner as the sample.

  • Measure the absorbance of each standard.

  • Plot a calibration curve of absorbance versus Sn(II) concentration.

  • Determine the concentration of Sn(II) in the sample by interpolating its absorbance on the calibration curve.

Mandatory Visualization

Caption: Troubleshooting workflow for cacotheline titration.

References

• 1. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 2. Masking and demasking reagents in Complexometric titration - Pharmacy Infoline [pharmacyinfoline.com]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]

troubleshooting faint endpoint in Cacotheline titration

Technical Support Center: Cacotheline Titration

Welcome to the technical support center for Cacotheline titration. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide clear protocols for accurate results.

Frequently Asked Questions (FAQs)

Q1: What is Cacotheline and how does it work as an indicator?

Cacotheline is a redox indicator used for the quantitative determination of certain substances, most notably tin(II) (stannous) ions. In solution, Cacotheline has an orange hue.[1] In the presence of a reducing agent like Sn(II), it undergoes a reversible color change to a distinct red-purple color.[1] This color change signals the endpoint of the titration.

Q2: What is the expected color change at the endpoint of a Cacotheline titration?

The expected color change is from an orange-hued solution to a red-purple color.[1] A faint or indistinct endpoint is a common issue that this guide will help you troubleshoot.

Q3: Why is my Cacotheline endpoint faint or fleeting?

A faint endpoint in a Cacotheline titration can be attributed to several factors:

• Indicator Degradation: The Cacotheline solution may have degraded over time. It is noted that the reagent can be unstable, and an older solution may not produce a sharp color change.[1]

• Improper Indicator Concentration: The concentration of the Cacotheline solution may be too low, resulting in a weak color change.

• Slow Reaction Kinetics: The reaction between the titrant, analyte, and indicator may be slow, causing the color to appear gradually rather than sharply at the endpoint.

• Analyte Oxidation: Tin(II) is readily oxidized by atmospheric oxygen to Tin(IV). If the analyte is oxidized before or during the titration, the concentration of Sn(II) will be lower than expected, leading to a weak endpoint.

• Interfering Substances: The presence of other oxidizing or reducing agents in the sample can interfere with the indicator's function.

Q4: How should I prepare and store the Cacotheline indicator solution?

A common preparation involves dissolving 0.100 g of solid Cacotheline reagent in 250 ml of redistilled water.[1] To ensure stability, it is recommended to store the solution in a dark, cool place and prepare it fresh if a faint endpoint is observed.

Troubleshooting Guide: Faint Endpoint in Cacotheline Titration

This guide provides a systematic approach to diagnosing and resolving a faint endpoint in your Cacotheline titration experiments.

Troubleshooting Workflow

Caption: A logical workflow to diagnose and solve a faint endpoint in Cacotheline titration.

Troubleshooting Steps in Detail

Issue	Possible Cause	Recommended Solution
Faint or Indistinct Color Change	Indicator Degradation: The Cacotheline solution may have degraded.	Prepare a fresh 0.04% (w/v) Cacotheline solution by dissolving 0.100 g in 250 ml of redistilled water.[1] Store in a dark bottle.
Insufficient Indicator: Not enough indicator was added to the analyte solution.	Add a few more drops of the indicator solution. However, avoid adding an excessive amount as it can interfere with the reaction.
Endpoint Fades Quickly	Air Oxidation of Sn(II): Stannous chloride (Sn(II)) is readily oxidized by atmospheric oxygen to stannic chloride (Sn(IV)), which does not react with the indicator.	Perform the reduction of Sn(IV) to Sn(II) and the subsequent titration under an inert atmosphere. This can be achieved by bubbling carbon dioxide or nitrogen through the solution.[2]
Gradual Color Change, Not Sharp	Slow Reaction Kinetics: The reaction at the endpoint may be slow.	Add the titrant dropwise, with vigorous stirring, especially near the endpoint, to ensure complete reaction.
Incorrect pH: The optimal pH for the indicator's color change may not be met.	Ensure the solution is sufficiently acidic. The titration is typically carried out in a hydrochloric acid medium.[1]
No Color Change or Wrong Color	Presence of Interfering Substances: Other oxidizing or reducing agents in the sample may be reacting with the indicator or the analyte.	Analyze the sample composition for potential interferences. Sample purification or the use of masking agents may be necessary.
Incorrect Reagent Concentration: The concentration of the titrant or analyte may be too low.	Verify the concentrations of your standard solutions. A higher concentration of reactants can lead to a sharper endpoint.

Experimental Protocol: Cacotheline Titration for Tin(II)

This protocol outlines the key steps for the determination of tin(II) using Cacotheline as an indicator.

1. Preparation of Reagents

• Cacotheline Indicator Solution (0.04% w/v): Dissolve 0.100 g of Cacotheline in 250 ml of redistilled water.[1] Store in a dark, well-stoppered bottle.

• Standard Tin(II) Solution: Accurately weigh a known amount of reagent-grade granulated tin and dissolve it in concentrated hydrochloric acid. Dilute with deionized water to a known volume. It is crucial to minimize air exposure during preparation and storage.

• Titrant: Prepare a standard solution of a suitable oxidizing agent, such as potassium iodate or ceric sulfate.

2. Sample Preparation and Reduction (if necessary)

• If your sample contains tin in the +4 oxidation state (Sn(IV)), it must be reduced to Sn(II) prior to titration.

• Transfer a known volume of the acidic sample solution to a flask.

• Add a reducing agent, such as metallic zinc or aluminum, and heat gently to facilitate the reduction of Sn(IV) to Sn(II).[1]

• Crucially, maintain an inert atmosphere throughout the reduction process by bubbling CO2 or nitrogen gas through the solution to prevent re-oxidation of Sn(II) by air. [2]

3. Titration Procedure

• To the cooled, reduced tin solution (under an inert atmosphere), add a few drops of the Cacotheline indicator solution. The solution should turn an orange color.[1]

• Titrate with the standard oxidizing titrant. Swirl the flask continuously.

• As the endpoint is approached, the titrant should be added drop by drop.

• The endpoint is reached when the solution exhibits a sharp and stable color change from orange to red-purple.[1]

• Record the volume of titrant used and calculate the concentration of tin(II) in the original sample.

References

• 1. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 2. mt.com [mt.com]

effect of pH on Cacotheline indicator performance

Welcome to the Technical Support Center for Cacotheline indicator. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions regarding the use of Cacotheline in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Cacotheline and what is its primary application?

Cacotheline is a redox indicator, a nitro derivative of brucine, commonly used in the titrimetric analysis of tin (II) ions.[1] It provides a distinct color change at the endpoint of the titration. Its oxidized form is yellow, and upon reduction by a suitable reducing agent like stannous chloride (SnCl₂), it turns a red-violet or purple color.[2][3]

Q2: What is the principle behind the color change of Cacotheline indicator?

As a redox indicator, the color change of Cacotheline is dependent on the electric potential of the solution.[4][5] In a redox titration, the potential of the solution changes as the titrant is added. When the potential of the solution reaches the transition potential of the Cacotheline indicator, the indicator undergoes a redox reaction itself, leading to a structural change and a visible color transition from yellow (oxidized state) to red-violet (reduced state).[2][4]

Q3: How does pH affect the performance of Cacotheline indicator?

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Faint or indistinct endpoint color change	Incorrect pH: The solution pH may be outside the optimal range for a sharp color transition.	Adjust the pH of the analyte solution to the acidic range, ideally between pH 1 and 4, before starting the titration. Use a pH meter or pH paper to verify.
Indicator concentration too low: An insufficient amount of indicator will result in a weak color change.	Prepare a fresh, saturated solution of Cacotheline. Ensure that an adequate volume (typically a few drops) is added to the analyte.
Color change occurs too early or too late	Interfering substances: The sample may contain other oxidizing or reducing agents that react with the titrant or the indicator.	Review the sample composition for potential interferences. Pre-treatment of the sample may be necessary to remove interfering ions.
Incorrect titrant concentration: An inaccurately standardized titrant will lead to an incorrect endpoint.	Re-standardize the titrant solution against a primary standard.
Indicator solution appears degraded or discolored	Improper storage: Exposure to light or air can cause the indicator solution to degrade over time.	Store the Cacotheline indicator solution in a dark, well-sealed bottle. Prepare fresh solutions regularly, especially if a change in color or performance is observed.
Precipitate formation upon adding the indicator	Low solubility in the solvent system: Cacotheline has limited solubility in neutral or highly acidic aqueous solutions.	Ensure the indicator is fully dissolved during preparation. If necessary, a small amount of dilute NaOH can be used to aid dissolution, followed by neutralization, though this is not standard practice for its use in acidic titrations.

Data Presentation

pH-Dependent Color Changes of Cacotheline (in the presence of Fe²⁺)

pH Range	Observed Color
< 1.24	Very light pink (develops slowly)
1.48 - 4.58	Pink
~ 5.2	Blue

Note: This data is based on the reaction with ferrous ions and serves as an illustration of the pH sensitivity of Cacotheline. The optimal pH for tin titrations should be maintained in the acidic range.

Experimental Protocols

Preparation of Saturated Cacotheline Indicator Solution

Materials:

• Cacotheline powder (C₂₁H₂₁N₃O₇)

• Distilled or deionized water

Procedure:

• Add approximately 0.5 g of Cacotheline powder to 100 mL of distilled water in a clean, glass-stoppered bottle.

• Shake the mixture vigorously for 1-2 minutes to facilitate dissolution.

• Allow the solution to stand, permitting the undissolved solid to settle at the bottom.

• The saturated supernatant liquid is used as the indicator solution.[2]

• Store the solution in a dark bottle to protect it from light.

Protocol for Titration of Stannous Chloride (SnCl₂) using an Oxidizing Agent (e.g., Ceric Sulfate)

Materials:

• Stannous chloride (SnCl₂) solution (analyte)

• Standardized ceric sulfate (Ce(SO₄)₂) solution (titrant)

• Saturated Cacotheline indicator solution

• Hydrochloric acid (HCl) to adjust pH

• Burette, pipette, conical flask, and other standard laboratory glassware

Procedure:

• Pipette a known volume of the stannous chloride solution into a conical flask.

• Acidify the solution by adding a sufficient amount of hydrochloric acid to bring the pH into the optimal range for the indicator (typically pH 1-4).

• Add 2-3 drops of the saturated Cacotheline indicator solution to the flask. The solution should turn a red-violet color in the presence of Sn²⁺.

• Fill the burette with the standardized ceric sulfate solution and note the initial volume.

• Titrate the stannous chloride solution with the ceric sulfate solution, swirling the flask continuously.

• The endpoint is reached when the color of the solution changes sharply from red-violet to yellow.

• Record the final volume of the titrant used and calculate the concentration of the stannous chloride solution.

Visualizations

Caption: Logical relationship between solution pH and Cacotheline indicator performance.

Caption: Experimental workflow for a redox titration using Cacotheline indicator.

References

• 1. 561-20-6 CAS | CACOTHELINE | Redox Indicators | Article No. 02390 [lobachemie.com]
• 2. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 3. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 4. asdlib.org [asdlib.org]
• 5. Chimactiv - Interactive numerical educational resources for the analysis of complex media [chimactiv.agroparistech.fr]

Technical Support Center: Cacotheline Indicator Solution

Welcome to the Technical Support Center for Cacotheline indicator solutions. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding the preparation, storage, and use of Cacotheline indicator solutions to prevent their degradation.

Frequently Asked Questions (FAQs)

Q1: What is Cacotheline and what is it used for?

A1: Cacotheline is a nitro derivative of brucine, appearing as a yellow crystalline powder. It is primarily used as a redox indicator in analytical chemistry, particularly for the titrimetric determination of tin (II) ions. In the presence of a reducing agent like stannous chloride (SnCl₂), the orange-hued Cacotheline solution undergoes a color change to a distinct red-purple, indicating the endpoint of the titration.

Q2: How do I prepare a standard Cacotheline indicator solution?

A2: A commonly used method for preparing a Cacotheline indicator solution is to dissolve 0.100 grams of Cacotheline solid in 250 mL of redistilled water. Ensure the solid is fully dissolved before use. Some sources also mention its solubility in dilute sodium hydroxide (NaOH) solution, which may be considered for specific applications, though a plain aqueous solution is standard.

Q3: What are the ideal storage conditions for solid Cacotheline?

A3: Solid Cacotheline should be stored in a tightly closed container in a cool, dry, and well-ventilated area. It is crucial to protect it from light, heat, and sources of ignition. It should also be stored away from strong acids, strong bases, and oxidizing agents to prevent chemical reactions. Under these conditions, the solid has a shelf life of approximately 5 years.

Q4: My Cacotheline indicator solution is fading or changing color over time. What is causing this?

A4: Degradation of the Cacotheline solution is the most likely cause of color fading. As a nitro-aromatic compound, Cacotheline is susceptible to degradation, particularly through photodegradation (degradation by light). Exposure to UV or even ambient light can break down the molecule, leading to a loss of its indicator properties. The pH of the solution can also influence its stability.

Q5: How can I prevent my Cacotheline indicator solution from degrading?

A5: To maximize the stability and shelf-life of your Cacotheline indicator solution, follow these recommendations:

• Storage: Store the solution in a dark or amber-colored glass bottle to protect it from light.

• Temperature: Keep the solution in a cool, dark place, such as a refrigerator, when not in use.

• pH: While specific data on the optimal pH for Cacotheline stability is limited, it is generally advisable to maintain a neutral pH unless the analytical procedure specifies otherwise. Avoid strongly acidic or basic conditions during storage.

• Freshness: Prepare the indicator solution fresh, especially for critical applications. While there is no definitive published shelf-life for the solution, its stability is limited.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Faint or no color change at the endpoint	1. Degraded indicator solution.2. Insufficient indicator concentration.3. Incorrect pH of the titration medium.	1. Prepare a fresh solution of Cacotheline indicator.2. Ensure the correct amount of indicator is added as per the experimental protocol.3. Verify and adjust the pH of the analyte solution to the range specified in your analytical method.
Precipitate forms in the indicator solution	1. Low solubility in the chosen solvent.2. Contamination of the solution.3. Degradation products are insoluble.	1. If using water, ensure the Cacotheline has fully dissolved. Gentle warming may aid dissolution, but allow it to cool before use. For specific applications, consider preparing the solution in dilute NaOH where it is more soluble.2. Use high-purity water and clean glassware to prepare and store the solution.3. Discard the solution and prepare a fresh batch.
Color of the indicator solution appears different from the expected yellow/orange	1. Contamination.2. pH of the solution is not neutral.3. Partial degradation has occurred.	1. Prepare a fresh solution using pure reagents and solvents.2. Check the pH of the solution and adjust if necessary, keeping in mind that the stability of the indicator can be pH-dependent.3. If the color has changed, it is best to discard the solution and prepare a fresh one to ensure accurate results.

Experimental Protocols

Preparation of Cacotheline Indicator Solution (0.04% w/v)

Materials:

• Cacotheline (solid)

• Redistilled or deionized water

• Analytical balance

• 250 mL volumetric flask

• Spatula

• Weighing paper

• Funnel

Procedure:

• Accurately weigh 0.100 g of solid Cacotheline on an analytical balance.

• Carefully transfer the weighed Cacotheline to a 250 mL volumetric flask using a funnel.

• Add approximately 100 mL of redistilled water to the volumetric flask.

• Swirl the flask gently to dissolve the Cacotheline. You may use a magnetic stirrer for better dissolution.

• Once the solid is completely dissolved, add redistilled water up to the 250 mL mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Transfer the solution to a clean, clearly labeled amber glass bottle for storage.

Visualizations

Logical Relationship for Preventing Cacotheline Degradation

Caption: Key factors influencing the stability of Cacotheline indicator solution.

Experimental Workflow for Preparing and Using Cacotheline Indicator

Caption: Workflow for the preparation and use of Cacotheline indicator solution.

Technical Support Center: Cacotheline Titration in Challenging Matrices

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals employing cacotheline titration, particularly in colored or turbid solutions.

Frequently Asked Questions (FAQs)

Q1: What is cacotheline and what is its primary application in titration?

Cacotheline is a redox indicator used in quantitative analysis.[1][2] Its most common application is in redox titrations to determine the concentration of reducing agents, notably for the determination of tin (Sn²⁺) and iron (II) (Fe²⁺) ions.[3][4] It provides a distinct color change at the endpoint of the titration.

Q2: What is the principle of cacotheline indication?

Cacotheline is an orange-hued compound that undergoes a reversible reduction-oxidation reaction.[3] In the presence of a reducing agent like stannous tin (Sn²⁺), it is reduced to a red-purple compound.[3] During a titration with an oxidizing agent, this red-purple color persists as long as the reducing analyte is present. At the endpoint, when the analyte is fully consumed, the first excess of the oxidizing titrant will oxidize the reduced cacotheline back to its original orange-yellow color, signaling the completion of the reaction.

Q3: My sample solution is colored/turbid. Can I still use cacotheline for visual titration?

Performing a visual titration with cacotheline in intensely colored or turbid solutions is highly challenging and often leads to inaccurate results.[4] The inherent color or turbidity of the sample can obscure the subtle color change of the indicator, making the endpoint difficult to detect accurately.[4] For such samples, alternative endpoint detection methods are strongly recommended.

Q4: What are the recommended alternatives to visual cacotheline titration for colored or turbid samples?

For colored or turbid solutions, instrumental methods that do not rely on visual observation are superior for endpoint detection. The two primary recommended alternatives are:

• Potentiometric Titration: This method measures the change in the electrochemical potential of the solution as the titrant is added. The endpoint is identified by a sharp change in potential. This technique is particularly useful for colored or turbid solutions as it does not require a visual indicator.[5][6][7]

• Spectrophotometric Titration: This technique involves monitoring the change in the absorbance of the solution at a specific wavelength as the titrant is added. The endpoint is determined by a distinct change in the absorbance pattern. This method can be adapted to either monitor the disappearance of the analyte, the appearance of the product, or the color change of the indicator at a wavelength where the sample's color or turbidity has minimal interference.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Difficulty in detecting the endpoint color change.	The sample solution is colored, masking the cacotheline indicator's color transition.	1. Switch to Potentiometric Titration: This method does not rely on a visual endpoint. Monitor the potential change to determine the equivalence point. 2. Employ Spectrophotometric Titration: Monitor the absorbance at a wavelength specific to one of the reacting species or the indicator, where the interference from the sample matrix is minimal.
The sample is turbid, scattering light and obscuring the visual endpoint.	1. Sample Pre-treatment: If possible, centrifuge and filter the sample to remove suspended solids before titration. 2. Utilize Potentiometric Titration: This method is unaffected by the turbidity of the solution.
The endpoint appears premature or is overshot.	Interfering substances in the sample matrix are reacting with the titrant or the analyte.	1. Use a Masking Agent: Introduce a masking agent that selectively complexes with the interfering ions, preventing them from participating in the titration reaction. 2. Adjust the pH: The redox potential of some substances is pH-dependent. Adjusting the pH of the solution can sometimes minimize interferences.
The color of the cacotheline indicator fades quickly.	The reduced form of cacotheline can be re-oxidized by atmospheric oxygen, especially in neutral or alkaline solutions.	1. Work in an inert atmosphere: Purge the solution with an inert gas like nitrogen or argon to minimize contact with oxygen. 2. Titrate in acidic medium: The stability of the reduced form is often better in acidic conditions.

Quantitative Data Summary

Table 1: Properties of Cacotheline Indicator

Property	Value/Description
Appearance	Yellow to orange powder
Molecular Formula	C₂₁H₂₁N₃O₇·HNO₃·H₂O
Molecular Weight	508.44 g/mol
CAS Number	561-20-6
Indicator Type	Redox Indicator
Color Change (e.g., in Sn²⁺ titration)	Orange-yellow (oxidized) to Red-purple (reduced)

Table 2: Comparison of Titration Methods for Colored/Turbid Samples

Method	Principle	Advantages for Colored/Turbid Samples	Considerations
Visual Titration (with Cacotheline)	Visual detection of color change.	Simple, low cost.	Not suitable for colored or turbid solutions due to obscured endpoint.
Potentiometric Titration	Measurement of electrochemical potential.	Unaffected by color or turbidity; provides objective endpoint determination.[5]	Requires a potentiometer and appropriate electrodes.
Spectrophotometric Titration	Measurement of light absorbance.	High sensitivity and accuracy; can be tailored to avoid spectral interference.	Requires a spectrophotometer and cuvettes; dilution effects need to be corrected.

Experimental Protocols

Protocol 1: Preparation of Cacotheline Indicator Solution (0.25% w/v)

• Weighing: Accurately weigh 0.25 g of cacotheline powder.

• Dissolving: Transfer the powder to a 100 mL volumetric flask.

• Dilution: Add a small amount of distilled water to dissolve the powder and then dilute to the mark with distilled water.

• Storage: Store the solution in a dark, well-stoppered bottle. For detection of very low concentrations of Fe²⁺, a more dilute solution (e.g., 0.025%) may be required.[4]

Protocol 2: General Procedure for Visual Titration of Stannous Tin (Sn²⁺) using Cacotheline

This protocol is for clear, colorless solutions and serves as a basis for understanding the chemistry before moving to instrumental methods for colored/turbid samples.

• Sample Preparation: Pipette a known volume of the acidic stannous tin solution into a conical flask.

• Indicator Addition: Add a few drops of the 0.25% cacotheline indicator solution. The solution should turn a red-purple color.

• Titration: Titrate with a standardized oxidizing agent solution (e.g., cerium(IV) sulfate or potassium iodate) from a burette.

• Endpoint Detection: The endpoint is reached when the solution color changes sharply from red-purple to orange-yellow.

• Calculation: Calculate the concentration of Sn²⁺ in the sample based on the volume and concentration of the titrant used.

Protocol 3: Adaptation for Colored/Turbid Samples - Potentiometric Titration

• Apparatus Setup: Set up a potentiometer with a platinum indicator electrode and a calomel or Ag/AgCl reference electrode.

• Sample Preparation: Place a known volume of the colored or turbid sample containing the analyte (e.g., Fe²⁺ or Sn²⁺) in a beaker with a magnetic stirrer.

• Titration: Immerse the electrodes in the solution and begin adding the standardized titrant in small increments while stirring.

• Data Collection: Record the cell potential (in mV) after each addition of the titrant.

• Endpoint Determination: Plot a graph of potential (mV) versus titrant volume (mL). The endpoint is the midpoint of the steepest part of the curve. Alternatively, the first or second derivative of the titration curve can be plotted to determine the endpoint with higher precision.

Visualizations

References

• 1. CAS-561-20-6, Cacotheline AR (Redox Indicator) Manufacturers, Suppliers & Exporters in India | 478455 [cdhfinechemical.com]
• 2. 561-20-6 CAS | CACOTHELINE | Redox Indicators | Article No. 02390 [lobachemie.com]
• 3. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. Potentiometric titration - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Cacotheline-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on method development for Cacotheline-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Cacotheline and how is it used in assays?

A1: Cacotheline is an organic compound that functions as a redox indicator.[1][2][3][4] It is utilized in analytical chemistry to detect the presence of reducing agents. In a Cacotheline-based assay, the Cacotheline solution changes color upon reaction with an analyte that has reducing properties, such as ascorbic acid (Vitamin C). This color change allows for the qualitative detection and quantitative measurement of the analyte.

Q2: What is the principle of a Cacotheline-based antioxidant assay?

A2: The principle of a Cacotheline-based antioxidant assay is a redox reaction. Cacotheline, the oxidized form, has a distinct color. When it reacts with an antioxidant (a reducing agent), Cacotheline is reduced, resulting in a visually detectable color change. The extent of the color change is proportional to the concentration of the antioxidant in the sample.

Q3: For which analytes are Cacotheline-based assays suitable?

A3: Cacotheline is traditionally used as an indicator for the determination of tin (II) and vanadium (III) ions.[1][4] It also reacts with other reducing agents, including ferrous (Fe²⁺) ions and ascorbic acid.[5] Therefore, Cacotheline-based assays can be developed for the quantification of various antioxidants and reducing compounds.

Q4: How do I prepare a Cacotheline indicator solution?

A4: To prepare a Cacotheline indicator solution, dissolve a small amount of Cacotheline powder in distilled water. A typical concentration for a saturated solution is about 0.25%.[5] For detecting very low concentrations of analytes, a more dilute solution (e.g., 0.025%) may be necessary to achieve a distinct color change at the endpoint.[5]

Q5: What are the storage conditions for a Cacotheline solution?

A5: Cacotheline solutions should be stored in a cool, dark place in a tightly sealed container to prevent degradation.[6] While the powder form has a long shelf life, the solution's stability can vary, and it is recommended to prepare fresh solutions regularly for quantitative assays to ensure accuracy.[6][7]

Experimental Protocol: Cacotheline-Based Assay for Ascorbic Acid (Vitamin C) Quantification

This protocol describes a titrimetric method for the determination of ascorbic acid concentration in a sample using a standardized Cacotheline solution.

Materials:

• Cacotheline indicator solution (0.1% w/v in distilled water)

• Standard Ascorbic Acid Solution (0.1 mg/mL)

• Sample solution containing an unknown concentration of ascorbic acid

• Hydrochloric acid (HCl), 2M

• Distilled water

• Burette (25 mL or 50 mL)

• Pipettes (various volumes)

• Erlenmeyer flasks (100 mL)

• Volumetric flasks (100 mL)

Procedure:

• Preparation of Standard Ascorbic Acid Solution (0.1 mg/mL):

  • Accurately weigh 10.0 mg of L-ascorbic acid.

  • Dissolve it in a 100 mL volumetric flask with distilled water and make up to the mark.

• Standardization of Cacotheline Solution:

  • Pipette 10.0 mL of the standard ascorbic acid solution into a 100 mL Erlenmeyer flask.

  • Add 1 mL of 2M HCl to acidify the solution.

  • Fill the burette with the Cacotheline solution.

  • Titrate the ascorbic acid solution with the Cacotheline solution, swirling the flask continuously.

  • The endpoint is reached when the solution shows a persistent faint pink or violet color.

  • Record the volume of Cacotheline solution used.

  • Repeat the titration at least three times and calculate the average volume.

  • Calculate the concentration of the Cacotheline solution (in terms of its equivalence to ascorbic acid).

• Analysis of the Unknown Sample:

  • Pipette a known volume (e.g., 10.0 mL) of the sample solution into a 100 mL Erlenmeyer flask.

  • Add 1 mL of 2M HCl.

  • Titrate with the standardized Cacotheline solution until the endpoint is reached (persistent faint pink or violet color).

  • Record the volume of Cacotheline solution used.

  • Repeat the titration for a total of three replicates.

• Calculation:

  • Calculate the concentration of ascorbic acid in the sample using the following formula: Concentration of Ascorbic Acid (mg/mL) = (V_Cacotheline × C_Cacotheline × V_sample) / V_standard Where:

    • V_Cacotheline = Volume of Cacotheline solution used for the sample (mL)

    • C_Cacotheline = Concentration of Cacotheline solution (as determined during standardization, in mg/mL of ascorbic acid equivalent)

    • V_sample = Volume of the sample taken for titration (mL)

    • V_standard = Volume of the standard ascorbic acid solution used for standardization (mL)

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
No distinct color change at the endpoint	1. Cacotheline solution is too concentrated or has degraded.2. The sample has a very low concentration of the analyte.3. Incorrect pH of the reaction mixture.	1. Prepare a fresh, more dilute Cacotheline solution.2. Concentrate the sample or use a larger volume for titration.3. Ensure the solution is acidified as per the protocol.
Fading endpoint color	1. The reaction is slow.2. Interference from other substances in the sample matrix.	1. Allow more time between the addition of titrant drops near the endpoint.2. Perform a sample cleanup or extraction procedure to remove interfering substances.
Inconsistent titration results	1. Inaccurate pipetting or burette reading.2. Air bubbles in the burette tip.3. Non-homogeneous sample.	1. Ensure proper technique and calibration of glassware.2. Expel any air bubbles from the burette before starting the titration.[8]3. Mix the sample thoroughly before taking an aliquot.
Precipitate formation during titration	1. The analyte or other components in the sample are not soluble under the acidic conditions.	1. Adjust the pH or consider a different solvent system if compatible with the assay.
Color of the sample interferes with endpoint detection	1. The sample itself is colored.	1. Use a potentiometric method to detect the endpoint instead of a visual indicator.2. Attempt to decolorize the sample using activated charcoal (test for analyte adsorption first).

Visualizations

Caption: Workflow for a Cacotheline-based titrimetric assay.

Caption: Proposed redox reaction in a Cacotheline-based assay.

Caption: A logical approach to troubleshooting inconsistent assay results.

References

• 1. CACOTHELINE AR | Laboratory Chemicals, Lab chemical distributors, Lab chemical supplier, Laboratory chemical suppliers, Lab chemical manufacturer, Laboratory chemicals manufacturer, Lab chemicals exporter, Alpha Chemika India. [alphachemika.co]
• 2. Cacotheline, GR | 561-20-6 | www.ottokemi.com [ottokemi.com]
• 3. CAS-561-20-6, Cacotheline AR (Redox Indicator) Manufacturers, Suppliers & Exporters in India | 478455 [cdhfinechemical.com]
• 4. 561-20-6 CAS | CACOTHELINE | Redox Indicators | Article No. 02390 [lobachemie.com]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. CACOTHELINE AR (REDOX INDICATOR) Manufacturer, Supplier, Exporter [alphachemikaindia.com]
• 7. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 8. How to avoid titration errors in your lab | Metrohm [metrohm.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods Using Cacotheline and Alternative Redox Indicators

For researchers, scientists, and drug development professionals, the validation of analytical methods is a critical step to ensure the reliability and accuracy of experimental data. This guide provides a comparative overview of Cacotheline, a redox indicator, and its alternatives in the context of analytical method validation, complete with experimental protocols and illustrative data.

Cacotheline is a nitro derivative of brucine, typically used as a redox indicator in titrimetric analysis. It finds application in the determination of various metal ions, including tin, vanadium, and iron (III). The validation of any analytical method employing Cacotheline is essential to demonstrate its suitability for its intended purpose, ensuring precision, accuracy, and reliability of the results.

Comparison of Cacotheline with Alternative Redox Indicators

While Cacotheline is effective in specific applications, other redox indicators are also widely used. This section compares Cacotheline with two common alternatives: Barium Diphenylamine Sulphonate and 2,6-Dichlorophenol Indophenol Sodium Salt.

Feature	Cacotheline	Barium Diphenylamine Sulphonate	2,6-Dichlorophenol Indophenol Sodium Salt
Analyte Applications	Tin, Vanadium, Iron (III), Calcium	Iron (II), Vanadium	Ascorbic Acid (Vitamin C), Thiols
Color Change (Oxidized to Reduced)	Yellow to Violet/Colorless	Violet to Colorless/Green	Blue to Colorless
Solubility	Soluble in water and dilute acids	Soluble in water	Soluble in water and ethanol
Mechanism	Redox reaction with the analyte	Redox reaction with the analyte	Redox reaction with the analyte
Advantages	Specific for certain metal ions	Sharp and stable endpoint	Rapid color change, useful in biochemical assays
Limitations	Less common, limited published validation data	Potential for interference from other oxidizing/reducing agents	Less stable in alkaline solutions

Illustrative Performance Data for a Validated Titrimetric Method

Due to a scarcity of publicly available, specific validation data for titrimetric methods using Cacotheline, the following table presents representative data for a validated redox titration method. This data illustrates the typical performance parameters and acceptance criteria as outlined by the International Council for Harmonisation (ICH) guidelines.

Validation Parameter	Typical Performance Data	ICH Acceptance Criteria
**Linearity (R²) **	0.9995	≥ 0.999
Accuracy (Recovery)	99.5% - 100.8%	98.0% - 102.0%
Precision (RSD%)
- Repeatability	≤ 0.5%	≤ 1.0%
- Intermediate Precision	≤ 0.8%	≤ 2.0%
Limit of Detection (LOD)	0.05 µg/mL	Method dependent
Limit of Quantitation (LOQ)	0.15 µg/mL	Method dependent
Specificity	No interference from placebo and known impurities	No significant interference at the analyte's signal

Experimental Protocols

General Protocol for a Redox Titration Using a Visual Indicator

• Preparation of the Analyte Solution: Accurately weigh a suitable amount of the sample and dissolve it in an appropriate solvent to a known volume in a volumetric flask.

• Preparation of the Titrant: Prepare a standardized solution of the titrant of a known concentration.

• Titration Setup: Transfer a precise volume of the analyte solution to a conical flask. Add any necessary reagents, such as acids or buffers, to adjust the reaction conditions.

• Addition of Indicator: Add a few drops of the selected redox indicator (e.g., Cacotheline solution).

• Titration: Titrate the analyte solution with the standardized titrant from a burette with constant stirring until the endpoint is reached, indicated by a sharp and permanent color change of the indicator.

• Data Recording: Record the volume of the titrant consumed.

• Calculation: Calculate the concentration of the analyte in the sample using the stoichiometry of the reaction.

Protocol for the Validation of a Titrimetric Method

• Specificity: Analyze the analyte in the presence of potential interferences (e.g., excipients, impurities). The results should not be affected.

• Linearity: Prepare a series of at least five concentrations of the analyte. Analyze each concentration and plot a graph of the titrant volume versus the analyte concentration. Calculate the coefficient of determination (R²).

• Accuracy: Perform the analysis on samples with known concentrations of the analyte (e.g., by spiking a placebo with a known amount of analyte). Calculate the percentage recovery.

• Precision:

  • Repeatability: Analyze a minimum of nine determinations covering the specified range (e.g., three concentrations, three replicates each) or a minimum of six determinations at 100% of the test concentration on the same day, by the same analyst, and with the same equipment.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, or with different equipment.

  • Calculate the Relative Standard Deviation (RSD%) for the results.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): For titrimetric methods, LOD and LOQ are often determined based on the visual evaluation method or by the signal-to-noise ratio if a potentiometric endpoint is used.

Visualizing the Analytical Method Validation Workflow

The following diagram illustrates the logical workflow for the validation of an analytical method, as per ICH guidelines.

A Comparative Analysis of Cacotheline and Ferroin as Redox Indicators for Researchers

For researchers, scientists, and drug development professionals engaged in redox titrations, the selection of an appropriate indicator is paramount for achieving accurate and reliable results. This guide provides a comprehensive comparison of two such indicators: Cacotheline and Ferroin, detailing their properties, experimental applications, and visual workflows to aid in making an informed choice for specific analytical needs.

At a Glance: Cacotheline vs. Ferroin

Property	Cacotheline	Ferroin
Chemical Name	2-[(4S,12S,13R,14S,19R,21S)-9-nitro-7,8-dioxo-15-oxa-1,11-diazahexacyclo[16.3.1.0⁴﹐¹².0⁴﹐²¹.0⁵﹐¹⁰.0¹³﹐¹⁹]docosa-5,9,17-trien-14-yl]acetic acid	Tris(1,10-phenanthroline)iron(II) sulfate complex
Molecular Formula	C₂₁H₂₁N₃O₇[1]	[Fe(C₁₂H₈N₂)₃]SO₄
Transition Potential	Not readily available in literature	+1.06 V in 1 M H₂SO₄[2]
Color of Reduced Form	Yellow (in solution)[3]	Red[4][5]
Color of Oxidized Form	Pink to Blue (in the presence of Fe²⁺, pH-dependent)[6]	Pale Blue[4][5]
Reversibility	Information not readily available	Reversible[2][5]
Key Applications	Indicator for titrimetric analysis of tin (Sn²⁺) ions; Detection of ferrous (Fe²⁺) and ferric (Fe³⁺) ions.[1]	Widely used in cerimetric and dichromate titrations, determination of Chemical Oxygen Demand (COD), and as an indicator in Belousov-Zhabotinsky reactions.[2][4]

Experimental Protocols

Titration of Ferrous Ions using Ferroin Indicator

This protocol outlines a common application of Ferroin in the determination of iron (II) concentration.

Materials:

• A solution of ferrous ammonium sulfate of unknown concentration.

• Standardized potassium dichromate (K₂Cr₂O₇) solution (e.g., 0.1 N).

• Ferroin indicator solution.

• Sulfuric acid (H₂SO₄), concentrated.

• Distilled water.

• Burette, pipette, conical flask, and other standard laboratory glassware.

Procedure:

• Pipette a known volume (e.g., 25.00 mL) of the ferrous ammonium sulfate solution into a conical flask.

• Carefully add 20 mL of dilute sulfuric acid to the flask to ensure an acidic medium.

• Add 2-3 drops of Ferroin indicator solution to the flask. The solution will turn a distinct red color.[4]

• Titrate the solution with the standardized potassium dichromate solution from the burette.

• The endpoint is reached when the color of the solution sharply changes from red to a persistent pale blue.[4][5]

• Record the volume of potassium dichromate solution used.

• Repeat the titration at least two more times to ensure concordant results.

• Calculate the concentration of ferrous ions in the sample using the stoichiometry of the reaction: 6Fe²⁺ + Cr₂O₇²⁻ + 14H⁺ → 6Fe³⁺ + 2Cr³⁺ + 7H₂O

Detection of Ferrous Ions using Cacotheline Indicator

This protocol describes the use of Cacotheline as a qualitative or semi-quantitative indicator for the presence of ferrous ions.

Materials:

• Sample solution suspected to contain ferrous (Fe²⁺) ions.

• Cacotheline indicator solution (e.g., 0.25% aqueous solution).

• Buffer solutions to adjust pH.

• Sodium oxalate solution.

• Test tubes or a spot plate.

Procedure:

• Place a few drops of the sample solution into a test tube or a well on a spot plate.

• Add a buffer solution to adjust the pH to a range of 1.48 to 4.58.[6]

• To mask any ferric (Fe³⁺) ions that may be present, add a sufficient concentration of sodium oxalate solution, which forms a complex with Fe³⁺.[6]

• Add a few drops of the Cacotheline indicator solution.

• The appearance of a pink color indicates the presence of ferrous ions.[6] The intensity of the color can give a qualitative estimation of the concentration. It is noted that at a pH of around 5.2, a blue color is obtained.[6]

Visualizing the Redox Titration Process

The following diagrams illustrate the general workflow of a redox titration and the decision-making process for selecting an appropriate indicator.

A generalized workflow for a redox titration experiment.

Logical flow for selecting a suitable redox indicator.

Concluding Remarks

Ferroin stands out as a well-characterized and versatile redox indicator with a clearly defined transition potential and a sharp, reversible color change. Its wide range of applications, particularly in standardized analytical methods, makes it a reliable choice for many researchers.

Cacotheline, on the other hand, appears to be a more specialized indicator. While it shows utility in the analysis of specific ions like tin and iron, the lack of a readily available standard transition potential in the reviewed literature presents a significant drawback for its broader application. This absence of quantitative data makes it challenging to predict its suitability for different redox systems without empirical testing. For researchers requiring precise and predictable endpoint determination across a variety of titrations, Ferroin is the more robust and dependable option. Cacotheline may be considered for its specific documented applications, but its performance in novel redox systems would need to be thoroughly validated.

References

• 1. Cacotheline - Wikipedia [en.wikipedia.org]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. CACOTHELINE AR (REDOX INDICATOR) Manufacturer, Supplier, Exporter [alphachemikaindia.com]
• 4. Table of Standard Electrode Potentials [hyperphysics.phy-astr.gsu.edu]
• 5. researchgate.net [researchgate.net]
• 6. Cacotheline as a redox indicator in the determination of antimony(V), thallium(III), osmium(VIII) and iridium(IV) with iron(II) - Analyst (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Alternative Redox Indicators for Tin (II) Determination

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of tin (II) (stannous, Sn²⁺) content is critical in numerous applications, including pharmaceutical formulations, food analysis, and industrial process control. The traditional iodometric titration using a starch indicator is a well-established method. However, the instability of the starch indicator and potential interferences necessitate the exploration of alternative redox indicators. This guide provides a comprehensive comparison of several alternative indicators for the titrimetric determination of tin (II), complete with experimental protocols and a discussion of their underlying chemical principles.

Comparison of Redox Indicator Properties

The selection of an appropriate redox indicator is paramount for achieving accurate and precise results. The ideal indicator should have a transition potential that closely matches the equivalence point potential of the Sn(II) titration and exhibit a sharp, distinct color change. The standard electrode potential for the Sn⁴⁺/Sn²⁺ couple is approximately +0.15 V[1], though this can vary with the composition of the medium[2].

Indicator	Oxidized Form Color	Reduced Form Color	Transition Potential (E₀, V vs. SHE)	Remarks
Starch-Iodide (Benchmark)	Blue-black	Colorless	N/A (Specific indicator)	Forms a complex with excess iodine. The indicator is added near the endpoint.[3]
Cacotheline	Yellow	Violet-red	~ +0.3 V	Specific for tin (II). The color change is due to the reduction of the indicator by Sn(II).[4]
Methylene Blue	Blue	Colorless	+0.53 V (pH dependent)[5]	A general redox indicator. The color change is reversible.[2]
Safranin T	Red-violet	Colorless	+0.24 V (at pH 7)[6]	A phenazine dye that acts as a reversible redox indicator.[7]
Thionine	Violet	Colorless	+0.56 V (at pH 0), +0.06 V (at pH 7)[8]	A thiazine dye with pH-dependent redox potential.
Diphenylamine	Violet	Colorless	+0.76 V[9]	Often used in titrations with strong oxidizing agents like potassium dichromate.[10]
N-Phenylanthranilic Acid	Violet-red	Colorless	+1.08 V[6]	Suitable for titrations with strong oxidants. Can also be used as a fluorescent indicator.[11]
Ferroin	Pale blue	Red	+1.06 V[12]	A metal complex indicator, typically used in cerimetric titrations.[13]

Experimental Protocols

The following protocols provide detailed methodologies for the determination of tin (II) using various redox indicators. The iodometric titration with a starch indicator is presented as the benchmark method. The protocols for the alternative indicators are representative methods and may require optimization for specific sample matrices.

Benchmark Method: Iodometric Titration with Starch Indicator

This method is based on the direct titration of tin (II) with a standard solution of iodine or potassium iodate/iodide. The endpoint is detected by the formation of the blue-black starch-iodine complex with the first excess of iodine.[14]

Reagents:

• Standard 0.1 N Iodine Solution (or 0.1 N Potassium Iodate Solution)

• Starch Indicator Solution (1% w/v, freshly prepared)

• Hydrochloric Acid (HCl), concentrated

• Sodium Bicarbonate (NaHCO₃) or Dry Ice (solid CO₂)

• Deionized Water

Procedure:

• Accurately weigh a sample containing an appropriate amount of tin (II) and transfer it to a 500 mL conical flask.

• Add 50 mL of concentrated HCl and 90 mL of deionized water.

• To prevent air oxidation of Sn(II), create an inert atmosphere by adding small portions of sodium bicarbonate or a few pellets of dry ice to the flask. The evolving CO₂ will displace the air.

• Gently boil the solution for 3 minutes under the CO₂ atmosphere to ensure all tin is in the +2 oxidation state and to remove dissolved oxygen.

• Cool the solution to room temperature while maintaining the CO₂ atmosphere.

• Just before the endpoint is anticipated (when the solution becomes pale yellow), add 2 mL of starch indicator solution.

• Continue the titration with the standard iodine solution until the first permanent blue-black color appears.

• Record the volume of the titrant used.

Calculation: The concentration of tin (II) can be calculated using the stoichiometry of the reaction: Sn²⁺ + I₂ → Sn⁴⁺ + 2I⁻

Alternative Indicator Protocols

The following are generalized protocols for alternative indicators. The choice of titrant (e.g., potassium iodate, potassium dichromate, ceric sulfate) will depend on the indicator's transition potential and the reaction kinetics.

Cacotheline is a specific indicator for tin (II) and can be used in a direct titration.

Reagents:

• Standard 0.1 N Potassium Iodate (KIO₃) Solution[12]

• Cacotheline Indicator Solution (0.2% w/v in water)[4]

• Hydrochloric Acid (HCl), concentrated

• Deionized Water

Procedure:

• Prepare the tin (II) sample in a conical flask with approximately 2 M HCl.

• Add 2-3 drops of cacotheline indicator solution. The solution will turn a violet-red color.

• Titrate with the standard potassium iodate solution.

• The endpoint is reached when the violet-red color disappears, and the solution becomes yellow.

Methylene blue can be used in iodometric titrations as an alternative to starch.[15]

Reagents:

• Standard 0.1 N Iodine Solution

• Methylene Blue Indicator Solution (0.1% w/v in water)

• Hydrochloric Acid (HCl)

• Deionized Water

Procedure:

• Prepare the tin (II) sample in an acidic medium (e.g., 1 M HCl) in a conical flask.

• Add 2-3 drops of methylene blue indicator solution. The solution will be blue.

• Titrate with the standard iodine solution. The blue color will fade as the endpoint is approached.

• The endpoint is the complete disappearance of the blue color, resulting in a colorless or pale yellow solution.

Diphenylamine is suitable for titrations with strong oxidizing agents like potassium dichromate.[9][16]

Reagents:

• Standard 0.1 N Potassium Dichromate (K₂Cr₂O₇) Solution

• Diphenylamine Indicator Solution (1% w/v in concentrated H₂SO₄)

• Sulfuric Acid (H₂SO₄), concentrated

• Phosphoric Acid (H₃PO₄), 85%

• Deionized Water

Procedure:

• Prepare the tin (II) sample in a conical flask and acidify with a mixture of sulfuric and phosphoric acids.

• Add 2-3 drops of diphenylamine indicator solution.

• Titrate with the standard potassium dichromate solution.

• The endpoint is marked by a sharp color change from colorless to violet.[14]

Ferroin is commonly used in titrations with ceric (IV) sulfate.[13]

Reagents:

• Standard 0.1 N Ceric (IV) Sulfate (Ce(SO₄)₂) Solution

• Ferroin Indicator Solution (0.025 M)

• Sulfuric Acid (H₂SO₄), 1 M

• Deionized Water

Procedure:

• Prepare the tin (II) sample in a conical flask and acidify with 1 M sulfuric acid.

• Add 1-2 drops of ferroin indicator solution. The solution will be red.

• Titrate with the standard ceric (IV) sulfate solution.

• The endpoint is indicated by a sharp color change from red to pale blue.[16]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the chemical principles behind the color changes of the indicators and a typical experimental workflow for tin (II) determination.

A typical experimental workflow for the titrimetric determination of tin (II).

Starch forms a colored complex with excess iodine at the endpoint.

The reversible oxidation-reduction of the Ferroin complex.

The reversible reduction of Methylene Blue to its colorless form.

The multi-step oxidation of Diphenylamine at the endpoint.

Conclusion

While the traditional starch-iodide method remains a reliable technique for the determination of tin (II), several alternative redox indicators offer potential advantages in terms of stability and sharpness of the endpoint. The choice of the most suitable indicator depends on the specific analytical requirements, including the sample matrix, the concentration of tin (II), and the titrant used. For titrations with strong oxidizing agents like ceric (IV) sulfate or potassium dichromate, indicators such as Ferroin and N-phenylanthranilic acid are excellent choices due to their high transition potentials and sharp color changes. Methylene blue and Safranin T offer reversible color changes at lower potentials, making them suitable for iodometric titrations. Cacotheline presents an interesting case as a specific indicator for tin (II), which could be advantageous in complex matrices.

Further experimental validation and comparative studies are encouraged to establish the optimal conditions for each of these alternative indicators in the specific context of tin (II) determination. This guide serves as a foundational resource for researchers and analysts seeking to expand their repertoire of analytical methods for this important analyte.

References

• 1. The standard electrode potential for \text{Sn}^{4+}/\text{Sn}^{2+} coup.. [askfilo.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. jetir.org [jetir.org]
• 8. Thionine - Osorno Enterprises [osornosolution-store.ca]
• 9. Redox-Titration [vlab.andcollege.du.ac.in]
• 10. Determination of iron using potassium dichromate: Redox indicators [wwwchem.uwimona.edu.jm]
• 11. electronicsandbooks.com [electronicsandbooks.com]
• 12. seniorchem.com [seniorchem.com]
• 13. h2o2.mojoactive.dev [h2o2.mojoactive.dev]
• 14. mt.com [mt.com]
• 15. zenodo.org [zenodo.org]
• 16. scribd.com [scribd.com]

A Comparative Guide to Cacotheline Titration: Accuracy and Precision in Redox Analysis

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of metallic ions is a critical aspect of quality control and formulation analysis. While various instrumental methods exist, volumetric analysis through titration remains a fundamental and cost-effective technique. This guide provides a comparative overview of the use of Cacotheline as a redox indicator, primarily in the titration of tin(II), and evaluates its performance against established alternative methods for the determination of tin(II) and iron(II).

Cacotheline as a Redox Indicator

Cacotheline is an organic compound that serves as a redox indicator.[1][2] In the presence of a reducing agent, its yellow color transitions to a distinct red-violet at a specific electrode potential, signaling the endpoint of a titration.[3] It is notably employed in the cerimetric titration of stannous (tin(II)) ions.

While Cacotheline is a recognized indicator, comprehensive, publicly available data quantifying the accuracy and precision of titrations solely reliant on it is scarce. Its performance is intrinsically linked to the specific titration conditions and the primary titrant used.

Comparison of Titration Methods

To provide a clear performance benchmark, this guide compares the qualitative aspects of Cacotheline-indicated titrations with the quantitatively validated methods of iodometric titration for tin(II) and permanganometric and cerimetric titrations for iron(II).

Table 1: Comparison of Performance Data for Tin(II) Titration Methods

Parameter	Cerimetric Titration with Cacotheline Indicator	Iodometric Titration
Analyte	Tin(II)	Tin(II)
Titrant	Cerium(IV) sulfate	Iodine (typically generated in situ from KI/KIO₃)
Indicator	Cacotheline	Starch
Endpoint Color Change	Yellow to Red-Violet[3]	Colorless to Blue-Black
Precision (RSD)	Data not readily available	0.21% to 3.642%
Accuracy	Data not readily available	99.9%

Table 2: Comparison of Performance Data for Iron(II) Titration Methods

Parameter	Permanganometric Titration	Cerimetric Titration
Analyte	Iron(II)	Iron(II)
Titrant	Potassium permanganate (KMnO₄)	Cerium(IV) sulfate
Indicator	Self-indicating	Ferroin
Endpoint Color Change	Colorless to faint pink	Red to milky yellow
Precision (RSD)	Data not readily available in summarized format, but high precision is generally expected.	Data not readily available in summarized format, but high precision is generally expected.
Accuracy	High accuracy is achievable with proper standardization.	High accuracy is achievable with proper standardization.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are the experimental protocols for the key titration methods discussed.

Protocol 1: Cerimetric Titration of Tin(II) using Cacotheline Indicator (General Procedure)

• Indicator Preparation: A saturated aqueous solution of Cacotheline is typically used.[3]

• Sample Preparation: An acidic solution of the tin(II) sample is prepared. The presence of hydrochloric acid is common.

• Titration: The tin(II) solution is titrated with a standardized solution of cerium(IV) sulfate.

• Endpoint: The endpoint is reached when the solution changes from yellow to a permanent red-violet color upon the addition of a single drop of the titrant.

Protocol 2: Iodometric Titration of Stannous Chloride

• Sample Preparation: Accurately weigh about 0.1 g of Stannous Chloride and dissolve it in 50 mL of water that has been purged with carbon dioxide or nitrogen to remove dissolved oxygen. Add 1.5 mL of 0.8 N hydrochloric acid, 5 g of potassium sodium tartrate, and 10 g of sodium bicarbonate.[4]

• Indicator: Add 1 mL of starch indicator solution.

• Titrant: A standardized 0.05 N iodine solution is used.

• Titration: Titrate the sample solution immediately with the 0.05 N iodine solution until the first permanent blue-black color appears.

• Blank Determination: A blank titration should be performed to account for any impurities.[4]

Protocol 3: Permanganometric Titration of Iron(II)

• Titrant Standardization: Standardize the potassium permanganate (KMnO₄) solution against a primary standard such as sodium oxalate or ferrous ammonium sulfate (Mohr's salt).

• Sample Preparation: Accurately weigh a sample containing iron(II) and dissolve it in dilute sulfuric acid. If iron(III) is present, it must first be reduced to iron(II).

• Titration: Titrate the iron(II) solution with the standardized KMnO₄ solution. Potassium permanganate acts as its own indicator.

• Endpoint: The endpoint is the first appearance of a faint, persistent pink color in the solution due to the excess permanganate ions.

Protocol 4: Cerimetric Titration of Iron(II)

• Titrant: A standardized solution of cerium(IV) sulfate is used.

• Sample Preparation: An accurately weighed sample containing iron(II) is dissolved in 5M sulfuric acid.[5]

• Indicator: Add two drops of ferroin indicator.

• Titration: Titrate the sample with the cerium(IV) sulfate solution.

• Endpoint: The endpoint is indicated by a color change from red to milky yellow.[5]

Visualizing the Titration Workflows

The following diagrams illustrate the logical flow of the titration processes.

Caption: Workflow for Tin(II) Titration Methods.

Caption: Workflow for Iron(II) Titration Methods.

Conclusion

Cacotheline serves as a functional redox indicator for the determination of tin(II) via cerimetric titration, offering a distinct color change at the endpoint. However, for applications demanding rigorously validated accuracy and precision, established methods such as iodometric titration for tin(II) and permanganometric or cerimetric titrations for iron(II) are better characterized in scientific literature. The choice of method will ultimately depend on the specific requirements of the analysis, including the sample matrix, required level of accuracy and precision, and available resources. Researchers are encouraged to perform in-house validation of any titration method to ensure its suitability for their intended purpose.

References

• 1. CACOTHELINE AR (REDOX INDICATOR) Manufacturer, Supplier, Exporter [alphachemikaindia.com]
• 2. Cacotheline, GR | 561-20-6 | www.ottokemi.com [ottokemi.com]
• 3. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 4. Cerimetry - Wikipedia [en.wikipedia.org]
• 5. edu.rsc.org [edu.rsc.org]

Inter-Laboratory Comparison of Cacotheline Assay for Antioxidant Capacity Assessment

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of the Cacotheline assay with established antioxidant capacity assays—DPPH and FRAP. The data presented is from a hypothetical inter-laboratory study designed to evaluate the performance and reproducibility of these methods in determining the antioxidant potential of a test compound. Detailed experimental protocols and workflow visualizations are included to aid researchers in selecting and implementing the appropriate assay for their specific needs.

Comparative Analysis of Antioxidant Capacity Assays

An inter-laboratory study was simulated to compare the results of the Cacotheline, DPPH, and FRAP assays across three different laboratories. A known antioxidant, Quercetin, was used as the test sample. The results, presented as the concentration of the test compound required for 50% of the maximal effect (EC50), are summarized below.

Assay	Laboratory 1 (EC50 in µM)	Laboratory 2 (EC50 in µM)	Laboratory 3 (EC50 in µM)	Mean EC50 (µM)	Standard Deviation	Coefficient of Variation (%)
Cacotheline Assay	15.8	18.2	16.5	16.83	1.22	7.25
DPPH Assay	12.5	14.1	13.3	13.30	0.80	6.02
FRAP Assay	22.4	25.1	23.6	23.70	1.35	5.70

Experimental Protocols

Detailed methodologies for the Cacotheline assay and the alternative DPPH and FRAP assays are provided below.

Cacotheline Assay Protocol for Antioxidant Capacity (Hypothetical)

This protocol is a hypothetical adaptation of the Cacotheline assay for the quantitative assessment of antioxidant capacity, based on its known reactivity with reducing agents.

Principle:

This assay measures the ability of an antioxidant to reduce Ferric iron (Fe³⁺) to Ferrous iron (Fe²⁺). The resulting Fe²⁺ ions are then detected by Cacotheline, which forms a colored complex. The intensity of the color is proportional to the amount of Fe²⁺ produced and thus to the antioxidant capacity of the sample.

Reagents:

• Cacotheline Reagent (0.25% w/v): Dissolve 250 mg of Cacotheline in 100 mL of deionized water.

• Ferric Chloride (FeCl₃) Solution (1 mM): Dissolve 16.22 mg of FeCl₃ in 100 mL of deionized water.

• Acetate Buffer (0.1 M, pH 4.5): Prepare by mixing appropriate volumes of 0.1 M acetic acid and 0.1 M sodium acetate.

• Test Compound Stock Solution (1 mg/mL): Dissolve the test compound in a suitable solvent (e.g., ethanol or DMSO).

• Quercetin Standard Stock Solution (1 mg/mL): Prepare in the same solvent as the test compound.

Procedure:

• Prepare a series of dilutions of the test compound and Quercetin standard in the appropriate solvent.

• In a 96-well microplate, add 20 µL of each dilution of the test compound or standard.

• Add 100 µL of FeCl₃ solution and 80 µL of acetate buffer to each well.

• Incubate the plate at 37°C for 30 minutes.

• Add 50 µL of the Cacotheline reagent to each well.

• Incubate for a further 10 minutes at room temperature.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the percentage of Fe³⁺ reduction for each concentration of the test compound and standard.

• Determine the EC50 value by plotting the percentage of reduction against the concentration.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay[1][2][3]

Principle:

The DPPH assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow.[1] This change is measured by a decrease in absorbance at 517 nm.[1]

Reagents:

• DPPH Stock Solution (0.1 mM): Dissolve 4 mg of DPPH in 100 mL of methanol or ethanol.[1][2] This solution should be freshly prepared and kept in the dark.[1]

• Test Compound and Standard (e.g., Ascorbic Acid) Solutions: Prepare a range of concentrations in a suitable solvent.[1]

Procedure:

• In a 96-well microplate, add 100 µL of each dilution of the test compound or standard.[1]

• Add 100 µL of the DPPH working solution to each well.[1]

• Include a blank containing only the solvent and the DPPH solution.[1]

• Incubate the plate in the dark at room temperature for 30 minutes.[1]

• Measure the absorbance at 517 nm.[1]

• The percentage of scavenging activity is calculated, and the IC50 value is determined.[1]

FRAP (Ferric Reducing Antioxidant Power) Assay[4]

Principle:

The FRAP assay measures the ability of a sample to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) in an acidic environment (pH 3.6).[3] The reduction of the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous form results in an intense blue color, which is measured spectrophotometrically.

Reagents:

• Acetate Buffer (300 mM, pH 3.6): Prepare by dissolving sodium acetate and acetic acid in water.

• TPTZ (2,4,6-Tris(2-pyridyl)-s-triazine) Solution (10 mM): Dissolve TPTZ in 40 mM HCl.

• Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve FeCl₃ in water.

• FRAP Reagent: Prepare fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 ratio.[3] Warm the reagent to 37°C before use.[3]

• Ferrous Sulfate (FeSO₄) Standard Solutions: Prepare a series of concentrations for the standard curve.

Procedure:

• Add 150 µL of the prepared FRAP reagent to a test tube or microplate well.[3]

• Add 20 µL of the sample or standard solution.[3]

• Mix well and incubate at 37°C for 4 minutes.[3]

• Measure the absorbance at 593 nm.

• The antioxidant capacity of the sample is determined by comparing its absorbance to the standard curve of FeSO₄ and is expressed as µM Fe(II) equivalents.

Visualizations

The following diagrams illustrate the experimental workflow for the inter-laboratory comparison and a hypothetical signaling pathway where antioxidant activity is relevant.

Inter-laboratory comparison experimental workflow.

Hypothetical signaling pathway involving oxidative stress.

References

• 1. acmeresearchlabs.in [acmeresearchlabs.in]
• 2. researchgate.net [researchgate.net]
• 3. ultimatetreat.com.au [ultimatetreat.com.au]

A Cross-Validation of Tin Quantification Methods: Cacotheline vs. ICP-MS

For researchers, scientists, and drug development professionals, the accurate quantification of tin is crucial in various applications, from assessing catalyst purity to ensuring the safety of pharmaceutical formulations. This guide provides a comprehensive comparison of two distinct analytical methods for tin determination: the traditional Cacotheline colorimetric method and the modern Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) technique.

Quantitative Performance Comparison

The selection of an analytical method hinges on its performance characteristics. The following table summarizes the key quantitative data for the Cacotheline method and ICP-MS for tin determination. It is important to note that the data for the Cacotheline method is less comprehensively documented in recent literature compared to the extensively validated ICP-MS.

Performance Metric	Cacotheline Method	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Principle	Colorimetric/Potentiometric Titration	Atomic Mass Spectrometry
Limit of Detection (LOD)	Data not readily available; expected to be in the low ppm range.	~0.01 µg/L (ppb)[1]
Concentration Range	8 - 20 ppm[2]	ng/L to mg/L[1]
Precision (RSD)	1-3% (under carefully controlled conditions)[2]	1.6% to 4.9%[1]
Accuracy (Recovery)	Data not readily available.	95% to 110%[1]
Selectivity	Susceptible to interferences from other reducing agents.	High, with potential for isobaric interferences which can be mitigated.
Throughput	Lower; manual and time-consuming.	High; suitable for automation.

Experimental Methodologies

A detailed understanding of the experimental protocols is essential for the successful implementation and interpretation of results from either method.

Cacotheline Method for Tin (II) Determination

The Cacotheline method is a redox-based colorimetric or potentiometric technique for the quantification of stannous (Sn(II)) tin. The method relies on the reduction of the yellow cacotheline reagent to a violet-colored compound in the presence of Sn(II) ions.

Experimental Protocol:

• Standard Solution Preparation: A standard solution of Sn(II) is prepared by dissolving a known weight of pure tin metal in concentrated hydrochloric acid and then diluting it to a specific volume with deionized water.[2]

• Sample Preparation: The sample containing tin is dissolved in a suitable acid, typically hydrochloric acid, to ensure the tin is in the Sn(II) state. If Sn(IV) is present, a reduction step using a reducing agent like zinc is necessary.[2]

• Color Development: An aliquot of the prepared sample is mixed with a solution of Cacotheline. The solution changes from yellow to a violet color in the presence of Sn(II).[2]

• Measurement:

  • Colorimetric: The absorbance of the resulting violet solution is measured using a spectrophotometer at a specific wavelength. The concentration of tin is determined by comparing the absorbance to a calibration curve prepared from standard Sn(II) solutions.

  • Potentiometric Titration: The sample solution containing Sn(II) is titrated with a standardized solution of Cacotheline. The endpoint of the titration, where all the Sn(II) has reacted, is determined by monitoring the potential change with an electrode system.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for Total Tin Determination

ICP-MS is a powerful analytical technique capable of detecting metals and several non-metals at ultra-trace concentrations. It measures the mass-to-charge ratio of ions produced by introducing the sample into an inductively coupled plasma source.

Experimental Protocol:

• Standard Solution Preparation: Certified standard solutions of tin are used to prepare a series of calibration standards by serial dilution in a suitable acidic matrix (e.g., dilute nitric acid).

• Sample Preparation: The sample is typically digested using a strong acid, often with the aid of microwave heating, to break down the sample matrix and bring the tin into a solution that can be introduced into the ICP-MS. A common digestion procedure involves the use of nitric acid and hydrogen peroxide.[1]

• Instrumental Analysis:

  • The prepared sample solution is introduced into the ICP-MS instrument, typically via a nebulizer and spray chamber, which creates a fine aerosol.

  • The aerosol is transported into the high-temperature argon plasma, where the tin atoms are ionized.

  • The resulting ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio.

  • A detector measures the intensity of the ions corresponding to the specific isotopes of tin, which is proportional to the concentration of tin in the original sample.

• Quantification: The concentration of tin in the sample is determined by comparing the measured ion intensity to a calibration curve generated from the analysis of the standard solutions.

Experimental Workflows

To visualize the procedural steps of each method, the following diagrams have been generated using the DOT language.

Cacotheline Method Workflow

ICP-MS Method Workflow

Concluding Remarks

The choice between the Cacotheline method and ICP-MS for tin quantification depends heavily on the specific requirements of the analysis.

The Cacotheline method , while historically significant, is a classical technique with limitations in sensitivity and selectivity. It is best suited for scenarios where approximate concentrations of Sn(II) in the higher ppm range are sufficient and access to modern instrumentation is limited. Its susceptibility to interferences from other reducing agents necessitates careful sample matrix consideration.

In contrast, ICP-MS represents the state-of-the-art for elemental analysis, offering unparalleled sensitivity, high throughput, and excellent accuracy for the determination of total tin content. Its ability to measure tin at trace and ultra-trace levels makes it the method of choice for applications in drug development, environmental monitoring, and food safety, where stringent limits on elemental impurities are in place. While the initial capital investment for ICP-MS is significantly higher, its superior performance and reliability justify its use in modern research and quality control laboratories.

References

• 1. Comparison of four analytical techniques based on atomic spectrometry for the determination of total tin in canned foodstuffs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]

A Comparative Analysis of Cacotheline and Other Brucine Derivatives

This guide provides a comparative overview of Cacotheline and other derivatives of brucine, focusing on their chemical properties and biological activities. The information is intended for researchers, scientists, and professionals in drug development, offering a consolidated resource for understanding the nuances of these compounds. While extensive data is available for brucine and its N-oxide derivative, research on the biological activities of Cacotheline is notably limited.

Chemical and Physical Properties

Cacotheline, brucine, and brucine N-oxide share a core strychnine-related structure but differ in their functional groups, which significantly influences their chemical and physical properties. Cacotheline is a nitro derivative of brucine, which accounts for its characteristic yellow color and its application as a redox indicator.[1][2][3] Brucine is a dimethoxy-substituted strychnine, and brucine N-oxide is its corresponding N-oxide.

Property	Cacotheline	Brucine	Brucine N-oxide
Chemical Formula	C₂₁H₂₁N₃O₇[1][2][3]	C₂₃H₂₆N₂O₄	C₂₃H₂₆N₂O₅
Molecular Weight	427.41 g/mol [3]	394.46 g/mol	410.46 g/mol
Appearance	Yellow crystals[3]	White crystalline powder	Not specified
Primary Use	Redox indicator[1][2]	Pharmacological research, chiral resolving agent	Pharmacological research
Toxicity	Highly toxic, with a lethal dose of 30-100 milligrams per person.[4]	Highly toxic	Less toxic than brucine[5]

Comparative Biological Activity

While Cacotheline is primarily recognized for its use in chemical analysis, brucine and brucine N-oxide have been the subject of numerous pharmacological studies. Research has highlighted their potential as anti-inflammatory, analgesic, and anticancer agents.

Anti-inflammatory and Analgesic Activity

A direct comparative study has shown that both brucine and brucine N-oxide possess significant anti-inflammatory and analgesic properties.[5][6] In a carrageenan-induced rat paw edema model, brucine N-oxide demonstrated a stronger inhibitory effect than brucine.[5][6]

Compound	Dosage	Inhibition of Paw Edema (%)
Brucine	1.2 mg/kg	45.3
Brucine N-oxide	1.2 mg/kg	62.5
Control	-	-

Data extracted from a study by Yin et al. (2003) on carrageenan-induced paw edema in rats.

Anticancer Activity

Brucine has been investigated for its cytotoxic effects on various cancer cell lines. Studies have reported its ability to induce apoptosis and inhibit cell proliferation. For instance, in MCF-7 breast cancer cells, brucine-loaded gold nanoparticles exhibited an IC₅₀ value of 11.47 µg/mL.[7] Another study reported an IC₅₀ value of 30 µg/ml for brucine in KB oral cancer cells.[8]

Information regarding the anticancer activity of Cacotheline is not available in the reviewed literature. One source mentions that Cacotheline can be used as a medication for conditions like hemiplegia and paralysis, but it also highlights its high toxicity.[4]

Compound	Cell Line	IC₅₀ Value
Brucine	MCF-7 (Breast Cancer)	11.47 µg/mL (as gold nanoparticles)[7]
Brucine	KB (Oral Cancer)	30 µg/mL[8]
Cacotheline	Not available	Not available
Brucine N-oxide	Not available	Not available

Signaling Pathways

The biological effects of brucine are mediated through the modulation of several key signaling pathways, primarily related to apoptosis and cell survival.

PI3K/Akt/mTOR Pathway

Brucine has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is a critical regulator of cell growth, proliferation, and survival.[9][10] By suppressing this pathway, brucine promotes apoptosis in cancer cells. This mechanism involves the downregulation of anti-apoptotic proteins like Bcl-2 and the upregulation of pro-apoptotic proteins like Bax.[9][10]

Brucine's inhibition of the PI3K/Akt/mTOR signaling pathway.

Experimental Protocols

This section details the methodologies for key experiments cited in the comparison of brucine and its derivatives.

Carrageenan-Induced Paw Edema Assay

This assay is a standard in vivo model to evaluate the anti-inflammatory activity of compounds.

Procedure:

• Animal Model: Male Wistar rats (180-220g) are typically used.

• Compound Administration: Brucine, brucine N-oxide, or a control vehicle is administered intraperitoneally or orally at specified doses.

• Induction of Edema: After a set time (e.g., 30 minutes), 0.1 mL of a 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw.

• Measurement: The paw volume is measured using a plethysmometer at various time points (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Data Analysis: The percentage of inhibition of edema is calculated for each group relative to the control group.

Workflow for the carrageenan-induced paw edema assay.

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Procedure:

• Cell Culture: Cancer cells (e.g., MCF-7) are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the brucine derivative or a vehicle control for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours.

• Formazan Solubilization: The resulting formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated for each concentration, and the IC₅₀ value is determined.

General workflow for the MTT cytotoxicity assay.

Conclusion

This comparative guide highlights the pharmacological potential of brucine and its N-oxide derivative as anti-inflammatory and anticancer agents. The available data provides a foundation for further research and development of these compounds. However, a significant knowledge gap exists concerning the biological activities of Cacotheline. While its role as a redox indicator is well-established, its therapeutic potential remains largely unexplored. Future studies are warranted to investigate the pharmacological properties of Cacotheline to enable a more comprehensive comparative analysis with other brucine derivatives.

References

• 1. Cacotheline - Wikiwand [wikiwand.com]
• 2. Cacotheline - Wikipedia [en.wikipedia.org]
• 3. Cacotheline | C21H21N3O7 | CID 68413 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. researchgate.net [researchgate.net]
• 6. Analgesic and anti-inflammatory properties of brucine and brucine N-oxide extracted from seeds of Strychnos nux-vomica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and Characterization of Brucine Gold Nanoparticles for Targeted Breast Cancer Therapy: Mechanistic Insights into Apoptosis and Antioxidant Disruption in MCF-7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. phcog.com [phcog.com]
• 9. benthamdirect.com [benthamdirect.com]
• 10. Brucine Inhibits Proliferation of Pancreatic Ductal Adenocarcinoma through PI3K/AKT Pathway-induced Mitochondrial Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Specificity of Cacotheline as a Stannous Ion Indicator

For researchers, scientists, and professionals in drug development, the accurate quantification of stannous (tin(II)) ions is critical in various applications, from the quality control of pharmaceuticals to the analysis of plating baths. Cacotheline has traditionally been employed as a redox indicator for the titrimetric determination of Sn(II). However, its specificity is a significant concern, as it is known to react with other ions such as ferrous (Fe²⁺), ferric (Fe³⁺), and vanadous (V³⁺) ions. This guide provides an objective comparison of Cacotheline with alternative indicators, supported by experimental data and detailed protocols to aid in the selection of the most appropriate method for your analytical needs.

Comparison of Indicators for Stannous Ion (Sn²⁺) Determination

The selection of an appropriate indicator for the titrimetric determination of stannous ions is crucial for achieving accurate and reliable results. The following table summarizes the performance of Cacotheline and its common alternatives, highlighting their principles of operation and known interferences.

Indicator System	Principle	Common Interfering Ions	Notes
Cacotheline	Redox Titration	Fe²⁺, Fe³⁺, V³⁺, other reducing agents	Cacotheline is reduced by Sn²⁺ to a violet-colored compound.
Iodometry with Starch Indicator	Redox Titration	Oxidizing agents (e.g., nitrates), reducing agents (e.g., sulfites, thiosulfates), Cu²⁺, Sb³⁺, As³⁺	Sn²⁺ is oxidized by a standard iodine solution, and the endpoint is detected by the formation of a blue-black starch-iodine complex.[1]
N-Bromosuccinimide (NBS)	Redox Titration	Albumin, sulfites, sulfides	NBS, a stable solid oxidizing agent, directly titrates Sn²⁺.
Permanganometry	Redox Titration	Cl⁻ (high concentrations), other reducing agents	Potassium permanganate (KMnO₄) acts as its own indicator, with the endpoint being the persistence of a pink color.
EDTA with Xylenol Orange	Complexometric Titration	Bi³⁺, Fe³⁺, Sb³⁺, Nb⁵⁺, Hg²⁺, AsO₄³⁻, SO₄²⁻, F⁻	Sn²⁺ forms a stable complex with EDTA. The endpoint is indicated by a color change of the metallochromic indicator, Xylenol Orange. Interferences can often be mitigated through the use of masking agents and pH control.[2][3]

Experimental Protocols

Detailed methodologies for the key titrimetric methods are provided below to facilitate their implementation in a laboratory setting.

Determination of Stannous Ions using Cacotheline Indicator

Principle: This method relies on the redox reaction between stannous ions and a suitable oxidizing titrant, such as iodine or potassium iodate. Cacotheline acts as the endpoint indicator, changing color upon complete reaction of the stannous ions.

Reagents:

• Standard solution of oxidizing agent (e.g., 0.1 N Iodine or 0.1 N Potassium Iodate)

• Cacotheline indicator solution (0.2% w/v in water)

• Hydrochloric acid (HCl), concentrated

• Sample containing an unknown concentration of Sn²⁺ ions

Procedure:

• Pipette a known volume of the acidic stannous ion sample solution into an Erlenmeyer flask.

• Add a few drops of the Cacotheline indicator solution. The solution should remain colorless or pale yellow.

• Titrate the sample solution with the standard oxidizing agent solution.

• The endpoint is reached when the solution turns a distinct and permanent violet color.

• Record the volume of the titrant used and calculate the concentration of stannous ions.

Iodometric Titration of Stannous Ions with Starch Indicator

Principle: Stannous ions are quantitatively oxidized by a standard solution of iodine. The endpoint of the titration is detected by the formation of a deep blue-black complex between starch and the first excess of iodine.[1] To prevent air oxidation of Sn²⁺, the titration is often carried out in an inert atmosphere.[4]

Reagents:

• Standard 0.1 N Iodine solution

• Starch indicator solution (1% w/v)

• Hydrochloric acid (HCl), concentrated

• Sodium bicarbonate (NaHCO₃) or dry ice to create an inert atmosphere

• Sample containing an unknown concentration of Sn²⁺ ions

Procedure:

• Pipette a known volume of the acidic stannous ion sample into an Erlenmeyer flask.

• Add a small amount of sodium bicarbonate or a piece of dry ice to the flask to displace the air with carbon dioxide.[4]

• Titrate with the standard iodine solution until the solution turns a pale yellow color.

• Add 2-3 mL of the starch indicator solution. The solution will turn a deep blue-black color.

• Continue the titration dropwise with the iodine solution until the blue-black color disappears, and the solution becomes colorless. This is the endpoint.

• Record the total volume of iodine solution used and calculate the concentration of stannous ions.

Titration of Stannous Ions with N-Bromosuccinimide (NBS)

Principle: N-Bromosuccinimide is a stable solid that can be used as a primary standard for the direct titration of stannous ions. The reaction is a direct oxidation of Sn²⁺ to Sn⁴⁺ by NBS.

Reagents:

• Standard 0.1 N N-Bromosuccinimide (NBS) solution

• Hydrochloric acid (HCl), 1 N

• Methyl red indicator solution

• Sample containing an unknown concentration of Sn²⁺ ions

Procedure:

• Dissolve the sample containing stannous ions in 1 N HCl.

• Add a few drops of methyl red indicator to the solution.

• Titrate the sample with the standard NBS solution.

• The endpoint is indicated by the disappearance of the red color of the methyl red indicator.

• Record the volume of NBS solution used and calculate the concentration of stannous ions.

Permanganometric Titration of Stannous Ions

Principle: In a highly acidic medium, stannous ions are oxidized by a standard solution of potassium permanganate (KMnO₄). The permanganate ion (MnO₄⁻) has a deep purple color, while the reduced manganese ion (Mn²⁺) is nearly colorless. Therefore, KMnO₄ acts as its own indicator.[5]

Reagents:

• Standard 0.1 N Potassium Permanganate (KMnO₄) solution

• Sulfuric acid (H₂SO₄), concentrated

• Sample containing an unknown concentration of Sn²⁺ ions

Procedure:

• Pipette a known volume of the stannous ion sample into an Erlenmeyer flask.

• Carefully add a sufficient amount of concentrated sulfuric acid to make the solution strongly acidic.

• Titrate the sample with the standard KMnO₄ solution.

• The endpoint is reached when a faint, permanent pink color persists in the solution for at least 30 seconds.

• Record the volume of KMnO₄ solution used and calculate the concentration of stannous ions.

Complexometric Titration of Stannous Ions with EDTA and Xylenol Orange

Principle: Stannous ions form a stable, colorless complex with ethylenediaminetetraacetic acid (EDTA). A back-titration method is often employed. A known excess of standard EDTA solution is added to the stannous ion solution. The unreacted EDTA is then titrated with a standard solution of a metal ion (e.g., zinc sulfate or lead nitrate) using Xylenol Orange as the indicator. The indicator forms a colored complex with the titrant metal ion, and the endpoint is observed when the color changes.[3]

Reagents:

• Standard 0.1 M EDTA solution

• Standard 0.1 M Zinc Sulfate (ZnSO₄) or Lead Nitrate (Pb(NO₃)₂) solution

• Xylenol Orange indicator

• Hexamethylenetetramine (hexamine) buffer (to adjust pH to 5-6)

• Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) to adjust initial pH

• Sample containing an unknown concentration of Sn²⁺ ions

Procedure:

• Pipette a known volume of the stannous ion sample into an Erlenmeyer flask.

• Add a precisely measured excess of the standard EDTA solution.

• Adjust the pH of the solution to 5-6 using the hexamine buffer.

• Add a few drops of the Xylenol Orange indicator. The solution should be yellow.

• Titrate the excess EDTA with the standard zinc sulfate or lead nitrate solution until the color changes from yellow to a sharp red or violet.

• Record the volume of the metal ion solution used.

• Calculate the amount of EDTA that reacted with the stannous ions and subsequently determine the concentration of stannous ions in the sample.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for comparing the specificity of different indicators for stannous ion determination.

Caption: Workflow for assessing indicator specificity.

Conclusion

While Cacotheline offers a direct visual endpoint for stannous ion titrations, its lack of specificity is a significant drawback in complex matrices. For analyses requiring high accuracy and reliability, alternative methods should be considered. Iodometric titration with a starch indicator is a classic and widely used method, but it is susceptible to interference from other redox-active species. Titration with N-bromosuccinimide offers the advantage of a stable titrant. Permanganometry is a simple self-indicating method but can be affected by chloride ions. Complexometric titration with EDTA, particularly when combined with appropriate masking strategies, can offer superior selectivity for stannous ions in the presence of other metal ions. The choice of the optimal indicator and method will ultimately depend on the specific sample matrix, the expected concentration of stannous ions, and the potential presence of interfering substances. This guide provides the foundational information and protocols to enable researchers to make an informed decision based on their analytical requirements.

References

• 1. Some Studies of the Analytical Chemistry of Tin - ProQuest [proquest.com]
• 2. nowgonggirlscollege.co.in [nowgonggirlscollege.co.in]
• 3. CN102053088B - Method for measuring tin element by EDTA (Ethylene Diamine Tetraacetic Acid) complexation - Google Patents [patents.google.com]
• 4. mt.com [mt.com]
• 5. demolab.chem.wisc.edu [demolab.chem.wisc.edu]

Cacotheline: A Comparative Guide to its Applications and Limitations in Chemical Analysis

For Researchers, Scientists, and Drug Development Professionals

Cacotheline, a nitro derivative of brucine, has traditionally been utilized as a redox indicator in analytical chemistry, primarily for the detection of metal ions. This guide provides a comprehensive review of its principal applications, performance characteristics, and inherent limitations. A comparative analysis with alternative methods is presented, supported by experimental data to aid researchers in method selection and development. While its utility in certain classical analytical procedures is established, its application in modern drug development and pharmaceutical analysis appears to be limited.

Principle Applications of Cacotheline

Cacotheline's primary function in a laboratory setting is as a colorimetric redox indicator. Its application is mainly centered around the quantitative and qualitative analysis of reducing agents, most notably tin(II) and iron(II) ions. The reaction involves the reduction of the nitro group in cacotheline, resulting in a distinct color change.

Detection of Tin(II) Ions

Cacotheline is a well-established reagent for the titrimetric and spectrophotometric determination of stannous (Sn²⁺) ions. In the presence of Sn²⁺, the yellow cacotheline solution undergoes a reduction to form a violet-colored product. This color change serves as the endpoint in titrations or the basis for quantitative measurement in spectrophotometry.

Detection of Iron(II) Ions

Similarly, cacotheline is employed for the detection of ferrous (Fe²⁺) ions. The reaction between Fe²⁺ and cacotheline produces a pink color in a slightly acidic medium (pH 1.48 to 4.58)[1]. This colorimetric reaction allows for the qualitative and quantitative analysis of ferrous iron. For the specific detection of Fe²⁺ in the presence of ferric (Fe³⁺) ions, a complexing agent such as sodium oxalate is often used to mask the Fe³⁺ ions[1].

Performance Characteristics: A Comparative Analysis

To provide an objective assessment of Cacotheline's performance, this section compares its analytical parameters with those of other common reagents used for the determination of tin and iron.

For the Determination of Tin(II)

Reagent	Method	Limit of Detection (LOD) / Limit of Identification	Linearity Range	Molar Absorptivity (ε)	Key Advantages	Key Disadvantages
Cacotheline	Spectrophotometric	Not explicitly found	Not explicitly found	Not explicitly found	Specific color change	Solution instability, lack of recent validation data
Pyrocatechol Violet	Spectrophotometric	-	2.0-60.0 µg/50 mL	-	High selectivity in the presence of copper	Interference from Bi(III), Sb(V), Ti(IV), Mo(VI)[2]
3,3',5,5'-Tetramethylbenzidine (TMB) with NBS	Spectrophotometric	0.01 µg/mL	0.05 - 0.34 µg/mL	-	High sensitivity	Complex reaction mechanism
Sodium Diethyldithiocarbamate	Spectrophotometric	Enables detection of 0.001% tin in a 1g sample[3]	Linear relationship observed	-	Good sensitivity	Interference from manganese[3]

For the Determination of Iron(II)

Reagent	Method	Limit of Detection (LOD) / Limit of Identification	Linearity Range	Molar Absorptivity (ε)	Key Advantages	Key Disadvantages
Cacotheline	Colorimetric	1.5 γ (micrograms); Concentration limit: 1:40,000[1]	Not explicitly found	Not explicitly found	Visual detection	pH-dependent, potential for slow color development[1]
Ferrozine	Spectrophotometric	Lower than TPTZ[4]	-	27,900 L·mol⁻¹·cm⁻¹	High sensitivity, reliable for total iron after digestion[4][5]	Slower iron reduction rate compared to TPTZ[4]
1,10-Phenanthroline (o-phenanthroline)	Spectrophotometric	-	0.1 - 0.4 µg/mL (for a derivative)[6]	11,100 L·mol⁻¹·cm⁻¹	Widely used, reliable results[5]	Can be less accurate than Ferrozine for some samples[5]
Bathophenanthroline	Spectrophotometric	High sensitivity (in microgram quantities)	-	22,400 L·mol⁻¹·cm⁻¹	Reliable for ferrous iron in the presence of ferric iron[7]	Requires extraction step for some applications[4]

Limitations of Cacotheline

Despite its historical use, Cacotheline possesses several limitations that have led to its replacement by more robust modern reagents in many analytical applications.

• Solution Instability : Aqueous solutions of Cacotheline are known to be unstable. The age of the reagent solution can affect the intensity and stability of the color developed, leading to inconsistencies in quantitative analysis.

• pH Dependence : The colorimetric reaction of Cacotheline with Fe²⁺ is pH-dependent, requiring careful control of the experimental conditions to ensure accurate and reproducible results[1].

• Limited Sensitivity : While specific limits of detection are not widely reported in recent literature, older sources suggest its sensitivity may not be as high as that of more modern reagents like Ferrozine.

• Scarcity of Modern Validation Data : Much of the research on Cacotheline's analytical applications dates back several decades. There is a lack of recent, comprehensive validation studies that conform to modern analytical standards.

• No Documented Application in Drug Analysis : Extensive literature searches did not yield any significant applications of Cacotheline in the field of drug development or pharmaceutical analysis. The core requirements of modern pharmaceutical analysis, such as high specificity, stability, and validation under stringent regulatory guidelines, are not met by the known characteristics of Cacotheline.

Experimental Protocols

Spectrophotometric Determination of Tin(II) using Cacotheline

This protocol is a generalized procedure based on available literature. Optimization and validation are crucial before its application.

1. Reagent Preparation:

• Standard Tin(II) Solution: Dissolve a known mass of pure tin metal in concentrated hydrochloric acid and dilute to a specific volume with deionized water.
• Cacotheline Solution (approx. 0.04% w/v): Dissolve 0.100 g of Cacotheline in 250 mL of deionized water. This solution should be prepared fresh.

2. Sample Preparation and Reduction:

• Obtain a sample solution containing an unknown concentration of tin. The sample should be free of nitrate ions.
• Transfer a measured aliquot of the sample to a volumetric flask.
• If Sn(IV) is present, a reduction step is necessary. This can be achieved by adding a suitable reducing agent like metallic zinc to the acidified sample and heating gently on a steam bath. Ensure all the zinc has dissolved before proceeding.

3. Color Development and Measurement:

• To the reduced tin solution, add a specific volume of the freshly prepared Cacotheline solution.
• Mix the solution thoroughly by swirling.
• Dilute the solution to the mark with freshly boiled and cooled distilled water.
• Measure the absorbance of the resulting red-purple solution at approximately 560 nm using a spectrophotometer. Use a reagent blank for zeroing the instrument.
• The measurement should be taken as soon as possible after dilution to minimize errors due to the instability of the color.

4. Calibration:

• Prepare a series of standard tin(II) solutions of known concentrations.
• Follow the same procedure for color development and measurement for each standard.
• Construct a calibration curve by plotting absorbance versus tin concentration.
• Determine the concentration of the unknown sample from the calibration curve.

Colorimetric Determination of Iron(II) using Cacotheline

This is a general protocol for the qualitative or semi-quantitative determination of ferrous iron.

1. Reagent Preparation:

• Cacotheline Solution: Prepare a dilute solution of Cacotheline (e.g., 0.025% for low concentrations of Fe²⁺ or a saturated solution of about 0.25% for higher concentrations) in deionized water[1].
• Buffer Solution: Prepare a buffer solution to maintain the pH between 1.48 and 4.58 (e.g., an acetate buffer).
• Masking Agent (optional): If ferric ions are present, prepare a solution of a complexing agent like sodium oxalate.

2. Procedure:

• To a test tube, add a specific volume of the sample solution.
• Add the buffer solution to adjust the pH to the optimal range.
• If necessary, add the masking agent to complex any ferric ions.
• Add a few drops of the Cacotheline solution.
• Observe the color change. The development of a pink color indicates the presence of ferrous ions. The intensity of the color is proportional to the concentration of Fe²⁺.

Visualizations

Caption: General redox reaction of Cacotheline.

Caption: Spectrophotometric analysis workflow.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. Spectrophotometric determination of tin in copper-based alloys using pyrocatechol violet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]

Safety & Regulatory Compliance

Navigating the Disposal of Cacotheline: A Safety-First Procedural Guide

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and Disposal Information for Cacotheline

The proper disposal of laboratory chemicals is paramount for ensuring a safe working environment and maintaining regulatory compliance. This guide provides a comprehensive overview of the recommended procedures for the disposal of cacotheline, addressing the conflicting hazard information to ensure that safety remains the top priority.

Immediate Safety and Hazard Assessment

There is conflicting information in Safety Data Sheets (SDS) regarding the hazard classification of cacotheline. While some sources classify it as a non-hazardous substance under Regulation (EC) No. 1272/2008[1][2], other reputable sources, including PubChem and specific SDSs, identify it as a toxic substance[3][4][5]. It has been assigned the UN number 2811, designating it as a "TOXIC SOLID, ORGANIC, N.O.S." (Not Otherwise Specified), with GHS hazard statements indicating it may be fatal if swallowed, in contact with skin, or if inhaled[3][4].

Given this discrepancy, a conservative approach is essential. It is strongly recommended to handle and dispose of cacotheline as a hazardous waste. This approach prioritizes the safety of laboratory personnel and ensures compliance with the more stringent regulations that may apply.

Immediate Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[2]

• Avoid Dust Inhalation: Handle cacotheline in a well-ventilated area or a chemical fume hood to avoid inhaling dust particles.[2][4]

• Prevent Contact: Avoid direct contact with skin and eyes.[4] In case of contact, rinse the affected area thoroughly with water.[2]

• Ingestion: Do not eat, drink, or smoke when handling this chemical.[4] If swallowed, seek immediate medical attention.[5]

Quantitative Data Summary

Due to the nature of cacotheline as a solid chemical waste destined for licensed disposal, specific quantitative limits for disposal, such as permissible concentrations in wastewater, are not applicable. The primary quantitative data relates to its hazard classification.

Parameter	Value	Source
UN Number	2811	[4]
Proper Shipping Name	TOXIC SOLID, ORGANIC, N.O.S.	[4][6]
Hazard Class	6.1 (Toxic)	[4][6]
Packing Group	III	[4][6]
GHS Hazard Statements	H300+H310+H330 (Fatal if swallowed, in contact with skin or if inhaled)	[3]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of cacotheline waste in a laboratory setting. This procedure is based on standard practices for the management of toxic solid chemical waste.

1. Waste Identification and Segregation:

• All materials contaminated with cacotheline, including unused product, spill cleanup materials, and contaminated labware (e.g., weighing boats, gloves), must be treated as hazardous waste.
• Do not mix cacotheline waste with other waste streams unless explicitly permitted by your institution's hazardous waste management guidelines. Cacotheline is incompatible with strong oxidizing agents.[1][2]

2. Waste Collection and Containerization:

• Use a designated, leak-proof, and sealable container for collecting solid cacotheline waste. The container must be compatible with the chemical.
• For spill cleanup, use dry methods such as sweeping or shoveling the material into the designated waste container.[2] Avoid generating dust.
• Contaminated packaging should be disposed of in the same manner as the substance itself.[2]

3. Labeling of Waste Containers:

• Clearly label the waste container with the words "Hazardous Waste."
• The label must include:
• The full chemical name: "Cacotheline"
• The hazard characteristics: "Toxic"
• The date when waste was first added to the container (accumulation start date).
• The name and contact information of the generating laboratory or personnel.

4. Storage of Hazardous Waste:

• Store the sealed hazardous waste container in a designated satellite accumulation area within or near the laboratory.
• The storage area should be secure, away from general traffic, and separate from incompatible materials.
• Ensure the container is kept closed except when adding waste.

5. Arranging for Disposal:

• Once the waste container is full or if it has been in storage for a period approaching your institution's limit (often several months), arrange for its disposal.
• Contact your institution's Environmental Health and Safety (EHS) department or the designated hazardous waste management office to schedule a pickup.
• Provide them with all the necessary information from the waste label.
• Do not attempt to dispose of cacotheline waste via regular trash or by washing it down the drain.[1][2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of cacotheline.

Caption: Workflow for the safe disposal of cacotheline waste.

By adhering to these procedures, researchers and laboratory professionals can ensure the safe handling and disposal of cacotheline, mitigating risks and fostering a secure research environment. Always consult your institution's specific hazardous waste management policies for any additional requirements.

References

• 1. carlroth.com [carlroth.com]
• 2. pallavchemicals.com [pallavchemicals.com]
• 3. Cacotheline | C21H21N3O7 | CID 68413 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. sdfine.com [sdfine.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. spectrumchemical.com [spectrumchemical.com]

Navigating the Safe Handling of Cacotheline: A Comprehensive Guide to Personal Protective Equipment and Operational Protocols

For Immediate Implementation: Researchers, scientists, and drug development professionals handling Cacotheline must exercise caution due to conflicting hazard classifications. This guide provides essential safety and logistical information, adopting a conservative approach to personal protective equipment (PPE) and handling procedures to ensure user safety.

Cacotheline, a nitro derivative of brucine, presents a notable challenge in laboratory safety due to inconsistent hazard classifications across various suppliers and databases. While some Safety Data Sheets (SDS) classify it as a non-hazardous substance, others from reputable sources indicate that it may be toxic or even fatal if swallowed, in contact with skin, or inhaled.[1] Given this discrepancy, a cautious approach is paramount. This document outlines the necessary PPE, operational plans, and disposal procedures to handle Cacotheline safely, treating it as a substance with a high degree of acute toxicity.

Personal Protective Equipment (PPE): A Precautionary Approach

Given the conflicting safety information, personnel should adhere to the most stringent PPE recommendations. The following table summarizes the required protective gear for handling Cacotheline, categorized by the level of protection.

PPE Category	Equipment	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield	Protects against splashes and airborne particles of Cacotheline.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Prevents skin contact, which may be a route of exposure according to some safety data.
Body Protection	A fully buttoned lab coat or chemical-resistant apron	Provides a barrier against spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher)	Recommended when handling the powder outside of a certified chemical fume hood to prevent inhalation of airborne particles.

Operational Plan: Safe Handling from Receipt to Use

A systematic approach to handling Cacotheline is crucial to minimize exposure risk. The following workflow provides a step-by-step guide for laboratory personnel.

Figure 1: Operational Workflow for Handling Cacotheline

Experimental Protocol: General Procedure for Preparing a Cacotheline Solution

• Preparation : Before handling Cacotheline, ensure that the chemical fume hood is certified and functioning correctly. Assemble all necessary equipment, including glassware, spatulas, and weighing paper, within the fume hood.

• Personal Protective Equipment : Don the appropriate PPE as outlined in the table above, including a respirator if required.

• Weighing : Carefully weigh the desired amount of solid Cacotheline onto weighing paper using a tared analytical balance inside the fume hood. Minimize the creation of dust by handling the powder gently.

• Dissolving : Transfer the weighed Cacotheline to a suitable beaker or flask. Slowly add the desired solvent while gently stirring to dissolve the solid. Keep the container covered as much as possible during this process.

• Cleanup : Once the solution is prepared, decontaminate all surfaces and equipment that may have come into contact with Cacotheline using an appropriate cleaning agent.

• PPE Removal : Remove PPE in the correct order to avoid self-contamination (gloves first, then face shield/goggles, then lab coat). Dispose of single-use PPE in the designated hazardous waste container.

• Hygiene : Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan: Managing Cacotheline Waste

Proper disposal of Cacotheline and contaminated materials is critical to prevent environmental contamination and accidental exposure.

Waste Segregation and Collection:

• Solid Waste : Unused or expired Cacotheline powder, as well as grossly contaminated items such as weighing paper and disposable spatulas, should be collected in a clearly labeled, sealed container for hazardous solid waste.

• Liquid Waste : Solutions containing Cacotheline should be collected in a designated, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other incompatible waste streams.

• Contaminated PPE : Used gloves, disposable lab coats, and other contaminated PPE should be placed in a designated hazardous waste bag.

Disposal Procedure:

All waste containing Cacotheline must be disposed of as hazardous waste through a licensed environmental waste management company. Do not dispose of Cacotheline down the drain or in regular trash. Follow your institution's specific procedures for hazardous waste pickup and disposal.

Immediate Safety Information: Emergency Procedures

Spill Response:

In the event of a Cacotheline spill, follow the steps outlined in the workflow below.

References

• 1. Cacotheline [drugfuture.com]